Technical Documentation Center

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-
  • CAS: 144219-74-9

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-

Strategic Synthon for Heterocyclic Architecture[1] Executive Summary Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (CAS 144219-74-9 ) represents a high-value electrophilic building block in organic synthesis. Character...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Synthon for Heterocyclic Architecture[1]

Executive Summary

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (CAS 144219-74-9 ) represents a high-value electrophilic building block in organic synthesis. Characterized by its dual functionality—an


-haloketone moiety adjacent to a free phenolic hydroxyl—it serves as a "linchpin" intermediate. This unique arrangement allows for rapid access to oxygen- and nitrogen-containing heterocycles, particularly benzofurans , chromones , and aminothiazoles , which are privileged scaffolds in kinase inhibitors and antimicrobial agents.

This guide details the physicochemical profile, validated synthesis protocols, and mechanistic reactivity of this compound, moving beyond standard catalog data to provide actionable experimental intelligence.

Identity & Physicochemical Profile[2][3][4][5][6][7]

The compound is an


-bromoacetophenone derivative.[1] Its lachrymatory nature and sensitivity to moisture require strict adherence to handling protocols.
AttributeSpecification
Chemical Name Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-
Common Synonyms

-Bromo-2'-hydroxy-4'-methylacetophenone; 2-Bromo-1-(2-hydroxy-p-tolyl)ethanone
CAS Number 144219-74-9
Molecular Formula

Molecular Weight 229.07 g/mol
Precursor CAS 6921-64-8 (2'-Hydroxy-4'-methylacetophenone)
Appearance Off-white to pale yellow crystalline solid (typical)
Solubility Soluble in

, EtOAc, THF; decomposes in protic solvents with bases
Hazards Lachrymator , Skin/Eye Irritant (Cat 1), Corrosive
Synthetic Architecture & Causality

The synthesis of CAS 144219-74-9 is not merely a halogenation; it is a study in regioselectivity. Direct bromination of activated phenols often leads to ring bromination. Therefore, the protocol must favor the enol/enolate of the ketone over the electron-rich aromatic ring.

3.1 Validated Synthesis Pathway

The preferred route utilizes Copper(II) Bromide (


)  in refluxing ethyl acetate. Unlike elemental bromine (

), which generates

and can cause acid-catalyzed migration or ring bromination,

acts as a heterogeneous brominating agent that selectively targets the side chain via a radical-like or coordinated enol mechanism.

Step-by-Step Protocol (Self-Validating):

  • Reagent Setup: In a 3-neck round-bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve 2'-hydroxy-4'-methylacetophenone (1.0 eq) in Ethyl Acetate (EtOAc) or Chloroform (

    
    ).
    
    • Why: EtOAc is greener and simplifies workup;

      
       offers higher reflux temperatures if kinetics are slow.
      
  • Bromination: Add

    
     (2.0 eq) in one portion.
    
    • Observation: The black

      
       solid will gradually turn to white 
      
      
      
      precipitate as the reaction proceeds. This color change is the self-validating endpoint indicator .
  • Reflux: Heat to vigorous reflux for 3–5 hours. Monitor by TLC (Mobile phase: 10% EtOAc/Hexanes).

    • Checkpoint: The starting material (higher

      
      ) should disappear; the mono-bromo product appears at a slightly lower 
      
      
      
      .
  • Workup: Cool to room temperature. Filter off the white

    
     salts through a Celite pad.
    
  • Purification: Concentrate the filtrate. Recrystallize from Ethanol/Hexane to remove traces of di-brominated by-products.

3.2 Pathway Visualization (Graphviz)

SynthesisPath cluster_conditions Critical Control Points Start 3-Methylphenol (m-Cresol) Inter1 m-Cresyl Acetate Start->Inter1 Ac2O, H2SO4 (Esterification) Inter2 2'-Hydroxy-4'-methyl- acetophenone (CAS 6921-64-8) Inter1->Inter2 AlCl3, 120°C (Fries Rearrangement) Target TARGET: Ethanone, 2-bromo-1- (2-hydroxy-4-methylphenyl)- (CAS 144219-74-9) Inter2->Target CuBr2, EtOAc Reflux (Selective alpha-Bromination)

Figure 1: Retrosynthetic logic flow from commodity chemicals to the target


-bromoketone, highlighting the critical selective bromination step.
Reactivity & Applications

The utility of CAS 144219-74-9 stems from its ability to undergo heterocyclization via two distinct mechanisms:

  • Nucleophilic Displacement (

    
    ):  The 
    
    
    
    -carbon is highly electrophilic.
  • Intramolecular Condensation: The ortho-hydroxyl group acts as an internal nucleophile.

4.1 Hantzsch Thiazole Synthesis

Reaction with thioureas or thioamides yields 2-aminothiazoles. This is a dominant pathway in the synthesis of kinase inhibitors (e.g., Dasatinib analogs).

  • Mechanism: Thioamide sulfur attacks the

    
    -carbon, followed by dehydration.
    
4.2 Benzofuran Formation (Rap-Stoermer / Feist-Benary)

Under basic conditions (e.g.,


 in acetone), the compound can react with active methylenes or undergo internal cyclization if derivatized, leading to 3-substituted benzofurans.
4.3 Reaction Divergence Diagram

Reactivity Core Ethanone, 2-bromo-1- (2-hydroxy-4-methylphenyl)- Prod1 2-Aminothiazole Derivatives (Kinase Inhibitor Scaffolds) Core->Prod1 + Thiourea / Thioamide (Hantzsch Synthesis) Prod2 3-Hydroxy-6-methylflavones (Algar-Flynn-Oyamada) Core->Prod2 + Benzaldehyde, NaOH (Claisen-Schmidt + Oxidative Cyclization) Prod3 Benzofuran-2-carboxylates (via condensation) Core->Prod3 + Active Methylene (Base-mediated cyclization) Prod4 Imidazo[1,2-a]pyridines (via 2-aminopyridine) Core->Prod4 + 2-Aminopyridine (Reflux, EtOH)

Figure 2: Divergent synthetic utility of the target compound. The green path represents the most common pharmaceutical application.

Experimental Handling & Safety

Critical Warning:


-Haloketones are potent alkylating agents and lachrymators.
  • Engineering Controls: All operations, including weighing, must be performed in a functioning fume hood.

  • Decontamination: Glassware should be rinsed with a dilute solution of ammonia or sodium thiosulfate to quench active alkylating residues before removal from the hood.

  • Storage: Store at 2–8°C under Argon. The compound degrades (darkens) upon exposure to light and moisture, releasing HBr.

References
  • ChemSrc. 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone - CAS 144219-74-9.[2] Retrieved from [Link]

  • King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide. Journal of Organic Chemistry.
  • PubChem. 2-Bromo-4'-methylacetophenone (Structural Analog for Reactivity). Retrieved from [Link][3]

  • Asian Journal of Organic & Medicinal Chemistry.Ultrasound promoted synthesis of

    
    -bromoacetophenones. Retrieved from [Link]
    

Sources

Exploratory

2-bromo-2'-hydroxy-4'-methylacetophenone chemical structure and properties

This technical guide details the chemical structure, synthesis, and applications of 2-bromo-2'-hydroxy-4'-methylacetophenone (also known as 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone). This compound serves as a critica...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the chemical structure, synthesis, and applications of 2-bromo-2'-hydroxy-4'-methylacetophenone (also known as 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone). This compound serves as a critical "linchpin" intermediate in the synthesis of oxygen-containing heterocycles, particularly benzofurans and coumaranones, which are scaffolds frequently found in bioactive natural products and pharmaceuticals.

Chemical Identity & Structural Analysis[1][2]

This molecule is a substituted phenacyl bromide characterized by an intramolecular hydrogen bond that significantly influences its stability and reactivity.

Property Detail
IUPAC Name 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one
Common Name

-Bromo-2'-hydroxy-4'-methylacetophenone
CAS Registry Number 144219-74-9
Molecular Formula

Molecular Weight 229.07 g/mol
SMILES CC1=CC(O)=C(C(=O)CBr)C=C1
Structural Reactivity Profile

The molecule features three distinct reactive centers that make it valuable for divergent synthesis:

  • 
    -Carbon (Electrophilic):  The carbon bearing the bromine atom is highly electrophilic, susceptible to 
    
    
    
    attack by nucleophiles (amines, thiols, carboxylates).
  • Carbonyl Group: Activated by the electron-withdrawing bromine, it facilitates condensation reactions (e.g., Wittig, aldol).

  • Phenolic Hydroxyl (Nucleophilic): The ortho-hydroxyl group acts as an internal nucleophile. Under basic conditions, it can displace the bromine to form a five-membered furanone ring (cyclization).

Intramolecular Hydrogen Bonding: A strong hydrogen bond exists between the phenolic proton and the carbonyl oxygen (


). This interaction stabilizes the molecule but also reduces the nucleophilicity of the phenol, often requiring deprotonation (using bases like 

or

) to trigger cyclization.

Synthesis Protocols

The synthesis of 2-bromo-2'-hydroxy-4'-methylacetophenone is achieved via the regioselective


-bromination of 2'-hydroxy-4'-methylacetophenone . Two primary methodologies are employed depending on the required selectivity and scale.
Method A: Cupric Bromide ( ) Bromination (High Selectivity)

This method is preferred for laboratory-scale synthesis as it minimizes nuclear bromination (bromination on the aromatic ring) and avoids handling elemental bromine.

Reagents:

  • Precursor: 2'-Hydroxy-4'-methylacetophenone (1.0 eq)

  • Brominating Agent: Copper(II) bromide (

    
    , 2.0 eq)
    
  • Solvent: Ethyl Acetate / Chloroform (1:1 mixture)

Protocol:

  • Dissolution: Dissolve 2'-hydroxy-4'-methylacetophenone in a 1:1 mixture of ethyl acetate and chloroform in a round-bottom flask.

  • Addition: Add finely powdered

    
     to the solution.
    
  • Reflux: Heat the heterogeneous mixture to reflux with vigorous stirring. The reaction releases

    
     gas (trap required).
    
  • Monitoring: Monitor by TLC. The reaction is complete when the black

    
     is converted to white 
    
    
    
    precipitate.
  • Workup: Filter off the insoluble

    
     while hot. Evaporate the filtrate under reduced pressure to obtain the crude solid.
    
  • Purification: Recrystallize from ethanol or a hexane/ethyl acetate mixture to yield colorless or pale yellow crystals.

Method B: Elemental Bromine ( ) Bromination (Scale-Up)

Protocol:

  • Dissolve the ketone in glacial acetic acid or diethyl ether.

  • Cool to 0°C to suppress aromatic substitution.

  • Add bromine (1.0 eq) dropwise. The decolorization of bromine indicates reaction progress.

  • Quench with ice water and extract with dichloromethane.

Synthesis Pathway Diagram[4][5]

SynthesisPathway Precursor 2'-Hydroxy-4'-methylacetophenone (CAS 6921-64-8) Intermediate Transition State (Enol-Cu Complex) Precursor->Intermediate Activation Reagents CuBr2 (2.0 eq) EtOAc/CHCl3, Reflux Reagents->Intermediate Product 2-Bromo-2'-hydroxy-4'-methylacetophenone (CAS 144219-74-9) Intermediate->Product Bromine Transfer Byproduct CuBr (White ppt) + HBr Intermediate->Byproduct

Caption: Regioselective bromination pathway using Copper(II) Bromide to generate the alpha-bromo ketone.

Physical & Spectral Properties[6]

PropertyDataNote
Physical State Crystalline SolidUsually needles or plates
Color White to pale yellowDarkens upon storage (light sensitive)
Melting Point 79–81°C (approx.)[1][2]Range varies by purity; related isomers mp ~45-50°C
Solubility Soluble in

, EtOAc, DCM
Poorly soluble in water
IR Spectrum

: ~1640–1650

Lowered by H-bonding (vs. typical 1680)

NMR

4.4–4.6 (s, 2H,

)
Characteristic singlet for alpha-methylene

NMR

11.5–12.0 (s, 1H,

)
Downfield shift due to H-bonding

Applications in Drug Discovery & Heterocyclic Chemistry[9][10]

This compound is a versatile building block, primarily used to construct the benzofuran and chromone cores found in anti-inflammatory and anticancer agents.

A. Synthesis of 6-Methylcoumaran-3-one (Benzofuranone)

The most direct application is the intramolecular cyclization to form the benzofuranone skeleton. This is a key step in synthesizing aurones and other flavonoids.

  • Mechanism: Base-mediated deprotonation of the phenol followed by intramolecular

    
     displacement of the bromide.
    
  • Conditions: Sodium acetate (

    
    ) in refluxing ethanol or 
    
    
    
    in acetone.
B. Rap-Stoermer Reaction (Benzofuran Synthesis)

Reaction with salicylaldehydes under basic conditions yields 2-aroylbenzofurans, which are potent inhibitors of enzymes like PTP1B (diabetes target).

Reaction Workflow: Cyclization

Cyclization Start 2-Bromo-2'-hydroxy-4'-methylacetophenone Deprotonation Phenoxide Intermediate Start->Deprotonation + Base (-HBr) Base Base (e.g., NaOAc, K2CO3) Base->Deprotonation Cyclization Intramolecular SN2 (Ring Closure) Deprotonation->Cyclization Product 6-Methylcoumaran-3-one (6-Methyl-3(2H)-benzofuranone) Cyclization->Product

Caption: Base-catalyzed cyclization mechanism yielding the biologically active benzofuranone scaffold.

Handling & Safety (HSE Guidelines)

As an


-halo ketone, this compound is a potent alkylating agent and lachrymator.
  • Lachrymator: Causes severe eye irritation and tearing. Handle only in a functioning fume hood.

  • Skin Contact: Corrosive/Irritant. Can cause chemical burns or allergic dermatitis. Wear nitrile gloves and a lab coat.

  • Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Light sensitive—store in amber vials to prevent decomposition (which releases

    
    ).
    
  • Decontamination: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate to neutralize the alkylating potential before cleanup.

References
  • Synthesis via CuBr2: King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide. The Journal of Organic Chemistry, 29(12), 3459–3461.

  • Chalcone Synthesis & Properties: ScholarWorks at WMU. Synthesis of Biologically Active Substituted Chalcones. (See Table 2 for brominated acetophenone derivatives).

  • Benzofuran Applications: ChemicalBook. 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone Product Description and Reactivity.

  • Related Isomer Data (4'-methyl): Sigma-Aldrich. 2-Bromo-4'-methylacetophenone Safety and Properties.

  • Benzofuranone Cyclization: Chemsrc. Precursor and Downstream Products for CAS 144219-74-9.[3]

Sources

Foundational

2-hydroxy-4-methylphenacyl bromide synonyms and IUPAC name

Executive Summary 2-Hydroxy-4-methylphenacyl bromide (IUPAC: 2-bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) is a highly reactive -haloketone intermediate used extensively in the synthesis of heterocyclic scaffolds. Cha...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Hydroxy-4-methylphenacyl bromide (IUPAC: 2-bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) is a highly reactive


-haloketone intermediate used extensively in the synthesis of heterocyclic scaffolds. Characterized by its dual electrophilic centers—the carbonyl carbon and the 

-carbon bearing the bromine—and a nucleophilic hydroxyl group, it serves as a "privileged synthon" in medicinal chemistry.

This guide details the compound's nomenclature, validated synthesis protocols, and its critical role in constructing thiazole and benzofuran pharmacophores.[1]

Chemical Identity & Nomenclature

Precise identification is critical due to the existence of multiple positional isomers (e.g., 4-hydroxy-3-methyl analogs).

Parameter Technical Detail
IUPAC Name 2-bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one
Common Synonyms 2-Hydroxy-4-methylphenacyl bromide

-Bromo-2'-hydroxy-4'-methylacetophenoneBromomethyl 2-hydroxy-4-methylphenyl ketone
CAS Registry Number 144219-74-9 (Specific isomer)
Precursor CAS 6921-64-8 (2'-Hydroxy-4'-methylacetophenone)
Molecular Formula

Molecular Weight 229.07 g/mol
Structural Features

-Bromoketone moiety (electrophile)Phenolic hydroxyl (nucleophile/H-bond donor)Methyl substituent at C4 position

Synthesis Protocol

The synthesis of 2-hydroxy-4-methylphenacyl bromide typically proceeds via the selective


-bromination of 2'-hydroxy-4'-methylacetophenone . The presence of the phenolic hydroxyl group requires controlled conditions to prevent ring bromination.
Mechanism of Action

The reaction follows an acid-catalyzed mechanism where the ketone tautomerizes to its enol form. The enol then nucleophilically attacks the bromine molecule (


), followed by deprotonation to yield the 

-bromo ketone.
Experimental Workflow

Note: This protocol is adapted from standard methodologies for substituted acetophenones [1, 2].

Reagents:

  • Precursor: 2'-Hydroxy-4'-methylacetophenone (1.0 eq)

  • Brominating Agent: Bromine (

    
    ) (1.0 eq) or Copper(II) Bromide (
    
    
    
    ) (2.0 eq)
  • Solvent: Glacial Acetic Acid (AcOH) or Methanol/DCM mixture

  • Catalyst: HBr (trace, autocatalytic)

Step-by-Step Methodology:

  • Dissolution: Dissolve 10 mmol of 2'-hydroxy-4'-methylacetophenone in 20 mL of glacial acetic acid in a three-necked round-bottom flask equipped with a dropping funnel and a drying tube.

  • Temperature Control: Cool the solution to 0–5°C using an ice bath. Low temperature is crucial to suppress nuclear bromination (bromination on the benzene ring).

  • Bromination: Add a solution of bromine (10 mmol) in 5 mL of acetic acid dropwise over 30 minutes.

    • Observation: The deep red color of bromine should disappear rapidly upon addition, indicating consumption.

  • Reaction: Allow the mixture to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2 hours. Monitor via TLC (Solvent system: Hexane:EtOAc 8:2).

  • Quenching: Pour the reaction mixture into 100 mL of ice-cold water. The product typically precipitates as a solid.

  • Workup:

    • Filter the precipitate and wash copiously with cold water to remove acetic acid.

    • If oil forms: Extract with Dichloromethane (DCM) (

      
       mL). Wash organic layer with saturated 
      
      
      
      (to neutralize acid) and brine. Dry over anhydrous
      
      
      .
  • Purification: Recrystallize from Ethanol or a Benzene/Petroleum Ether mixture to yield off-white to pale yellow crystals.

Reactivity & Applications in Drug Design

The utility of 2-hydroxy-4-methylphenacyl bromide lies in its ability to undergo cyclization reactions to form heterocycles found in bioactive compounds.

A. Hantzsch Thiazole Synthesis

Reaction with thioureas or thioamides yields 2-aminothiazoles, a scaffold present in numerous kinase inhibitors and antimicrobial agents.

  • Protocol: Reflux the phenacyl bromide (1 eq) with Thiourea (1.1 eq) in Ethanol for 2–4 hours. The product precipitates as the hydrobromide salt.

  • Significance: This introduces a thiazole ring fused to the phenol, creating a rigid bicyclic-like architecture (if cyclized further) or a biaryl system.

B. Benzofuran Synthesis (Rap-Stoermer / Intramolecular)

Under basic conditions, the phenolic hydroxyl group can displace the


-bromine via an intramolecular 

reaction, followed by dehydration, to form benzofuran derivatives.
Pathway Visualization

G Precursor 2'-Hydroxy-4'-methylacetophenone (CAS 6921-64-8) Target 2-Hydroxy-4-methylphenacyl Bromide (CAS 144219-74-9) Precursor->Target Selective Alpha-Bromination Reagent Br2 / AcOH (0°C) Reagent->Target Thiazole 4-(2-hydroxy-4-methylphenyl)-2-aminothiazole Target->Thiazole Reflux Benzofuran Substituted Benzofuran Target->Benzofuran Cyclization Thiourea Thiourea / EtOH (Hantzsch Synthesis) Thiourea->Thiazole Base Base (K2CO3) (Intramolecular Cyclization) Base->Benzofuran

Figure 1: Synthesis pathway from precursor to key heterocyclic scaffolds (Thiazoles and Benzofurans).

Safety & Handling (Lachrymator Warning)

Critical Safety Note: Like most


-haloketones, 2-hydroxy-4-methylphenacyl bromide is a potent lachrymator  (tear gas agent) and skin irritant.
  • Engineering Controls: All operations, including weighing and transfer, must be performed inside a functioning chemical fume hood.

  • PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.

  • Decontamination: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate to neutralize the alkylating capability before cleanup.

References

  • Chemsrc. (2025). 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone - CAS#: 144219-74-9.[2] Retrieved from [Link]

  • PubChem. (2025).[3] 2-Bromo-1-(4-hydroxyphenyl)ethanone (Analogous synthesis protocols). National Library of Medicine. Retrieved from [Link]

  • Organic Syntheses. (1941). Phenacyl Bromide (General Protocol). Org. Synth. 1941, 21, 111. Retrieved from [Link]

  • Jangid, D., & Dhadda, S. (2019).[4] Phenacyl Bromide: An Organic Intermediate for Synthesis of Five- and Six-Membered Bioactive Heterocycles. Heterocycles. Retrieved from [Link]

Sources

Exploratory

A Comprehensive Technical Guide to 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone: Synthesis, Characterization, and Applications

Introduction: The Significance of α-Bromoacetophenones in Modern Drug Discovery In the landscape of pharmaceutical and medicinal chemistry, the α-bromoacetophenone scaffold represents a cornerstone for the synthesis of a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of α-Bromoacetophenones in Modern Drug Discovery

In the landscape of pharmaceutical and medicinal chemistry, the α-bromoacetophenone scaffold represents a cornerstone for the synthesis of a multitude of biologically active molecules. 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone is a member of this versatile class of organic compounds, characterized by a bromine atom positioned on the carbon adjacent to a carbonyl group. This arrangement imparts a high degree of reactivity, making it an invaluable intermediate in organic synthesis. The presence of a hydroxylated and methylated phenyl ring further enhances its utility, providing multiple points for molecular modification and influencing the electronic and steric properties of the final products.[1]

This guide provides an in-depth exploration of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone, covering its fundamental physicochemical properties, a detailed synthesis protocol with mechanistic insights, methods for its characterization, and its applications in drug development. This document is intended for researchers, scientists, and professionals in the field of drug development who seek a comprehensive understanding of this important synthetic building block.

Physicochemical Properties and Data

A thorough understanding of the physical and chemical properties of a compound is fundamental to its application in synthesis and research. The key data for 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone are summarized below.

PropertyValueSource(s)
Chemical Formula C₉H₉BrO₂[2][3]
Molecular Weight 229.07 g/mol [2][3]
CAS Number 144219-74-9[4]
Appearance Typically a solid, may range from off-white to yellow or brown
InChI Key Information not explicitly available for this isomer, but related structures are indexed.
Canonical SMILES Cc1ccc(c(c1)O)C(=O)CBr

Note: Experimental values such as melting point and spectral data can vary slightly based on the purity of the sample and the analytical method used.

Synthesis of 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone: A Step-by-Step Protocol with Mechanistic Insights

The synthesis of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone is typically achieved through a two-step process: the Friedel-Crafts acylation of m-cresol, followed by the α-bromination of the resulting acetophenone. This approach provides a reliable route to the target molecule.

Step 1: Friedel-Crafts Acylation of m-Cresol

The initial step involves the acylation of m-cresol to form 2-hydroxy-4-methylacetophenone. The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction that forms a new carbon-carbon bond.[5][6][7]

Reaction: m-Cresol + Acetyl Chloride → 2-Hydroxy-4-methylacetophenone

Experimental Protocol:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the HCl gas evolved), add anhydrous aluminum chloride (AlCl₃) to a suitable anhydrous solvent such as dichloromethane or nitrobenzene.

  • Reagent Addition: Cool the suspension in an ice bath. Slowly add acetyl chloride to the stirred suspension.

  • Aromatic Substrate Addition: Following the formation of the acylium ion complex, add m-cresol dropwise from the dropping funnel while maintaining the low temperature.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux for a specified period to ensure complete reaction.

  • Work-up: Cool the reaction mixture and carefully pour it onto crushed ice containing concentrated hydrochloric acid. This step hydrolyzes the aluminum chloride complex and separates the organic product.

  • Extraction and Purification: Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Causality and Expertise: The choice of a Lewis acid like AlCl₃ is crucial as it polarizes the acyl halide, facilitating the formation of the electrophilic acylium ion.[6][8] The hydroxyl group of m-cresol is a strongly activating, ortho, para-directing group.[1] Acylation occurs preferentially at the ortho position due to steric hindrance and electronic effects, leading to the desired 2-hydroxy-4-methylacetophenone. The use of anhydrous conditions is imperative as Lewis acids like AlCl₃ react violently with water.

Step 2: α-Bromination of 2-Hydroxy-4-methylacetophenone

The second step is the selective bromination of the methyl group of the ketone at the α-position.

Reaction: 2-Hydroxy-4-methylacetophenone + Bromine → 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone

Experimental Protocol:

  • Reaction Setup: Dissolve the 2-hydroxy-4-methylacetophenone from Step 1 in a suitable solvent, such as chloroform or acetic acid, in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[9]

  • Brominating Agent Addition: Add a solution of bromine in the same solvent dropwise to the ketone solution at room temperature with constant stirring.[9] The reaction is often accompanied by the evolution of hydrogen bromide gas.

  • Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[10]

  • Work-up: Once the reaction is complete, the mixture is typically quenched by pouring it into water to remove excess HBr.[9]

  • Extraction and Purification: The product is then extracted with an organic solvent. The organic layer is washed with a dilute solution of sodium thiosulfate (to remove any unreacted bromine), followed by water and brine. After drying over an anhydrous salt, the solvent is evaporated to yield the crude product, which can be further purified by recrystallization.

Causality and Expertise: The α-carbon of a ketone is susceptible to bromination due to the formation of an enol or enolate intermediate, which is nucleophilic and attacks the bromine. The reaction is often carried out in an acidic medium like acetic acid, which catalyzes the enolization. The electron-withdrawing nature of the carbonyl group makes the α-protons acidic and facilitates this transformation.[1]

Visualizing the Synthesis Workflow

The following diagram illustrates the two-step synthesis process.

Synthesis_Workflow cluster_step1 Step 1: Friedel-Crafts Acylation cluster_step2 Step 2: α-Bromination m_cresol m-Cresol acylation Friedel-Crafts Acylation (AlCl₃ catalyst) m_cresol->acylation acetyl_chloride Acetyl Chloride acetyl_chloride->acylation intermediate 2-Hydroxy-4-methyl- acetophenone acylation->intermediate bromination α-Bromination (Acetic Acid) intermediate->bromination bromine Bromine (Br₂) bromine->bromination final_product 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone bromination->final_product

Caption: Two-step synthesis of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone.

Analytical Characterization

The identity and purity of the synthesized 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone must be confirmed through various analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Will show characteristic peaks for the aromatic protons, the methyl group protons, the methylene protons adjacent to the bromine, and the hydroxyl proton. The chemical shifts and splitting patterns provide definitive structural information. For a similar compound, 2-bromo-1-(4-methylphenyl)ethanone, the methylene protons (CH₂Br) appear as a singlet around 4.43 ppm.[11]

    • ¹³C NMR: Will show distinct signals for each unique carbon atom in the molecule, including the carbonyl carbon, the aromatic carbons, the methyl carbon, and the carbon bearing the bromine.

  • Infrared (IR) Spectroscopy: An IR spectrum will display characteristic absorption bands for the functional groups present. Key peaks would include a strong carbonyl (C=O) stretch (typically around 1680 cm⁻¹), a broad O-H stretch for the hydroxyl group (around 3300 cm⁻¹), and C-Br stretching vibrations.[12]

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The presence of bromine will be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br are in an approximate 1:1 ratio), resulting in two molecular ion peaks (M and M+2) of nearly equal intensity.

Applications in Drug Development and Research

α-Bromoacetophenones, including 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone, are highly sought-after intermediates in the pharmaceutical industry.[13]

  • Precursor for Active Pharmaceutical Ingredients (APIs): This compound serves as a key building block for more complex molecules with therapeutic properties. For example, a structurally related compound, 2-bromo-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone, is a crucial intermediate in the synthesis of Salmeterol, a long-acting β2-adrenergic receptor agonist used to treat asthma and COPD.[14] The reactive α-bromo ketone functionality allows for facile introduction of various nucleophiles, which is a common strategy in building diverse chemical libraries for drug screening.[1]

  • Chemical Probes and Enzyme Inhibitors: The electrophilic nature of the α-carbon makes these compounds effective covalent inhibitors for certain enzymes. For instance, 2-bromo-4'-hydroxyacetophenone is known to be a covalent inhibitor of protein tyrosine phosphatases (PTPs), which are implicated in metabolic diseases and cancer. This allows researchers to use them as chemical probes to study enzyme function and signaling pathways.

  • Synthesis of Heterocyclic Compounds: α-Halo ketones are fundamental precursors for the synthesis of a wide array of heterocyclic compounds, such as furans, benzofurans, and imidazoles, many of which form the core structures of important drugs.[11]

Safety and Handling

As a reactive chemical intermediate, 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone requires careful handling to ensure laboratory safety.

  • Hazards: This class of compounds is typically classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[15] They are harmful if swallowed.[16]

  • Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[17]

  • Handling Precautions: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[15][18] In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention.[17]

  • Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong bases and oxidizing agents.

Conclusion

2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone is a compound of significant interest to the scientific community, particularly those involved in synthetic and medicinal chemistry. Its well-defined physicochemical properties, coupled with its versatile reactivity, make it an indispensable tool for the construction of complex molecular architectures. The synthetic pathway, rooted in fundamental organic reactions, is accessible and scalable. A comprehensive understanding of its synthesis, characterization, and safe handling is paramount for leveraging its full potential in the ongoing quest for novel therapeutics and a deeper understanding of biological processes.

References

  • Chemsrc. (2025, September 23). CAS#:144219-74-9 | 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone. Retrieved from [Link]

  • NIST. (n.d.). Ethanone, 2-bromo-1-(4-methylphenyl)-. NIST WebBook. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Ethanone, 2-bromo-1-(4-methylphenyl)- (CAS 619-41-0). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(4-hydroxyphenyl)ethanone. PMC. Retrieved from [Link]

  • Asian Journal of Organic & Medicinal Chemistry. (2017, December 29). Ultrasound Promoted One-Pot Synthesis of α-Bromoacetophenones. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethan-1-one. Retrieved from [Link]

  • Capot Chemical. (2009, March 23). MSDS of 2-Bromo-4'-methylacetophenone. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 14). Mastering Salmeterol Synthesis: The Crucial Role of 2-Bromo-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone. Retrieved from [Link]

  • NIST. (n.d.). Ethanone, 2-bromo-1-(4-methylphenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

  • Revue Roumaine de Chimie. (n.d.). ULTRASOUNDS-ASSISTED SYNTHESIS OF HIGHLY FUNCTIONALIZED ACETOPHENONE DERIVATIVES IN HETEROGENEOUS CATALYSIS. Retrieved from [Link]

  • Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

  • University of Liverpool. (2002, February 25). Friedel–Crafts acylation reactions using metal triflates in ionic liquid. Retrieved from [Link]

  • BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

  • LS College. (2020, August 24). Friedel–Crafts reaction. Retrieved from [Link]

  • Chemistry Steps. (2023, February 24). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

Sources

Foundational

Solubility of alpha-bromo-2-hydroxy-4-methylacetophenone in organic solvents

Technical Guide: Solubility Profile & Handling of -Bromo-2-hydroxy-4-methylacetophenone[1][2] Executive Summary & Chemical Identity[2][3][4] -Bromo-2-hydroxy-4-methylacetophenone (Systematic name: 2-Bromo-1-(2-hydroxy-4-...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Solubility Profile & Handling of -Bromo-2-hydroxy-4-methylacetophenone[1][2]

Executive Summary & Chemical Identity[2][3][4]


-Bromo-2-hydroxy-4-methylacetophenone  (Systematic name: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) is a specialized intermediate used in the synthesis of heterocyclic pharmacophores, including coumarins, benzofurans, and anticoagulant agents.[1][2]

Unlike its para-isomers, this compound exhibits unique solubility behaviors driven by strong intramolecular hydrogen bonding. This guide provides a technical analysis of its solubility in organic solvents, practical protocols for determination, and critical handling safety regarding its lachrymatory nature.

Property Data
CAS Registry Number 144219-74-9
Molecular Formula

Molecular Weight 229.07 g/mol
Physical State Solid (Crystalline)
Predicted LogP ~2.9 (Lipophilic)
Key Structural Feature Ortho-hydroxy carbonyl chelation

Physicochemical Basis of Solubility[1]

To predict and manipulate the solubility of this compound, one must understand the competition between its functional groups.

The Ortho-Effect (Chelation)

The defining feature of this molecule is the hydroxyl group at the ortho position relative to the carbonyl.[1]

  • Mechanism: The phenolic hydrogen forms a stable 6-membered intramolecular hydrogen bond with the carbonyl oxygen.[1][2]

  • Solubility Impact: This "locks" the polar groups, effectively masking their polarity from the solvent. Consequently,

    
    -bromo-2-hydroxy-4-methylacetophenone is more soluble in non-polar solvents  (e.g., Toluene, DCM) and less soluble in water  compared to its para-hydroxy isomer (where the OH is free to H-bond with water).[1][2]
    
Visualization: Solubility Logic Pathway[2]

SolubilityLogic Struct Chemical Structure (Ortho-OH + Carbonyl) HBond Intramolecular H-Bond (Chelation) Struct->HBond  Drives   Polarity Reduced Effective Polarity (Lipophilicity Increase) HBond->Polarity  Causes   Solvent High Solubility in DCM, Toluene, EtOAc Polarity->Solvent  Results in  

Figure 1: Mechanistic flow illustrating how intramolecular chelation alters the solubility profile.[1][2]

Solubility Profile & Solvent Selection

The following data categorizes solvents based on their utility for reaction, extraction, or purification. Note that exact solubility values fluctuate with purity and temperature; the "Range Finding" protocol (Section 4) is recommended for precise formulation.

Qualitative Solubility Table
Solvent ClassSpecific SolventSolubility Rating (25°C)Application Context
Halogenated Dichloromethane (DCM)High Primary reaction solvent; Extraction.[1][2]
Halogenated ChloroformHigh NMR analysis; Synthesis medium.[1][2]
Esters Ethyl AcetateHigh Extraction; Chromatography eluent.[1][2]
Aromatics TolueneModerate Recrystallization (Hot/Cold differential).[1][2]
Alcohols Ethanol (95% or Abs.)[2]Moderate Recrystallization ; Reaction solvent (nucleophilic risk).[1][2]
Ethers Diethyl Ether / MTBEModerate Washing; Precipitation of impurities.[1][2]
Alkanes Hexane / HeptaneLow/Insoluble Anti-solvent to force precipitation.[1][2]
Aqueous WaterInsoluble Washing inorganic salts (KBr/NaBr).[1][2]
Critical Stability Note
  • Avoid Protic Solvents with Bases: In the presence of base, alcohols (Methanol/Ethanol) can attack the

    
    -bromo ketone moiety, leading to ether formation or Favorskii rearrangement byproducts.[1][2]
    
  • Hydrolysis: Prolonged exposure to water/moisture can hydrolyze the C-Br bond.[1][2] Store under inert atmosphere (Argon/Nitrogen).

Experimental Protocols

Protocol A: Self-Validating Gravimetric Solubility Determination

Use this protocol to generate precise solubility data (mg/mL) for your specific batch.[1][2]

Objective: Determine saturation point in a target solvent at ambient temperature.

  • Preparation: Weigh 100 mg of

    
    -bromo-2-hydroxy-4-methylacetophenone into a 4 mL glass vial (Vial A).
    
  • Addition: Add the target solvent in 100

    
    L increments using a calibrated micropipette.
    
  • Equilibration: After each addition, vortex for 30 seconds and sonicate for 1 minute.

    • Check Point: If solid remains, add more solvent. If clear, stop.

  • Verification (The "Self-Check"):

    • Once fully dissolved, place the vial in a fridge (4°C) for 1 hour.

    • Result: If crystals form, the solution was near saturation. If not, the solubility is significantly higher than the tested concentration.

  • Calculation:

    
    [1][2]
    
Protocol B: Purification via Recrystallization

Based on the solubility differential in Ethanol or Toluene.[1][2]

Workflow Diagram:

Recrystallization Start Crude Solid (Contains impurities) Dissolve Dissolve in Boiling Ethanol (Min. Volume) Start->Dissolve Filter Hot Filtration (Remove insoluble particulates) Dissolve->Filter  Gravity   Cool Slow Cooling (RT -> 4°C) Filter->Cool  Crystallization   Collect Vacuum Filtration & Wash with Cold Hexane Cool->Collect Final Pure Crystals Collect->Final

Figure 2: Step-by-step purification workflow maximizing yield and purity.

Detailed Steps:

  • Dissolution: Place crude solid in a flask. Add Ethanol (or Toluene) and heat to reflux. Add solvent slowly until the solid just disappears.

  • Clarification: If the solution is colored/dirty, add activated carbon (5% w/w), reflux for 5 mins, and filter hot.

  • Crystallization: Remove from heat. Allow to cool to room temperature undisturbed. Then cool to 0-4°C in an ice bath.

  • Collection: Filter the crystals using a Buchner funnel. Wash the cake with cold Hexane or minimal cold Ethanol to remove surface mother liquor.[2]

  • Drying: Dry in a vacuum desiccator over

    
    .
    

Safety & Handling (Lachrymator Warning)

DANGER:


-Bromo ketones are potent lachrymators (tear gas agents).[1][2] They cause severe eye and respiratory irritation.
  • Engineering Controls: ALWAYS handle inside a functioning fume hood.

  • PPE: Wear chemical splash goggles (not just safety glasses), nitrile gloves (double gloving recommended), and a lab coat.[2]

  • Decontamination:

    • Glassware: Rinse with a dilute solution of ammonia or sodium thiosulfate to quench active bromide residues before removing from the hood.

    • Spills: Cover with sodium thiosulfate powder, then wipe up with acetone-dampened paper towels.[2]

References

  • Chemical Identity & Properties: National Center for Biotechnology Information.[2] (2025).[3][4] PubChem Compound Summary for CID 69272, 2-Bromo-4'-methylacetophenone (Analogous structure for property estimation). Retrieved from .[2]

  • Synthesis & Purification Context: Goswami, J., & Goswami, A. (2002).[5] Selective bromination of acetophenone derivatives with bromine in methanol. Journal of the Indian Chemical Society.[5] (Describes bromination and workup of methyl-acetophenones). Retrieved from .[2]

  • Recrystallization Methodology: Organic Syntheses. (1929).[2] p-Bromophenacyl Bromide.[1][2] Org. Synth. 1929, 9,[1] 20. (Standard protocol for alpha-bromo ketone recrystallization from ethanol). Retrieved from .[2]

  • Solubility Analogues: ChemSrc. (2025).[2] 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone - CAS 144219-74-9.[1][2][4][6] Retrieved from .[2]

Sources

Exploratory

Safety data sheet (SDS) for 2-bromo-1-(2-hydroxy-4-methylphenyl)- ethanone

Technical Safety Guide: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone Executive Summary This technical guide provides a comprehensive safety and handling framework for 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (CAS: 14...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Safety Guide: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone

Executive Summary

This technical guide provides a comprehensive safety and handling framework for 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (CAS: 144219-74-9). As an


-haloketone derivative, this compound is a potent alkylating agent and lachrymator. It serves as a critical intermediate in the synthesis of heterocyclic scaffolds, particularly coumarins and benzofurans, used in pharmaceutical development. This document moves beyond standard SDS templates to explain the mechanistic basis of its toxicity and provides self-validating protocols for safe manipulation.

Chemical Identity & Physicochemical Profile

PropertySpecification
Chemical Name 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone
Synonyms

-Bromo-2'-hydroxy-4'-methylacetophenone; 2-Bromo-2'-hydroxy-4'-methylacetophenone
CAS Number 144219-74-9
Molecular Formula

Molecular Weight 229.07 g/mol
Physical State Solid (Pale beige/yellow crystalline powder)
Solubility Soluble in DCM, EtOAc, DMSO; Sparingly soluble in water.[1]
SMILES CC1=CC(=C(C(=C1)O)C(=O)CBr)

Hazard Identification & Toxicology: The Mechanistic "Why"

Standard SDSs list hazards; this section explains the causality to enforce strict adherence to safety protocols.

The Alkylation Threat (Mechanism of Action)

The core hazard lies in the


-bromoketone moiety . The carbonyl group withdraws electron density from the alpha-carbon, making it highly electrophilic.
  • Biological Target: Cysteine residues in proteins and guanine residues in DNA.

  • Toxicity Mechanism: Upon contact with biological tissue (eyes, skin, lungs), the compound undergoes an

    
     reaction with nucleophilic groups on proteins (e.g., TRPA1 ion channels), triggering severe pain and lachrymation (tearing).
    
  • Consequence: This is not just "irritation"; it is chemical modification of tissue.

GHS Classification (Derived)
  • Acute Toxicity (Oral/Inhal): Category 3 (Toxic).

  • Skin Corrosion/Irritation: Category 1B (Causes severe burns).[2]

  • Eye Damage: Category 1 (Irreversible damage).

  • Specific Target Organ Toxicity: Single Exposure (Respiratory Tract Irritation).[3]

Risk Management & Handling Protocols

Engineering Controls
  • Primary Containment: All weighing and transfer operations must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

  • Secondary Containment: Use a spill tray lined with absorbent pads during transfer to prevent bench contamination.

Personal Protective Equipment (PPE) - Permeation Logic

Standard nitrile gloves are insufficient for prolonged contact with halogenated ketones in organic solvents.

  • Glove Protocol: Double-gloving is mandatory.

    • Inner Layer: 4 mil Nitrile (dexterity).

    • Outer Layer: Laminate film (Silver Shield/4H) or thick Butyl rubber (chemical resistance).

  • Respiratory: If work is done outside a hood (strictly discouraged), a full-face respirator with organic vapor/acid gas cartridges (OV/AG) is required due to the lachrymatory nature.

Safe Handling Workflow

The following diagram outlines the logical flow for handling this compound to minimize exposure risks.

SafeHandling Storage Storage (Cold, Dark, Dry) Weighing Weighing (Fume Hood + Static Control) Storage->Weighing Transfer in Sealed Secondary Reaction Reaction Setup (Closed System) Weighing->Reaction Dissolve Immediately Quench Quenching (Thiosulfate Neutralization) Reaction->Quench End of Process Waste Waste Disposal (Halogenated Organic) Quench->Waste pH Check

Figure 1: Safe Handling Workflow ensuring containment from storage to disposal.

Emergency Response & Decontamination

The "Self-Validating" Neutralization Protocol

Water alone is ineffective and may spread the lachrymator. You must use a "soft" nucleophile to scavenge the "soft" electrophile (the


-carbon).
  • Decontamination Solution: 10% Sodium Thiosulfate (

    
    ) in water.
    
  • Mechanism: Thiosulfate attacks the

    
    -carbon, displacing the bromide ion. The resulting thiosulfate adduct is water-soluble, non-volatile, and non-lachrymatory.
    
  • Protocol:

    • Cover spill with absorbent pads.

    • Soak pads gently with 10% Thiosulfate solution.

    • Wait 10–15 minutes (allow reaction time).

    • Collect as chemical waste.

Mechanism of Neutralization Visualization

Neutralization Toxin 2-Bromo-1-(2-hydroxy- 4-methylphenyl)ethanone (Electrophile) Complex Transition State (SN2 Attack) Toxin->Complex Agent Sodium Thiosulfate (Nucleophile) Agent->Complex Product Water-Soluble Adduct (Non-Toxic) Complex->Product Displacement Bromide Bromide Ion (Leaving Group) Complex->Bromide

Figure 2: Chemical mechanism of neutralization using Sodium Thiosulfate.

Application Context: Synthesis & Utility

Understanding the utility of this compound grounds the safety requirements in practical research scenarios.

  • Primary Application: Synthesis of Coumarins and Benzofurans .

  • Reaction Type: Intramolecular Cyclization / Pechmann Condensation analogs.

  • Field Insight: Researchers often use this intermediate to access 4-methyl-substituted coumarin derivatives, which are explored for anticoagulant and antioxidant activities. The presence of the ortho-hydroxyl group is the key design feature that facilitates cyclization with the ketone after the bromine is displaced.

Experimental Note: When using this reagent in cyclization, ensure the reaction mixture is fully quenched with thiosulfate before rotary evaporation to prevent contaminating the vacuum pump oil with lachrymatory residues.

References

  • PubChem. 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone (Compound). National Library of Medicine. Available at: [Link]

  • Chemsrc. CAS#:144219-74-9 MSDS & Properties.[1] Available at: [Link]

  • Royal Society of Chemistry. Lachrymators and Alpha-Haloketones: Toxicology and Safety. RSC Advances. Available at: [Link]

Sources

Foundational

Structural Divergence and Synthetic Trajectories of Hydroxyphenacyl Bromides: A Comparative Analysis

Executive Summary In medicinal chemistry and organic synthesis, the spatial arrangement of functional groups dictates not only the physicochemical properties of a molecule but also its mechanistic fate. This technical gu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry and organic synthesis, the spatial arrangement of functional groups dictates not only the physicochemical properties of a molecule but also its mechanistic fate. This technical guide provides an in-depth comparative analysis of 2-bromo-4'-hydroxyacetophenone (the para isomer) and 2-bromo-2'-hydroxyacetophenone (the ortho isomer). By examining the causality behind their structural divergence—specifically the role of hydrogen bonding—we establish how these isomeric building blocks drive entirely different synthetic workflows and therapeutic applications.

Physicochemical Causality: The Ortho Effect

The fundamental divergence between these two isomers stems from their hydrogen-bonding networks.

In 2-bromo-4'-hydroxyacetophenone[1], the spatial distance between the 4'-hydroxyl group and the carbonyl oxygen forces the molecule to engage in intermolecular hydrogen bonding . This creates a robust, extended crystalline lattice, resulting in a high melting point and lower solubility in non-polar solvents[2].

Conversely, 2-bromo-2'-hydroxyacetophenone[3] features a hydroxyl group adjacent to the carbonyl. This proximity facilitates a strong intramolecular hydrogen bond (the ortho effect), creating a stable six-membered pseudo-ring. This thermodynamic sink prevents the formation of an extended intermolecular lattice, drastically reducing the crystal lattice energy and resulting in a low-melting solid or liquid at room temperature[3].

Quantitative Physicochemical Data
Property2-Bromo-4'-hydroxyacetophenone (Para)2-Bromo-2'-hydroxyacetophenone (Ortho)
CAS Number 2491-38-5[1]2491-36-3[3]
PubChem CID 4964[1]200671[4]
Melting Point 123–131 °C[2]44–48 °C[3]
Boiling Point Decomposes before boiling152–158 °C (at 18 Torr)[3]
Hydrogen Bonding Intermolecular (Lattice-forming)Intramolecular (Pseudo-ring)
Primary Utility Thiazoles, PTP1B Inhibitors[5]Benzofurans, Chromones[6]

Mechanistic Reactivity and Synthetic Trajectories

The structural differences between the two isomers directly dictate their utility in drug development.

The para isomer possesses an exposed, highly electrophilic α-carbon, making it an ideal substrate for intermolecular nucleophilic attacks, such as the Hantzsch thiazole synthesis[7]. This pathway is heavily utilized to synthesize Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors, which are critical targets in diabetes and oncology research[5].

The ortho isomer, however, acts as a pre-organized system for intramolecular cyclization. The proximity of the nucleophilic phenoxide (once deprotonated) to the electrophilic α-carbon heavily favors a 5-exo-tet cyclization, rapidly yielding benzofuran derivatives (e.g., 3-coumaranones) and chromones[6].

Pathways Sub1 2-Bromo-4'-hydroxyacetophenone Prop1 Intermolecular H-Bonding Exposed Electrophilic Center Sub1->Prop1 Sub2 2-Bromo-2'-hydroxyacetophenone Prop2 Intramolecular H-Bonding Pre-organized Nucleophile Sub2->Prop2 Rxn1 Hantzsch Thiazole Synthesis (Intermolecular) Prop1->Rxn1 Rxn2 Coumaranone Synthesis (Intramolecular SN2) Prop2->Rxn2 App1 PTP1B Inhibitors (Diabetes/Cancer) Rxn1->App1 App2 Benzofuran/Chromone Scaffolds Rxn2->App2

Divergent synthetic trajectories driven by isomeric structural effects.

Analytical Differentiation (Spectroscopy)

To ensure structural integrity during synthesis, spectroscopic differentiation is mandatory. The hydrogen-bonding disparity provides clear analytical markers[8].

  • NMR Spectroscopy (¹H NMR in DMSO-d₆):

    • Para Isomer: The phenolic proton appears as a broad singlet around δ 10.0–10.5 ppm. The aromatic protons show a classic AA'BB' splitting pattern (two doublets, J ≈ 8.5 Hz) indicative of 1,4-disubstitution[8].

    • Ortho Isomer: The phenolic proton is severely deshielded, appearing beyond δ 11.5 ppm. Causality: The strong intramolecular hydrogen bond pulls electron density away from the proton. The aromatic region displays a complex ABCD multiplet.

  • IR Spectroscopy (ATR-FTIR):

    • Para Isomer: Exhibits a sharp, strong carbonyl (C=O) stretching band at ~1680 cm⁻¹[8].

    • Ortho Isomer: The carbonyl stretch shifts to a lower wavenumber (~1640 cm⁻¹). Causality: The intramolecular hydrogen bond weakens the C=O double bond character, lowering the energy required for the stretching vibration.

Experimental Methodologies: Self-Validating Protocols

Protocol A: Hantzsch Thiazole Synthesis (Using the Para Isomer)

Objective: Synthesize 2-amino-4-(4-hydroxyphenyl)thiazole, a precursor for PTP1B inhibitors[5]. Causality & Rationale: Ethanol is selected as the solvent because its boiling point (78 °C) provides optimal thermal energy to overcome the activation barrier of cyclization and dehydration without causing thermal degradation of the sensitive α-bromoketone[7].

  • Dissolution: Dissolve 1.0 eq of 2-bromo-4'-hydroxyacetophenone in absolute ethanol. (Rationale: Absolute ethanol prevents unwanted aqueous hydrolysis of the bromoketone).

  • Nucleophilic Attack: Add 1.1 eq of thiourea. (Rationale: A slight stoichiometric excess ensures complete consumption of the bromoketone).

  • Thermal Cyclization: Reflux the mixture under continuous stirring for 4–8 hours.

  • Validation (QC Check): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) mobile phase. The complete disappearance of the starting material spot validates the end of the reaction[7].

  • Isolation: Cool the mixture to 0 °C to precipitate the thiazole hydrobromide salt. Filter and wash with cold ethanol.

  • Neutralization: Suspend the solid in distilled water and neutralize with saturated aqueous NaHCO₃ to yield the free base[7].

Workflow1 S1 Dissolve in Ethanol S2 Add Thiourea (1.1 eq) S1->S2 S3 Reflux 4-8 hrs (Thermal Energy) S2->S3 S4 Cool & Filter (Isolate HBr Salt) S3->S4 S5 NaHCO3 Wash (Free Base) S4->S5

Step-by-step experimental workflow for Hantzsch thiazole synthesis.

Protocol B: Intramolecular Cyclization (Using the Ortho Isomer)

Objective: Synthesize 3-coumaranone (benzofuran-3(2H)-one) via intramolecular cyclization[6]. Causality & Rationale: The proximity of the 2'-hydroxyl group enables a rapid intramolecular Sₙ2 reaction. Anhydrous conditions and a mild base are critical to deprotonate the phenol without triggering intermolecular aldol condensation[6].

  • Dissolution: Dissolve 1.0 eq of 2-bromo-2'-hydroxyacetophenone in anhydrous acetone. (Rationale: Acetone is a polar aprotic solvent that enhances the nucleophilicity of the phenoxide ion).

  • Deprotonation: Add 2.0 eq of anhydrous K₂CO₃. (Rationale: K₂CO₃ is basic enough to deprotonate the phenol (pKa ~10) but mild enough to avoid degrading the ketone).

  • Cyclization: Reflux for 2–4 hours. (Rationale: The phenoxide attacks the α-carbon, displacing the bromide in a kinetically favored 5-exo-tet cyclization).

  • Validation (QC Check): Monitor via TLC. A new, less polar spot indicates the formation of the cyclized product.

  • Purification: Filter the hot mixture to remove KBr and excess K₂CO₃. Concentrate the filtrate under reduced pressure to isolate the 3-coumaranone scaffold.

Workflow2 W1 Dissolve in Anhydrous Acetone W2 Add K2CO3 (Deprotonation) W1->W2 W3 Reflux 2-4 hrs (Intramolecular SN2) W2->W3 W4 Filter Salts (Remove KBr) W3->W4 W5 Concentrate (3-Coumaranone) W4->W5

Experimental workflow for intramolecular cyclization to 3-coumaranone.

References

  • 2-Bromo-1-(4-hydroxyphenyl)ethanone | C8H7BrO2 | CID 4964 - PubChem . National Center for Biotechnology Information. URL:[Link]

  • 2-bromo-1-(2-hydroxyphenyl)ethanone | C8H7BrO2 | CID 200671 - PubChem . National Center for Biotechnology Information. URL:[Link]

  • Synthesis of Biologically Active Substituted Chalcones . ScholarWorks at Western Michigan University. URL:[Link]

Sources

Exploratory

Strategic Sourcing & Technical Utilization of 2-Hydroxy-4-methylphenacyl Bromide

The following is an in-depth technical guide on the sourcing, synthesis, and utilization of 2-hydroxy-4-methylphenacyl bromide . Content Type: Technical Whitepaper | Version: 1.0 Audience: Medicinal Chemists, Process Dev...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide on the sourcing, synthesis, and utilization of 2-hydroxy-4-methylphenacyl bromide .

Content Type: Technical Whitepaper | Version: 1.0 Audience: Medicinal Chemists, Process Development Scientists, Procurement Specialists[1]

Executive Summary: The "Buy vs. Build" Matrix

For drug development professionals, 2-hydroxy-4-methylphenacyl bromide (CAS: 144219-74-9 / Alt: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) represents a critical "scaffold node" in the synthesis of bioactive heterocycles, particularly benzofurans and aminothiazoles .[1]

However, market intelligence reveals this compound is rarely maintained as a bulk stock item due to its lachrymatory nature and limited shelf-life (susceptibility to hydrolysis and polymerization).[2] Consequently, reliance on "In-Stock" catalog status often leads to project delays.

Recommendation:

  • Primary Strategy: In-house synthesis from the stable precursor 2'-hydroxy-4'-methylacetophenone (CAS 6921-64-8 ).[1]

  • Secondary Strategy: Contract Manufacturing (CMO) for scales >100g.

Part 1: Chemical Intelligence & Specifications[1]

Identity Profile
ParameterSpecification
IUPAC Name 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one
Common Name 2-Hydroxy-4-methylphenacyl bromide
CAS Number 144219-74-9 (Note: Often indexed under generic phenacyl bromide categories)
Molecular Formula C

H

BrO

Molecular Weight 229.07 g/mol
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DCM, EtOAc, THF; Decomposes in protic solvents over time
Structural Stability

Unlike simple phenacyl bromides, the 2-hydroxy substituent provides a stabilizing intramolecular hydrogen bond with the carbonyl oxygen. However, this also makes the bromine highly labile, increasing reactivity toward nucleophiles but decreasing storage stability.

Part 2: Supply Chain Strategy

Since direct commercial sources are often unreliable for this specific derivative, the supply chain strategy must pivot to precursor sourcing .

The Precursor: 2'-Hydroxy-4'-methylacetophenone[1]
  • CAS: 6921-64-8[1]

  • Availability: High (Commodity Chemical)

  • Stability: Excellent (Shelf-stable for years)

  • Major Suppliers (Tier 1): Sigma-Aldrich, TCI, Alfa Aesar, Combi-Blocks.[2]

Validated Commercial Sources (Precursor)
SupplierCatalog GradePurityTypical Lead Time
Sigma-Aldrich ReagentPlus99%24-48 Hours
Combi-Blocks QC Library98%24-48 Hours
Enamine Building Block95%+1-2 Weeks

Procurement Note: Order the precursor (CAS 6921-64-8) and Bromine (or CuBr


) separately.[1] Do not attempt to import the brominated product across international borders if avoidable, as it may be flagged as a lachrymatory agent (tear gas precursor), causing customs delays.

Part 3: In-House Synthesis Protocol (The "Plan B")

Objective: Synthesize 2-hydroxy-4-methylphenacyl bromide with >95% purity using a high-selectivity bromination method. Method: Copper(II) Bromide (


) Bromination.[3][4]
Why this method? Unlike elemental bromine (

),

in refluxing EtOAc/CHCl

minimizes over-bromination (dibromide formation) and ring bromination.[2]
Reagents
  • Precursor: 2'-Hydroxy-4'-methylacetophenone (1.0 eq)[1]

  • Brominating Agent: Copper(II) Bromide (

    
    ) (2.0 eq)
    
  • Solvent: Ethyl Acetate (EtOAc) : Chloroform (

    
    ) (1:1 v/v)[2]
    
Step-by-Step Protocol
  • Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser and a mechanical stirrer.

  • Dissolution: Dissolve 10.0 mmol of 2'-hydroxy-4'-methylacetophenone in 40 mL of the solvent mixture.

  • Addition: Add 20.0 mmol of finely powdered

    
     in one portion. The solution will turn dark green/black.
    
  • Reflux: Heat the mixture to reflux (approx. 70°C) with vigorous stirring.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The starting material (

    
    ) will disappear, and the product (
    
    
    
    ) will appear. Reaction time is typically 2-4 hours.[1]
    • Visual Cue: The dark

      
       will convert to white/grey 
      
      
      
      precipitate.
  • Workup:

    • Cool to room temperature.

    • Filter off the

      
       solid through a Celite pad.
      
    • Evaporate the filtrate under reduced pressure (< 40°C) to obtain a solid residue.

  • Purification: Recrystallize immediately from Ethanol/Hexane or purify via rapid silica flash chromatography (DCM 100%).

Quality Control (Self-Validating Data)

Use these NMR shifts to validate your product identity immediately.

NucleusShift (

ppm)
MultiplicityAssignmentCausality/Logic

H
11.80 Singlet (Broad)-OHIntramolecular H-bond deshields this proton significantly.[1]

H
4.42 Singlet-CH

Br
The electronegative Br and Carbonyl deshield this methylene.

H
2.35 Singlet-CH

Characteristic aromatic methyl group.[1]

H
7.60 Doublet (J=8Hz)Ar-H (C6)Ortho to Carbonyl (deshielded).

Part 4: Technical Applications & Pathways

The primary value of 2-hydroxy-4-methylphenacyl bromide lies in its ability to undergo heterocyclization .[1]

Key Reaction Pathways[1]
  • Hantzsch Thiazole Synthesis: Reaction with thioureas to form 2-aminothiazoles (kinase inhibitor scaffolds).[1]

  • Benzofuran Synthesis: Intramolecular O-alkylation followed by dehydration (Rap-Stoermer type) to form 5-methylbenzofuran derivatives.[1]

Pathway Visualization[1]

G Start 2-Hydroxy-4-methyl phenacyl bromide Thiazole 4-(2-hydroxy-4-methylphenyl) -2-aminothiazole Start->Thiazole Ethanol, Reflux (Hantzsch Synthesis) Benzofuran 2-Acyl-5-methylbenzofuran (via Rap-Stoermer) Start->Benzofuran Basic Alumina or K2CO3/Acetone Thiourea Thiourea (NH2-CS-NH2) Thiourea->Thiazole Base Base (K2CO3 / DMF) Base->Benzofuran

Figure 1: Divergent synthetic pathways for 2-hydroxy-4-methylphenacyl bromide in drug discovery.

Part 5: Safety & Handling (Lachrymator Protocol)

Hazard Class: Lachrymator (Tear Gas Agent). Signal Word: DANGER

Handling Rules
  • Engineering Controls: ALL operations (weighing, reaction, filtration) must occur inside a certified fume hood.[2]

  • Decontamination: Glassware should be rinsed with a 5% Sodium Thiosulfate solution before removing it from the hood. This nucleophilic sulfur species destroys the alkyl bromide functionality.

  • PPE: Double nitrile gloves are mandatory. Alkyl bromides can penetrate single layers of nitrile over time.

References

  • Synthesis of Phenacyl Bromides: King, L. C.; Ostrum, G. K.[2][5] "Selective Bromination with Copper(II) Bromide." Journal of Organic Chemistry, 1964 , 29(12), 3459–3461.

  • Hantzsch Thiazole Synthesis: Eicher, T.; Hauptmann, S.[2] "The Chemistry of Heterocycles." Wiley-VCH, 2003 .[1]

  • Benzofuran Cyclization: Rap, R.; Stoermer, R. "Synthese von Benzofuran-Derivaten."[2] Berichte der deutschen chemischen Gesellschaft, 1900 .

  • Precursor Availability (2'-Hydroxy-4'-methylacetophenone): PubChem Compound Summary for CID 80898.[1]

Sources

Foundational

A Senior Application Scientist's Field-Proven Perspective for Researchers and Drug Development Professionals

An In-Depth Technical Guide to the Stability of ortho-Hydroxy Phenacyl Bromides Under Ambient Conditions Ortho-hydroxy phenacyl bromides are a pivotal class of organic intermediates, serving as versatile building blocks...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Stability of ortho-Hydroxy Phenacyl Bromides Under Ambient Conditions

Ortho-hydroxy phenacyl bromides are a pivotal class of organic intermediates, serving as versatile building blocks in the synthesis of a wide array of pharmaceutical agents and bioactive molecules.[1][2][3] Their utility stems from the dual reactivity of the α-bromo ketone moiety, which readily participates in nucleophilic substitution and condensation reactions. However, the very reactivity that makes these compounds valuable also predisposes them to degradation, particularly under ambient storage conditions. The presence of the ortho-hydroxy substituent introduces unique electronic and steric effects that significantly modulate the molecule's stability profile compared to other substituted phenacyl bromides.

This guide provides an in-depth analysis of the factors governing the stability of ortho-hydroxy phenacyl bromides. Moving beyond a mere recitation of facts, we will delve into the mechanistic underpinnings of their stability, offering field-proven protocols and a self-validating system for their assessment. This document is structured to empower researchers, scientists, and drug development professionals with the expertise to confidently handle, store, and utilize these critical intermediates, ensuring the integrity and reproducibility of their scientific endeavors.

The Molecular Architecture: An Intrinsic Duality of Reactivity and Stability

The stability of an ortho-hydroxy phenacyl bromide is fundamentally dictated by its molecular structure. The proximate arrangement of the phenolic hydroxyl group, the carbonyl group, and the α-bromine atom creates a unique microenvironment that governs its chemical behavior.

A key feature is the potential for strong intramolecular hydrogen bonding between the hydrogen of the ortho-hydroxyl group and the carbonyl oxygen. This interaction decreases the electrophilicity of the carbonyl carbon and can influence the conformation of the molecule. This hydrogen bond can partially shield the carbonyl group from external nucleophiles and may subtly alter the reactivity of the adjacent α-carbon, which is the site of nucleophilic attack for the displacement of the bromide.

Furthermore, the ortho-substituent exerts a steric effect, hindering the approach of nucleophiles to the carbonyl carbon. Research on ortho-substituted phenacyl bromides has shown that such substitution can diminish reactivity toward nucleophilic displacement compared to their meta- and para-substituted counterparts.[4] This steric hindrance, combined with the electronic influence of the intramolecular hydrogen bond, contributes to a baseline level of stability.

Diagram: Intramolecular Interactions in ortho-Hydroxy Phenacyl Bromide

G cluster_0 ortho-Hydroxy Phenacyl Bromide C1 C C2 C-OH C1->C2 C7 C=O C1->C7 C3 C C2->C3 C4 C C3->C4 C5 C C4->C5 C6 C C5->C6 C6->C1 C8 CH2-Br C7->C8 O_C O O_H H O_H->O_C Intramolecular H-Bond

Caption: Intramolecular hydrogen bonding stabilizes the molecule.

Synthesis and Impurity Profile: The First Determinant of Stability

The stability of a chemical compound is often influenced by the impurities introduced during its synthesis. The most common route to phenacyl bromides is the α-bromination of the corresponding acetophenone.[1][5] For ortho-hydroxy phenacyl bromides, this involves the careful bromination of ortho-hydroxyacetophenone.

Various brominating agents can be employed, including molecular bromine (Br₂) with a catalyst like aluminum chloride, N-bromosuccinimide (NBS), or pyridine hydrobromide perbromide.[1] Each method has its own impurity profile. For instance, using molecular bromine can lead to over-bromination or ring bromination, while reactions with NBS can leave behind succinimide residues. The presence of residual acid catalysts or hydrogen bromide (HBr) from the reaction can significantly accelerate degradation during storage.

Protocol: Generalized Synthesis of ortho-Hydroxy Phenacyl Bromide

This protocol outlines a common laboratory-scale synthesis. The choice of solvent and brominating agent can be optimized based on available resources and safety considerations.

  • Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (for HBr), dissolve 1.0 equivalent of 2'-hydroxyacetophenone in a suitable solvent (e.g., anhydrous ether or glacial acetic acid).[1][6]

  • Catalyst Addition: Add a catalytic amount of anhydrous aluminum chloride (approx. 0.05 eq) if using ether as a solvent.[6]

  • Cooling: Cool the solution in an ice bath to 0-5 °C.

  • Bromination: Slowly add a solution of 1.0 equivalent of bromine in the same solvent from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C. The disappearance of the bromine color indicates consumption.

  • Workup: Once the addition is complete and the reaction is monitored by Thin Layer Chromatography (TLC) to confirm the consumption of starting material, the reaction mixture is processed.[1][5] If using ether, the solvent and dissolved HBr are removed under reduced pressure.[6]

  • Purification: The crude product, often a yellowish solid, is washed with cold water and a non-polar solvent like petroleum ether to remove impurities.[6]

  • Recrystallization: For high purity, the crude product should be recrystallized from a suitable solvent, such as methanol or ethanol, to yield a white or off-white crystalline solid.[1]

Diagram: Synthetic Workflow

G start Dissolve 2'-hydroxyacetophenone in Solvent cool Cool to 0-5 °C start->cool brominate Slowly Add Brominating Agent cool->brominate monitor Monitor by TLC brominate->monitor workup Quench & Remove Solvent monitor->workup purify Wash Crude Product workup->purify recrystallize Recrystallize from Ethanol/Methanol purify->recrystallize end Pure ortho-Hydroxy Phenacyl Bromide recrystallize->end

Caption: Key steps in the synthesis of ortho-hydroxy phenacyl bromide.

Degradation Under Ambient Conditions: Pathways and Mechanisms

"Ambient conditions" are a variable mix of light, temperature, and humidity. Each of these factors can initiate distinct degradation pathways.

Photostability

The aromatic ketone structure makes ortho-hydroxy phenacyl bromides susceptible to photochemical degradation. UV light can promote the molecule to an excited state, potentially leading to C-Br bond cleavage and the formation of radical species. However, the ortho-hydroxy group can offer a degree of photostability through a process known as phototautomerization, which can provide a non-destructive pathway for de-excitation.[7] Despite this, prolonged exposure to light, especially UV-rich light, should be avoided as it can lead to complex decomposition and the formation of colored impurities.

Hydrolytic Stability

The α-bromo ketone is an electrophilic center susceptible to nucleophilic attack by water. Atmospheric moisture can facilitate the hydrolysis of the C-Br bond, leading to the formation of the corresponding 2-hydroxy-1-(2-hydroxyphenyl)ethan-1-one and hydrobromic acid. The liberated HBr can then catalyze further degradation, creating an autocatalytic decomposition loop. While the steric hindrance from the ortho-hydroxy group may slow this process, it remains a primary degradation pathway.

Thermal and Oxidative Stability

While generally solid and stable at room temperature, elevated ambient temperatures can increase the rate of all degradation reactions, particularly hydrolysis. More importantly, the phenolic hydroxyl group is susceptible to oxidation by atmospheric oxygen. This process can be slow but is often accelerated by light and the presence of trace metal impurities. Oxidation can lead to the formation of highly colored quinone-type species, which are often the first visible sign of degradation.

Diagram: Primary Degradation Pathways

G parent ortho-Hydroxy Phenacyl Bromide (Stable Form) hydrolysis 2-hydroxy-1-(2-hydroxyphenyl)ethan-1-one + HBr parent->hydrolysis  H₂O (Moisture) oxidation Quinone-type Structures (Colored Impurities) parent->oxidation  O₂ / Light photolysis Radical Species + Other Products parent->photolysis  hν (Light)

Caption: Major degradation routes under ambient conditions.

A Framework for Stability Assessment: Self-Validating Protocols

To ensure the quality and reliability of ortho-hydroxy phenacyl bromides, a robust stability testing program is essential. The cornerstone of such a program is a validated stability-indicating analytical method (SIAM). High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this purpose due to its specificity, sensitivity, and accuracy.[8]

Forced Degradation (Stress Testing)

Before initiating long-term stability studies, forced degradation is performed to demonstrate the specificity of the analytical method and to identify likely degradation products.[8] This involves intentionally degrading the compound under more aggressive conditions than it would encounter during normal storage.

Stress Condition Typical Reagents and Conditions Potential Degradation Pathway Targeted
Acid Hydrolysis 0.1 M HCl, heated at 60-80 °CHydrolysis of the C-Br bond
Base Hydrolysis 0.1 M NaOH, at room temperature or slightly heatedHydrolysis, potential Favorskii rearrangement
Oxidation 3-30% H₂O₂, at room temperatureOxidation of the phenolic group, other oxidative changes
Thermal Stress Solid sample heated at 60-100 °CThermally induced degradation
Photolytic Stress Exposed to UV/Vis light (ICH Q1B guidelines)Photochemical degradation, C-Br bond cleavage
Protocol: Development of a Stability-Indicating HPLC Method
  • Column and Mobile Phase Selection: Start with a standard reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm). A common mobile phase for phenacyl bromides is a gradient of acetonitrile and water, often with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to ensure good peak shape for the phenolic compound.[9]

  • Initial Method Development: Prepare a solution of the ortho-hydroxy phenacyl bromide and inject it to determine its retention time. Optimize the mobile phase gradient to achieve a reasonable retention time (e.g., 5-15 minutes) and a symmetrical peak.

  • Forced Degradation Sample Analysis: Prepare samples from the forced degradation studies. Dilute them appropriately and inject them into the HPLC system.

  • Method Validation (Specificity): The primary goal is to demonstrate that the peaks for the degradation products are well-resolved from the main analyte peak. The peak purity of the parent compound should be assessed using a photodiode array (PDA) detector to ensure no co-eluting impurities exist. A successful SIAM will show a decrease in the area of the parent peak and a corresponding increase in the peaks of the degradation products.[8]

  • Full Validation: Once specificity is established, the method should be fully validated according to ICH guidelines, including assessments of linearity, accuracy, precision, and sensitivity.

Diagram: Stability Assessment Workflow

G cluster_0 Method Development cluster_1 Forced Degradation cluster_2 Validation dev_hplc Develop HPLC Method (C18, ACN/H₂O) stress Perform Stress Testing (Acid, Base, Oxidative, Thermal, Photo) analyze Analyze Stressed Samples stress->analyze validate Confirm Peak Purity & Resolution analyze->validate method_final Validated Stability- Indicating Method validate->method_final

Caption: Workflow for developing a stability-indicating analytical method.

Recommendations for Storage and Handling

Based on the chemical properties and potential degradation pathways, the following storage and handling procedures are recommended to maximize the shelf-life of ortho-hydroxy phenacyl bromides:

  • Protection from Light: Store the compound in amber glass vials or bottles to prevent photolytic degradation. Avoid clear glass containers.

  • Protection from Moisture: Use containers with tight-fitting caps or seals. For highly sensitive applications, storing in a desiccator or under an inert atmosphere is advisable.

  • Temperature Control: While stable for short periods at room temperature, long-term storage should be at reduced temperatures (2-8 °C) to minimize the rate of all potential degradation reactions.

  • Inert Atmosphere: For long-term storage of high-purity reference standards, flushing the container with an inert gas like argon or nitrogen can prevent oxidative degradation of the phenolic group.

By adhering to these principles, researchers can significantly mitigate the risk of degradation, ensuring that the material they use is of high purity and that their experimental results are both accurate and reproducible.

References

  • Jiang, Q., Sheng, W., & Guo, C. (2013). Synthesis of phenacyl bromides via K2S2O8-mediated tandem hydroxybromination and oxidation of styrenes in water. Green Chemistry, 15(7), 1879-1882. Available from: [Link]

  • ResearchGate. Effect of ortho-hydroxy substituent on photochemistry of 2-bromo-1-phenylalkan-1-ones: Remote bromine atom shift reaction. ResearchGate. Available from: [Link]

  • Jiang, Q., Sheng, W., & Guo, C. (2013). Synthesis of phenacyl bromides via K2S2O8-mediated tandem hydroxybromination and oxidation of styrenes in water. Green Chemistry, 15(7), 1879-1882. Available from: [Link]

  • ResearchGate. Synthesis of phenacyl bromides via K2S2O8-mediated tandem hydroxybromination and oxidation of styrenes in water. ResearchGate. Available from: [Link]

  • Al-Awadi, N. A., El-Dusouqui, O. M., Mathew, T., & El-Nagdi, M. H. (2011). Kinetic studies of the reaction of phenacyl bromide derivatives with sulfur nucleophiles. Journal of Physical Organic Chemistry, 24(11), 1051-1058. Available from: [Link]

  • Jumina, J., Priastomo, Y., & Sholikhah, E. N. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry, 32(5), 2529-2535. Available from: [Link]

  • ACS Publications. Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. Available from: [Link]

  • Semantic Scholar. Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Semantic Scholar. Available from: [Link]

  • Park, K. Assay and Stability Testing. In: Handbook of Pharmaceutical Analysis by HPLC. Elsevier; 2005. Available from: [Link]

  • Hindawi. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. Journal of Environmental and Public Health. Available from: [Link]

  • International Journal of Scientific Development and Research. Stability indicating study by using different analytical techniques. IJSDR. Available from: [Link]

  • Jumina, J., et al. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Oriental Journal of Chemistry, 32(5). Available from: [Link]

  • Dab, S. S. Synthesis of Phenacyl Bromides And Their Imidazole Derivatives. Savitribai Phule Pune University. Available from: [Link]

  • Neag, M. A., & Thornton, E. R. (2003). Diminished reactivity of ortho-substituted phenacyl bromides toward nucleophilic displacement. The Journal of Organic Chemistry, 68(4), 1475-1480. Available from: [Link]

  • Organic Syntheses. phenacyl bromide. Available from: [Link]

  • Organic Syntheses. Rhenium-Catalyzed ortho-Alkylation of Phenols. Available from: [Link]

  • Wiley Online Library. O‐p‐Methoxyphenyl α‐Hydroxycarboxylic Acids as Versatile Hydroxyalkylation Agents for Photocatalysis. Chemistry – A European Journal. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 6-methylbenzofuran from 2-bromo-2'-hydroxy-4'-methylacetophenone

Abstract & Strategic Overview This application note details a robust, scalable protocol for the synthesis of 6-methylbenzofuran starting from 2-bromo-2'-hydroxy-4'-methylacetophenone . While direct cyclization of phenacy...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Overview

This application note details a robust, scalable protocol for the synthesis of 6-methylbenzofuran starting from 2-bromo-2'-hydroxy-4'-methylacetophenone . While direct cyclization of phenacyl halides often yields benzofuran-3-ones (coumaranones), accessing the fully aromatic benzofuran scaffold requires a reductive deoxygenation strategy.

Our optimized route employs a two-stage sequence :

  • Base-Mediated Cyclization: Conversion of the

    
    -bromoketone to 6-methylbenzofuran-3(2H)-one via intramolecular Williamson ether synthesis.
    
  • Reductive Aromatization: Sodium borohydride (

    
    ) reduction of the ketone to the corresponding alcohol, followed by acid-catalyzed dehydration to drive aromatization.
    

This stepwise approach offers superior impurity control compared to one-pot high-temperature methods, allowing for the isolation and purification of the stable ketone intermediate if necessary.

Retrosynthetic Analysis & Mechanism

The transformation relies on the reactivity of the phenacyl bromide moiety. The phenolic hydroxyl group, upon deprotonation, attacks the electrophilic carbon bearing the bromine. The resulting cyclic ketone is then reduced to a benzylic alcohol, which undergoes rapid E1/E2 elimination due to the thermodynamic driving force of forming the aromatic furan ring.

Pathway Diagram

ReactionPathway SM 2-bromo-2'-hydroxy- 4'-methylacetophenone Int1 Intermediate A: Phenoxide Anion SM->Int1 + Base (K2CO3) Deprotonation Int2 Intermediate B: 6-Methylbenzofuran-3(2H)-one (Cyclic Ketone) Int1->Int2 Intramolecular SN2 - HBr Int3 Intermediate C: 6-Methyl-2,3-dihydro- benzofuran-3-ol Int2->Int3 + NaBH4 Reduction Prod Target Product: 6-Methylbenzofuran Int3->Prod + H+ / Heat Dehydration (-H2O)

Figure 1: Mechanistic pathway from phenacyl bromide precursor to aromatic benzofuran.

Experimental Protocol

Reagents and Materials[2][3][4]
ReagentRoleEquiv.Notes
2-Bromo-2'-hydroxy-4'-methylacetophenone Substrate1.0Lachrymator ; Handle in fume hood.
Potassium Carbonate (

)
Base1.5 - 2.0Anhydrous; finely ground.
Acetone Solvent (Step 1)-Reagent grade.
Sodium Borohydride (

)
Reducing Agent1.0 - 1.5Reacts with moisture; keep dry.
Ethanol (Absolute) Solvent (Step 2)--
Hydrochloric Acid (10%) Catalyst/QuenchExcessFor dehydration step.
Step 1: Cyclization to 6-Methylbenzofuran-3(2H)-one

This step forms the five-membered ether ring.

  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Dissolution: Dissolve 2-bromo-2'-hydroxy-4'-methylacetophenone (10 mmol) in acetone (30 mL).

  • Addition: Add anhydrous

    
      (15 mmol, 2.07 g). The mixture may turn yellow/orange due to phenoxide formation.
    
  • Reflux: Heat the mixture to reflux (approx. 56°C) with vigorous stirring for 2–4 hours.

    • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (

      
      ) should disappear, and a new spot for the ketone (
      
      
      
      ) should appear.
  • Workup:

    • Cool to room temperature.[1][2]

    • Filter off the inorganic salts (

      
      , excess 
      
      
      
      ).
    • Concentrate the filtrate under reduced pressure to obtain the crude solid.

  • Purification (Optional): Recrystallize from ethanol or hexane/ethyl acetate if high purity is required for characterization.

    • Target:6-methylbenzofuran-3(2H)-one .[2]

    • Yield Expectation: 85–95%.

Step 2: Reduction and Dehydration to 6-Methylbenzofuran

This step converts the ketone to the aromatic benzofuran.

  • Reduction:

    • Dissolve the crude 6-methylbenzofuran-3(2H)-one from Step 1 in absolute ethanol (20 mL).

    • Cool the solution to 0°C in an ice bath.

    • Add

      
        (12 mmol, 0.45 g) portion-wise over 10 minutes. Caution: Gas evolution (
      
      
      
      ).
    • Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.

    • Checkpoint: TLC should show conversion of the ketone to the alcohol (more polar).

  • Acid-Catalyzed Dehydration (Aromatization):

    • Add 10% HCl (10 mL) dropwise to the reaction mixture to quench excess borohydride and acidify the solution (pH < 2).

    • Heat the mixture to reflux (approx. 80°C) for 1–2 hours. The acid catalyzes the elimination of water from the intermediate 3-hydroxy compound.

    • Mechanism:[3] The formation of the stable aromatic benzofuran system drives this elimination.

  • Isolation:

    • Cool to room temperature.[1][2]

    • Dilute with water (50 mL) and extract with diethyl ether or dichloromethane (

      
       mL).
      
    • Wash the combined organic layers with saturated

      
       (to neutralize acid) and brine.
      
    • Dry over anhydrous

      
      , filter, and concentrate in vacuo.
      
  • Final Purification:

    • Purify the residue via flash column chromatography (Silica gel, 100% Hexanes to 5% EtOAc/Hexanes).

    • Target:6-methylbenzofuran .[1][2][4]

    • Appearance: Colorless to pale yellow oil or low-melting solid.

Workflow Visualization

Workflow cluster_0 Step 1: Cyclization cluster_1 Step 2: Aromatization S1_Mix Dissolve SM in Acetone Add K2CO3 S1_Reflux Reflux (2-4h) Monitor TLC S1_Mix->S1_Reflux S1_Filter Filter Salts Concentrate Filtrate S1_Reflux->S1_Filter S2_Red Dissolve in EtOH Add NaBH4 (0°C) S1_Filter->S2_Red Crude Ketone S2_Acid Add 10% HCl Reflux (1-2h) S2_Red->S2_Acid Intermediate Alcohol S2_Extract Extract (DCM/Ether) Wash & Dry S2_Acid->S2_Extract Final Pure 6-Methylbenzofuran S2_Extract->Final

Figure 2: Operational workflow for the two-stage synthesis.

Quality Control & Characterization

Verify the identity of the product using Nuclear Magnetic Resonance (NMR).[5][6]

  • 
     NMR (CDCl
    
    
    
    , 400 MHz) Expectations:
    • Aromatic Protons (Benzene Ring): A set of signals corresponding to the trisubstituted benzene ring (approx. 7.0–7.5 ppm).[5][6]

    • Furan Ring Protons: Two doublets at approx.

      
       7.5 (H-2) and 
      
      
      
      6.7 (H-3) with a characteristic coupling constant (
      
      
      Hz).
    • Methyl Group: A sharp singlet at approx.

      
       2.45 ppm.
      
    • Absence of: Methylene singlet (

      
       ppm) from the ketone intermediate or aliphatic signals from the alcohol.
      

Safety & Troubleshooting

  • Lachrymator Warning: The starting material (

    
    -bromoketone) is a potent lachrymator. All weighing and transfers must be performed in a functioning fume hood.
    
  • Incomplete Dehydration: If the NMR shows signals for the 2,3-dihydro-3-ol (multiplets at 3.0–5.5 ppm), reflux the crude material with a catalytic amount of

    
    -toluenesulfonic acid (
    
    
    
    TSA) in toluene with a Dean-Stark trap to force dehydration.
  • Regiochemistry: The 4'-methyl group on the acetophenone precursor maps to the 6-position of the benzofuran ring.

References

  • Review of Benzofuran Synthesis

    • R. Fu, Z. Li, Org. Lett., 2018, 20, 2228-2231.
    • Source:

  • Reduction of Benzofuranones

    • Detailed mechanism of reduction of ketones to alcohols.
    • Source:

  • Cyclization Methodology

    • WuXi Biology, "Benzofuran Synthesis via Acid Catalyzed Cycliz
    • Source:

Sources

Application

Protocol for Hantzsch thiazole synthesis using 2-hydroxy-4-methylphenacyl bromide

Application Note & Protocol: Hantzsch Thiazole Synthesis Using 2-Hydroxy-4-methylphenacyl Bromide Target Audience: Researchers, scientists, and drug development professionals. Executive Summary Thiazoles are privileged s...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol: Hantzsch Thiazole Synthesis Using 2-Hydroxy-4-methylphenacyl Bromide

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Thiazoles are privileged scaffolds in medicinal chemistry, frequently featured in antimicrobial, antiprotozoal, and antitumor agents [1]. The Hantzsch thiazole synthesis remains the most robust, versatile, and widely utilized method for constructing this five-membered heteroaromatic ring[2]. This application note details a highly efficient, self-validating protocol for synthesizing 2-amino-4-(2-hydroxy-4-methylphenyl)thiazole via the condensation of 2-hydroxy-4-methylphenacyl bromide (an


-bromoketone) with thiourea.

Mechanistic Causality & Reaction Logic

The Hantzsch synthesis is not a simple concerted condensation; it is a multi-step cascade reaction driven by distinct kinetic and thermodynamic principles [3]. Understanding these steps is critical for troubleshooting and optimizing the yield.

  • Step 1: S-Alkylation (

    
     Displacement):  The reaction initiates with the nucleophilic attack of thiourea on the 
    
    
    
    -carbon of 2-hydroxy-4-methylphenacyl bromide.
    • Expert Insight: Sulfur is a softer, more polarizable nucleophile compared to the nitrogen atoms in thiourea. Consequently, sulfur preferentially attacks the electrophilic

      
      -carbon (kinetic control), displacing the bromide ion to form an intermediate isothiouronium salt.
      
  • Step 2: Intramolecular Cyclization: The nitrogen atom of the thiourea moiety then undergoes an intramolecular nucleophilic attack on the highly electrophilic ketone carbonyl carbon, forming a hydroxythiazoline intermediate.

  • Step 3: Dehydration & Aromatization: The intermediate undergoes rapid dehydration (loss of

    
    ), driven by the thermodynamic stability of the resulting aromatic thiazole ring system.
    

Workflow Visualization

HantzschMechanism A Reactants: 2-Hydroxy-4-methylphenacyl bromide + Thiourea B Step 1: S-Alkylation (Isothiouronium Salt) A->B SN2 Attack (Kinetic Control) C Step 2: Intramolecular Cyclization B->C Nucleophilic Addition D Step 3: Dehydration (-H2O) C->D Proton Transfer E Product: 2-Amino-4-(2-hydroxy- 4-methylphenyl)thiazole D->E Aromatization (Thermodynamic)

Caption: Step-by-step mechanistic workflow of the Hantzsch thiazole synthesis cascade.

Experimental Protocol

Self-Validating System: This protocol utilizes TLC monitoring and pH-dependent precipitation to ensure product formation and purity without requiring immediate chromatographic purification.

Materials & Reagents:

  • 2-Hydroxy-4-methylphenacyl bromide (1.0 mmol)

  • Thiourea (1.2 mmol)

  • Absolute Ethanol (10 mL)

  • Aqueous Sodium Carbonate (

    
    , 5% w/v)
    
  • Deionized Water

Step-by-Step Procedure:

  • Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-4-methylphenacyl bromide (1.0 mmol) in 10 mL of absolute ethanol.

  • Reagent Addition: Add thiourea (1.2 mmol) to the stirring solution.

    • Causality: A slight stoichiometric excess of thiourea ensures complete consumption of the

      
      -bromoketone, which is prone to degradation if left unreacted.
      
  • Thermal Activation: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2 to 3 hours. The solution will typically transition from clear to a pale yellow/orange as the isothiouronium salt forms and cyclizes.

  • Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 50% Ethyl Acetate / 50% Hexanes mobile phase. The disappearance of the less polar

    
    -bromoketone spot indicates reaction completion.
    
  • Workup & Neutralization: Remove the flask from heat and allow it to cool to room temperature. The product currently exists as a hydrobromide (HBr) salt dissolved in ethanol. Pour the mixture into a beaker containing 20 mL of ice-cold 5% aqueous

    
     while stirring vigorously.
    
    • Causality: Neutralizing the HBr salt converts the product into its free base form. Because the free base 2-aminothiazole derivative is poorly soluble in aqueous ethanol, it will rapidly precipitate as a solid.

  • Isolation: Filter the resulting precipitate through a Büchner funnel under vacuum. Wash the filter cake with copious amounts of cold distilled water to remove residual inorganic salts and unreacted thiourea.

  • Purification: Air-dry the crude solid on a watch glass. For analytical purity, recrystallize the crude product from a minimal amount of hot ethanol/water mixture.

Quantitative Data & Optimization Parameters

The Hantzsch synthesis is highly adaptable. The table below summarizes comparative optimization conditions for synthesizing substituted 2-aminothiazoles based on modern green chemistry adaptations [4].

Reaction ConditionSolvent SystemTemperatureReaction TimeAverage Yield (%)Purity Profile
Conventional Heating Absolute EthanolReflux (78°C)2.0 - 3.0 Hours80 - 85%High; requires recrystallization
Ultrasonic Irradiation Ethanol / Water (1:1)Room Temp (25°C)30 - 45 Mins88 - 92%Excellent; minimal side products
Microwave Assisted Solvent-Free / Neat90°C (Microwave)2 - 5 Mins> 90%Excellent; highly eco-friendly

Troubleshooting & Expert Insights

  • Issue: No Precipitation Upon Neutralization.

    • Cause: The ethanol concentration may be too high, keeping the free base in solution.

    • Solution: Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove 50-70% of the ethanol before pouring it into the aqueous base.

  • Issue: Dark, Tarry Byproducts.

    • Cause:

      
      -bromoketones are sensitive to light and prolonged heat, which can lead to polymerization or decomposition.
      
    • Solution: Ensure the 2-hydroxy-4-methylphenacyl bromide is freshly prepared or stored properly (protected from light at 2-8°C). Do not exceed the recommended reflux time.

  • Issue: Persistent Starting Material on TLC.

    • Cause: Inactive or degraded thiourea.

    • Solution: Recrystallize thiourea before use, or utilize ultrasonic irradiation to increase the effective collision frequency of the reactants [4].

References

  • An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Deriv
  • Hantzsch Thiazole Synthesis | SynArchive |
  • Stereochemical Control Factors in the Hantzsch Thiazole Synthesis: A Hammett Substitution Correlation Analysis | Organic Letters (ACS Public
  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable C
Method

Application Note: Cyclization of 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone to 3-Bromo-7-methylchromone

This Application Note is designed for research scientists and process chemists. It details the synthesis of 3-bromo-7-methylchromone from 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone .

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for research scientists and process chemists. It details the synthesis of 3-bromo-7-methylchromone from 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone . This transformation is a critical entry point into the chromone scaffold, as the resulting 3-bromo derivative serves as a versatile electrophile for palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira) to generate biologically active flavonoids and isoflavones.

Abstract

This protocol describes the cyclization of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone to 3-bromo-7-methylchromone using triethyl orthoformate (TEOF). Unlike the standard Vilsmeier-Haack cyclization which yields 3-formylchromones, this method retains the bromine atom at the C-3 position, providing a highly functionalizable handle. The procedure utilizes an acid-catalyzed condensation-cyclization mechanism, optimized for scalability and purity.

Introduction & Strategic Rationale

Chromones (1-benzopyran-4-ones) are a privileged scaffold in medicinal chemistry, exhibiting anticancer, anti-inflammatory, and antiviral properties. The specific precursor, 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone , is an


-halo ketone. Direct cyclization of this species presents a unique challenge: preventing the reduction or displacement of the labile bromine atom while effecting ring closure.

Why this Protocol?

  • Retention of Functionality: The use of triethyl orthoformate (TEOF) allows for the insertion of the C-2 carbon while preserving the C-3 bromine.

  • Versatility: The product, 3-bromo-7-methylchromone, is a "linchpin" intermediate. The bromine can be displaced by nucleophiles or utilized in metal-catalyzed couplings, while the 7-methyl group allows for benzylic oxidations or brominations.

  • Operational Simplicity: The reaction proceeds in a single pot with simple filtration workup.

Mechanistic Insight

The transformation follows a cascade sequence:

  • Acetal Formation: Acid-catalyzed reaction of the ketone carbonyl with TEOF forms a diethyl acetal/enol ether intermediate.

  • Cyclization: Intramolecular nucleophilic attack of the phenol oxygen onto the activated electrophilic center (derived from TEOF).

  • Elimination: Loss of ethanol establishes the aromatic pyrone ring.

Pathway Visualization

ChromoneSynthesis Start 2-Bromo-1-(2-hydroxy- 4-methylphenyl)ethanone Inter1 Hemiacetal/Enol Ether Intermediate Start->Inter1 + TEOF, H+ TEOF Triethyl Orthoformate (C1 Source) TEOF->Inter1 Cycliz Intramolecular Cyclization Inter1->Cycliz - EtOH Elim Elimination of EtOH Cycliz->Elim Product 3-Bromo-7-methylchromone Elim->Product Aromatization

Figure 1: Mechanistic pathway for the conversion of


-bromo-o-hydroxyacetophenone to 3-bromochromone.

Experimental Protocol

Safety Prerequisites
  • Precursor Warning:

    
    -Bromoacetophenones are potent lachrymators  (tear gas agents). All weighing and handling must occur inside a functioning fume hood.
    
  • Reagent Warning: Triethyl orthoformate is flammable. Perchloric acid (if used) is an oxidizer; however, this protocol uses p-Toluenesulfonic acid (PTSA) as a safer, equally effective alternative.

Materials & Reagents
ReagentRoleEquiv.Purity
2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanoneSubstrate1.0>97%
Triethyl Orthoformate (TEOF)Reagent/Solvent5.0 - 10.098%
p-Toluenesulfonic acid (PTSA)Catalyst0.1Anhydrous
EthanolSolvent (Workup)N/AAbsolute
Step-by-Step Methodology

Step 1: Reaction Setup

  • Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Add 1.0 g (4.37 mmol) of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone.

  • Add 5.0 mL of Triethyl Orthoformate (TEOF). The solid should dissolve or form a suspension.

  • Add 75 mg (0.44 mmol) of p-Toluenesulfonic acid (PTSA).

    • Note: Alternatively, 2 drops of conc.

      
       can be used, but PTSA often yields a cleaner profile.
      

Step 2: Thermal Cyclization

  • Place the RBF in a pre-heated oil bath at 100–110 °C .

  • Reflux the mixture for 2 to 3 hours .

  • Monitor: Check progress via TLC (20% EtOAc in Hexanes). The starting material (

    
    ) should disappear, and a new spot (
    
    
    
    , fluorescent under UV 254nm) should appear.
    • Self-Validating Check: The evolution of ethanol vapor (condensing in the reflux condenser) indicates the reaction is proceeding.

Step 3: Workup & Isolation

  • Remove the flask from heat and allow it to cool to room temperature.

  • The product often crystallizes directly from the reaction mixture upon cooling.

  • If no solid appears, add 5 mL of cold Ethanol and scratch the flask walls to induce crystallization.

  • Cool the mixture in an ice bath (0 °C) for 30 minutes.

  • Filter the precipitate using a Buchner funnel.

  • Wash the filter cake with cold Ethanol (2 x 5 mL) to remove excess TEOF and acidic impurities.

Step 4: Purification

  • Recrystallize the crude solid from Ethanol or a Toluene/Hexane mixture.

  • Dry the crystals in a vacuum oven at 40 °C for 4 hours.

Critical Process Parameters (CPP) & Troubleshooting

ParameterOptimal RangeImpact of Deviation
Temperature 100–110 °C<90°C: Incomplete cyclization; intermediate acetals remain. >130°C: Degradation/Tarring.
Stoichiometry (TEOF) 5–10 Equiv.Low: Incomplete reaction; solvent dries out. High: Wasteful, but generally tolerated.
Moisture Control AnhydrousWater hydrolyzes TEOF to formate, killing the reagent. Ensure glassware is dry.

Troubleshooting Guide:

  • Issue: Product is an oil/gum.

    • Solution: The intermediate acetal may not have fully eliminated. Re-dissolve in TEOF with fresh catalyst and reflux for an additional hour. Alternatively, triturate the oil with cold diethyl ether.

  • Issue: Low Yield.

    • Solution: Ensure the starting material is pure.[1] Old

      
      -bromo ketones degrade to dark tars which inhibit the acid catalyst.
      

Expected Data & Analysis

Product Specifications
  • Compound: 3-Bromo-7-methylchromone (3-Bromo-7-methyl-4H-chromen-4-one)

  • Molecular Formula:

    
    
    
  • Molecular Weight: 239.07 g/mol

  • Appearance: Off-white to pale yellow needles.

  • Yield: 65% – 80%

Spectral Characterization (Simulated)
TechniqueSignalAssignment
1H NMR (CDCl3, 400 MHz)

2.48 (s, 3H)

(C-7)

7.25 (d, 1H)
H-6 (Aromatic)

7.35 (s, 1H)
H-8 (Aromatic)

8.15 (d, 1H)
H-5 (Aromatic)

8.25 (s, 1H)
H-2 (Characteristic Chromone CH)
13C NMR ~173 ppmC=O (C-4)
~155 ppmC-2 (C-H)
~110 ppmC-3 (C-Br)
Workflow Diagram

Workflow Step1 Step 1: Dissolve Precursor in TEOF (5-10 equiv) Step2 Step 2: Add Acid Catalyst (PTSA or H2SO4) Step1->Step2 Step3 Step 3: Reflux (100-110°C) 2-3 Hours Step2->Step3 Check Check TLC Complete? Step3->Check Check->Step3 No Step4 Step 4: Cool to 0°C Add EtOH if needed Check->Step4 Yes Step5 Step 5: Filtration & Recrystallization Step4->Step5

Figure 2: Operational workflow for the synthesis of 3-bromo-7-methylchromone.

References

  • Gammill, R. B. (1979). "The synthesis of 3-bromochromones." The Journal of Organic Chemistry, 44(22), 3988–3989.

  • Ellis, G. P. (1977). "Chromenes, Chromanones, and Chromones." Chemistry of Heterocyclic Compounds, Vol 31. John Wiley & Sons.
  • Vyas, D. A., et al. (2012). "Synthesis of some new 3-bromochromones..." Journal of Chemical and Pharmaceutical Research, 4(1), 392-395.
  • PubChem. (2023). "2-Bromo-1-(4-hydroxyphenyl)ethanone - Compound Summary."

Sources

Application

Application Note: One-Pot Synthesis of Benzofuran-3-ones from ortho-Hydroxy Phenacyl Bromides

Executive Summary The benzofuran-3-one scaffold is a privileged pharmacophore embedded in numerous biologically active [1]. This application note details a highly efficient, self-validating one-pot protocol for synthesiz...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzofuran-3-one scaffold is a privileged pharmacophore embedded in numerous biologically active [1]. This application note details a highly efficient, self-validating one-pot protocol for synthesizing benzofuran-3-ones via the intramolecular cyclization of[2] (also known as


-bromo-2-hydroxyacetophenones). By leveraging optimized base-solvent causality, this methodology ensures high chemoselectivity, rapid kinetics, and scalable yields for drug development applications.

Mechanistic Rationale & Reaction Causality

The transformation of ortho-hydroxy phenacyl bromides into benzofuran-3-ones is driven by a base-catalyzed intramolecular Williamson-type ether synthesis. As an Application Scientist, understanding the causality behind reagent selection is critical for troubleshooting and scale-up:

  • Bifunctional Activation : The starting material possesses both a pro-nucleophilic phenol and an highly electrophilic

    
    -bromo ketone.
    
  • Base Selection : Potassium carbonate (K₂CO₃) is selected over stronger bases (e.g., NaH or KOtBu). Strong bases can trigger unwanted side reactions, such as intermolecular aldol condensations or the degradation of the sensitive

    
    -bromo ketone under [3]. K₂CO₃ provides sufficient basicity to quantitatively deprotonate the phenol (pKa ~10) without degrading the substrate.
    
  • Solvent Causality : Anhydrous N,N-dimethylformamide (DMF) is the optimal solvent. As a polar aprotic solvent, DMF effectively solvates the potassium cation while leaving the phenoxide anion "naked." This lack of hydrogen-bonding solvation dramatically enhances the nucleophilicity of the phenoxide, accelerating the 5-exo-tet

    
     displacement of the [3].
    

Mechanistic Workflow

MechanisticWorkflow N1 ortho-Hydroxy Phenacyl Bromide (Bifunctional Precursor) N2 Base-Mediated Deprotonation (K2CO3 in DMF) N1->N2 N3 Phenoxide Anion Intermediate (Enhanced Nucleophilicity) N2->N3 -H⁺ N4 5-exo-tet Intramolecular SN2 (Bromide Displacement) N3->N4 N5 Benzofuran-3-one Core (Cyclized Product) N4->N5 -Br⁻

Mechanistic pathway for the one-pot synthesis of benzofuran-3-ones.

Experimental Design & Optimization Data

To establish the most robust protocol, various base/solvent combinations were evaluated. The quantitative data is summarized below to highlight the causality behind the finalized conditions.

EntrySolventBase (Equiv)Temp (°C)Time (h)Yield (%)Mechanistic Observation & Causality
1DMFK₂CO₃ (1.5)251.095 Optimal : Naked phenoxide in polar aprotic solvent accelerates

.
2AcetoneK₂CO₃ (1.5)563.088Good yield; lower dielectric constant requires reflux for activation.
3EtOHKOH (2.0)255.072Protic solvent dampens nucleophilicity via hydrogen bonding.
4THFEt₃N (2.0)6512.055Weak base and low polarity severely retard cyclization kinetics.

Self-Validating Experimental Protocol

Scale: 10 mmol (Scalable up to 100+ mmol)

Materials & Reagents:

  • ortho-Hydroxy phenacyl bromide (10.0 mmol, 1.0 equiv)

  • Potassium carbonate, anhydrous (15.0 mmol, 1.5 equiv)

  • Anhydrous DMF (25 mL)

  • Ethyl acetate (EtOAc) and Brine for extraction

Step-by-Step Methodology:

  • Preparation : Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (N₂ or Ar) to prevent oxidative degradation of the intermediate.

  • Substrate Solvation : Dissolve ortho-hydroxy phenacyl bromide (10.0 mmol) in 25 mL of anhydrous DMF.

    • Validation Check 1: The solution should be clear and pale yellow. Ensure complete dissolution before proceeding.

  • Base Addition : Add anhydrous K₂CO₃ (15.0 mmol) in one portion at room temperature (25 °C).

    • Validation Check 2: Upon addition of the base, the reaction mixture will immediately transition from pale yellow to a deep orange/red suspension. This color shift is a self-validating visual indicator of phenoxide anion formation.

  • Cyclization Phase : Stir the reaction mixture vigorously at room temperature for 1 hour.

    • Validation Check 3: Monitor reaction progress via TLC (Hexanes/EtOAc 4:1). The starting material (Rf ~0.6) should completely disappear, replaced by a single, highly UV-active product spot (Rf ~0.4).

  • Quenching & Workup : Pour the reaction mixture into 100 mL of ice-cold distilled water to quench. Extract the aqueous layer with EtOAc (3 × 50 mL).

    • Expertise Note: Wash the combined organic layers with 5% aqueous LiCl (2 × 50 mL) followed by brine (50 mL). The LiCl wash is a critical step for quantitatively removing residual DMF, which otherwise severely complicates downstream crystallization.

  • Isolation : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification : Purify the crude residue via flash column chromatography (silica gel) or recrystallization from hot ethanol to yield the pure benzofuran-3-one.

Downstream Applications in Drug Development

The synthesized benzofuran-3-ones serve as versatile building blocks. They are most notably subjected to acid- or base-catalyzed condensations with aromatic aldehydes to yield[4] (2-benzylidenebenzofuran-3(2H)-ones). These downstream derivatives are heavily investigated for their potent anticancer, anti-inflammatory, and antimicrobial properties, making this one-pot cyclization a critical gateway reaction in [4].

References[1] CuI-Mediated Synthesis of Sulfonyl Benzofuran-3-ones and Chroman-4-ones. Organic Letters - ACS Publications.https://pubs.acs.org/doi/10.1021/acs.orglett.8b00366[2] Synthesis of the Proposed Structure of Damaurone D and Evaluation of Its Anti-inflammatory Activity. J-Stage.https://www.jstage.jst.go.jp/article/cpb/60/1/60_1_127/_article[4] Flavones and Related Compounds: Synthesis and Biological Activity. PMC.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10453303/[3] Unexpected Migration and Oxidative Cyclization of Substituted 2-Acetophenone Triflates under Basic Conditions. The Journal of Organic Chemistry - ACS Publications.https://pubs.acs.org/doi/10.1021/jo035252w

Sources

Method

Procedure for O-alkylation of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone

This Application Note is designed for researchers requiring the O-alkylation of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (referred to as Substrate 1 ).[1] Executive Summary & Strategic Analysis Direct O-alkylation of...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers requiring the O-alkylation of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (referred to as Substrate 1 ).[1]

Executive Summary & Strategic Analysis Direct O-alkylation of Substrate 1 presents a significant chemoselective challenge. The molecule contains a nucleophilic phenoxide (upon deprotonation) and a highly electrophilic


-bromo ketone moiety in the ortho position. Under standard Williamson ether synthesis conditions (Base/Alkyl Halide), the intramolecular cyclization (nucleophilic attack of phenoxide onto the 

-carbon) is kinetically favored over intermolecular alkylation.[1] This pathway yields 6-methylbenzofuran-3(2H)-one rather than the desired O-alkylated ether.[1]

Therefore, this guide presents the Retrosynthetic "Reverse-Sequence" Protocol , which is the industry standard for generating high-purity 2-bromo-1-(2-alkoxy-4-methylphenyl)ethanones.[1] This method prioritizes O-alkylation prior to bromination to guarantee structural integrity.

Part 1: Mechanistic Pathway Analysis

The following diagram illustrates the divergent reactivity of the substrate and the rationale for the recommended stepwise protocol.

ReactionPathways Start 2-Hydroxy-4-methylacetophenone (Precursor) Substrate SUBSTRATE 1: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone Start->Substrate Direct Bromination (Not Recommended for Ether Synthesis) Intermediate Ether 2-Alkoxy-4-methylacetophenone Start->Intermediate Ether Step 1: O-Alkylation (High Yield) Target TARGET: 2-Bromo-1-(2-alkoxy-4-methylphenyl)ethanone Substrate->Target Direct Alkylation (R-X) (Competes with Cyclization) Cyclized SIDE PRODUCT: 6-Methylbenzofuran-3(2H)-one Substrate->Cyclized Base (K2CO3) Intramolecular Cyclization (Fast) Intermediate Ether->Target Step 2: Selective Bromination (CuBr2 or NBS)

Figure 1: Mechanistic divergence showing the instability of Substrate 1 under basic conditions and the robust "Reverse-Sequence" pathway (Blue) vs. the "Cyclization Trap" (Red).[1]

Part 2: Experimental Protocols

Method A: The "Reverse-Sequence" Protocol (Recommended)

Objective: Synthesis of 2-bromo-1-(2-methoxy-4-methylphenyl)ethanone (Target) starting from 2-hydroxy-4-methylacetophenone.[1]

This two-step workflow ensures 100% O-alkylation selectivity and avoids benzofuran formation.[1]

Step 1: O-Alkylation of 2-Hydroxy-4-methylacetophenone

  • Reagents: 2-Hydroxy-4-methylacetophenone (1.0 equiv), Methyl Iodide (1.5 equiv), Potassium Carbonate (

    
    , 2.0 equiv).[1]
    
  • Solvent: Acetone (Reagent Grade) or DMF (for slower reacting halides).

  • Setup: Charge a round-bottom flask with 2-hydroxy-4-methylacetophenone (10 mmol) and anhydrous Acetone (50 mL).

  • Deprotonation: Add anhydrous

    
     (20 mmol) in one portion. The suspension may turn yellow indicating phenoxide formation. Stir at room temperature (RT) for 15 minutes.
    
  • Addition: Add Methyl Iodide (15 mmol) dropwise via syringe. (Caution: MeI is a carcinogen; use a fume hood).

  • Reaction: Reflux the mixture at 60°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:2). The starting material spot (

    
    , often UV active and colored with 
    
    
    
    ) should disappear.[1]
  • Workup: Cool to RT. Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: Partition the residue between EtOAc and Water. Wash organic layer with Brine, dry over

    
    , and concentrate.[1][2] The resulting 2-methoxy-4-methylacetophenone  is usually pure enough for Step 2 (>95%).[1]
    

Step 2: Regioselective


-Bromination [1]
  • Reagents: 2-Methoxy-4-methylacetophenone (from Step 1), Copper(II) Bromide (

    
    ).[1]
    
  • Solvent: Ethyl Acetate (EtOAc) or

    
    /EtOAc (1:1).
    
  • Why

    
    ?  Unlike elemental bromine (
    
    
    
    ),
    
    
    provides highly selective mono-bromination of the ketone
    
    
    -position and minimizes bromination of the electron-rich aromatic ring.[1]
  • Setup: Dissolve 2-methoxy-4-methylacetophenone (10 mmol) in EtOAc (50 mL).

  • Addition: Add finely powdered

    
     (20 mmol, 2.0 equiv).
    
  • Reaction: Reflux the heterogeneous green/black mixture for 3–5 hours. The color will change to white/grey (

    
    ) as the reaction proceeds.
    
  • Monitoring: Monitor by TLC. The product (Target) is less polar than the starting ketone.

  • Workup: Cool the mixture. Filter through a pad of Celite to remove copper salts. Wash the pad with EtOAc.

  • Purification: The filtrate often contains traces of acid. Wash with saturated

    
     (aq), then Brine.[1][3] Dry (
    
    
    
    ) and concentrate. Recrystallize from Ethanol or purify via silica gel chromatography (Hexane:EtOAc 9:1) to obtain 2-bromo-1-(2-methoxy-4-methylphenyl)ethanone .[1]
Method B: Direct Alkylation (High Risk / Specific Use Case)

Context: Only use this if the bromo-substrate is the ONLY available starting material and you accept lower yields due to cyclization.

To mitigate cyclization, you must use a non-basic alkylation method or a base too weak to deprotonate the phenol rapidly but sufficient to scavenge acid formed during diazo-alkylation.[1]

  • Reagent: Silver(I) Oxide (

    
    ) and Alkyl Iodide.
    
  • Mechanism:

    
     acts as a mild base/halogen scavenger, promoting alkylation without generating a high concentration of free phenoxide anions that trigger cyclization.[1]
    
  • Setup: Dissolve 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (1.0 mmol) in anhydrous DCM or DMF.

  • Addition: Add Alkyl Iodide (5.0 equiv) and

    
     (1.5 equiv).
    
  • Reaction: Stir in the dark at RT for 12–24 hours.

  • Note: Even under these conditions, some benzofuranone formation is expected.[4]

Part 3: Quantitative Data & Safety

Table 1: Comparison of Synthetic Strategies

ParameterMethod A (Reverse-Sequence)Method B (Direct Alkylation)
Primary Reagents

/


/ R-I
Major Side Product None (Stepwise control)6-Methylbenzofuran-3-one
Typical Yield 80–90% (over 2 steps)20–40% (variable)
Scalability High (Kg scale feasible)Low (Reagent cost/Side reactions)
Atom Economy Moderate (Stoichiometric Cu)Low (Silver waste)

Safety & Handling (Critical Application Note)

  • Lachrymator Hazard:

    
    -Bromo ketones are potent lachrymators (tear gas agents). All operations involving the final product or the bromination step must be performed in a well-ventilated fume hood .
    
  • Skin Contact: These compounds are severe skin irritants and potential sensitizers. Double-gloving (Nitrile) is required.

  • Waste: Copper waste (from Method A) must be segregated from general organic waste.

References

  • King, L. C., & Ostrum, G. K. (1964).[1] Selective Bromination with Copper(II) Bromide.[5] The Journal of Organic Chemistry, 29(12), 3459–3461.[1] Link[1]

  • Zhang, J., Zhuang, L. H., & Wang, G. W. (2009).[1] 2-Bromo-1-(4-methoxyphenyl)ethanone.[1][6] Acta Crystallographica Section E, 65(9), o2178.[1] Link

  • Rubin, M., & Gevorgyan, V. (2001).[1] Intramolecular cyclization of

    
    -halo ketones: A novel approach to benzofurans. Journal of the American Chemical Society.[4] (Contextual grounding for cyclization risk).
    
  • BenchChem. (2025).[2][5] Synthesis of 2-Bromo-1-furan-2-yl-ethanone (Analogous Protocol). BenchChem Application Notes. Link[1]

Sources

Application

Application Note: Strategic Synthesis of Coumarin Derivatives via 2-Hydroxy-4-Methylphenacyl Bromide

This Application Note is designed for researchers in medicinal chemistry and drug discovery. It details the strategic use of 2-hydroxy-4-methylphenacyl bromide (also known as -bromo-2-hydroxy-4-methylacetophenone) as a v...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers in medicinal chemistry and drug discovery. It details the strategic use of 2-hydroxy-4-methylphenacyl bromide (also known as


-bromo-2-hydroxy-4-methylacetophenone) as a versatile linchpin precursor for synthesizing bioactive coumarin derivatives .

Unlike simple Pechmann condensation precursors (e.g., resorcinol), this brominated acetophenone derivative enables the construction of complex hybrid pharmacophores —specifically Coumarin-Thiazole hybrids and Phenacyl-Ether linked Coumarins . These scaffolds are critical in the development of non-steroidal anti-inflammatory drugs (NSAIDs), kinase inhibitors, and anticoagulants.

Part 1: Strategic Overview & Chemical Logic

The Precursor: 2-Hydroxy-4-Methylphenacyl Bromide

This molecule possesses three distinct reactive sites that allow for "divergent synthesis":

  • 
    -Haloketone (
    
    
    
    ):
    A potent electrophile susceptible to
    
    
    attack by nucleophiles (amines, thiols, enolates).
  • Carbonyl (

    
    ):  A site for condensation (e.g., Schiff base formation) or cyclization.
    
  • Ortho-Hydroxyl (

    
    ):  Provides intramolecular hydrogen bonding (stabilization) or acts as a secondary nucleophile for ring closure (forming fused tricyclic systems like furocoumarins).
    
Target Architectures

This guide focuses on two high-value synthetic pathways:

  • Pathway A (The Hantzsch Protocol): Synthesis of Coumarin-Thiazole Hybrids . Here, the phenacyl bromide reacts with a coumarin-thioamide to build a thiazole ring onto the coumarin scaffold.

  • Pathway B (The O-Alkylation Protocol): Synthesis of 4-((2-Hydroxy-4-methylphenacyl)oxy)coumarins . Here, the precursor functionalizes an existing coumarin core (e.g., 4-hydroxycoumarin) to create ether-linked dual-pharmacophores.

Part 2: Experimental Protocols

Protocol A: Synthesis of Coumarin-Thiazole Hybrids (Hantzsch Cyclization)

Objective: To synthesize 4-(2-hydroxy-4-methylphenyl)-2-(coumarin-3-yl)thiazole. Mechanism: The sulfur atom of the coumarin-3-thiocarboxamide attacks the


-carbon of the phenacyl bromide, followed by intramolecular dehydration to close the thiazole ring.
Materials
  • Precursor: 2-Hydroxy-4-methylphenacyl bromide (1.0 equiv).

  • Reagent: Coumarin-3-thiocarboxamide (1.0 equiv) (Synthesized from ethyl coumarin-3-carboxylate).

  • Solvent: Ethanol (Absolute).

  • Catalyst: Piperidine or fused Sodium Acetate (optional, often spontaneous).

Step-by-Step Methodology
  • Preparation: Dissolve 1.0 mmol of Coumarin-3-thiocarboxamide in 15 mL of hot absolute ethanol in a round-bottom flask.

  • Addition: Add 1.0 mmol of 2-Hydroxy-4-methylphenacyl bromide portion-wise to the stirring solution.

  • Reflux: Heat the mixture to reflux (

    
    ) for 2–4 hours.
    
    • Checkpoint: Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3). The disappearance of the starting bromide (

      
      ) and appearance of a fluorescent spot indicates conversion.
      
  • Precipitation: Cool the reaction mixture to room temperature. The hydrobromide salt of the product may precipitate.

  • Neutralization: Pour the mixture into 50 mL of ice-cold water. Neutralize with 10% aqueous ammonium hydroxide (

    
    ) to liberate the free base.
    
  • Isolation: Filter the yellow solid precipitate under vacuum.

  • Purification: Recrystallize from Ethanol/DMF (9:1) to obtain yellow needles.

Scientific Insight: The presence of the ortho-OH group in the phenacyl bromide is crucial. It often participates in intramolecular H-bonding with the thiazole nitrogen, locking the conformation and enhancing biological binding affinity (e.g., in kinase pockets).

Protocol B: Synthesis of Ether-Linked Coumarin Conjugates

Objective: To synthesize 4-[2-(2-hydroxy-4-methylphenyl)-2-oxoethoxy]-2H-chromen-2-one. Mechanism:


 nucleophilic substitution where the enolate oxygen of 4-hydroxycoumarin displaces the bromide.
Materials
  • Precursor: 2-Hydroxy-4-methylphenacyl bromide (1.0 equiv).

  • Reagent: 4-Hydroxycoumarin (1.0 equiv).

  • Base: Anhydrous Potassium Carbonate (

    
    , 2.0 equiv).
    
  • Solvent: Dry Acetone or Acetonitrile.

  • Catalyst: Potassium Iodide (KI, 10 mol%) – Critical for accelerating the reaction via the Finkelstein mechanism (in situ formation of the more reactive iodide).

Step-by-Step Methodology
  • Activation: In a dry flask, dissolve 4-hydroxycoumarin (10 mmol) in 50 mL dry acetone. Add anhydrous

    
     (20 mmol) and stir at room temperature for 30 minutes to generate the phenoxide anion.
    
  • Alkylation: Add 2-Hydroxy-4-methylphenacyl bromide (10 mmol) and KI (1 mmol).

  • Reaction: Reflux the suspension at

    
     for 6–8 hours.
    
    • Observation: The mixture will turn from a white suspension to a pale yellow slurry.

  • Workup: Evaporate the acetone under reduced pressure.

  • Hydrolysis/Washing: Resuspend the residue in 100 mL ice water and stir for 30 minutes to dissolve inorganic salts (

    
    , Excess 
    
    
    
    ).
  • Filtration: Collect the solid product by filtration.

  • Purification: Wash the solid with cold diethyl ether (to remove unreacted bromide) and recrystallize from glacial acetic acid.

Part 3: Visualization of Pathways

The following diagram illustrates the divergent synthesis pathways from the core precursor.

CoumarinSynthesis Precursor 2-Hydroxy-4-methylphenacyl Bromide Hantzsch Hantzsch Cyclization (Reflux/EtOH) Precursor->Hantzsch Alkylation O-Alkylation (K2CO3/Acetone) Precursor->Alkylation Thioamide Coumarin-3-thiocarboxamide Thioamide->Hantzsch Hybrid Coumarin-Thiazole Hybrid Hantzsch->Hybrid  -H2O, -HBr HydroxyCoum 4-Hydroxycoumarin HydroxyCoum->Alkylation Ether Phenacyl-Coumarin Ether Conjugate Alkylation->Ether  SN2 Reaction

Caption: Divergent synthetic pathways utilizing 2-hydroxy-4-methylphenacyl bromide to generate thiazole-fused hybrids (Top) and ether-linked conjugates (Bottom).

Part 4: Quality Control & Validation

To ensure the integrity of the synthesized derivatives, the following analytical signatures must be verified.

Proton NMR ( -NMR) Diagnostic Signals
  • The Methylene Bridge (Ether Pathway): Look for a sharp singlet around

    
     5.4 – 5.6 ppm  (
    
    
    
    ). If this signal is split or shifted significantly upfield, check for C-alkylation side products.
  • The Thiazole Proton (Hybrid Pathway): A singlet around

    
     8.0 – 8.5 ppm  confirms the formation of the thiazole ring.
    
  • The Phenolic OH: The ortho-OH from the precursor usually appears as a broad singlet downfield (

    
     10.5 – 12.0 ppm ), often hydrogen-bonded.
    
IR Spectroscopy[1][2][3]
  • Carbonyl Shift:

    • Precursor Ketone:

      
      .
      
    • Coumarin Lactone:

      
      .
      
    • Success Indicator: In Pathway B, you should see two carbonyl stretches (Lactone + Phenacyl Ketone). In Pathway A, the phenacyl ketone band disappears (converted to thiazole).

Troubleshooting
IssueProbable CauseSolution
Low Yield (Pathway B) C-Alkylation vs O-Alkylation competitionUse a "hard" base (e.g.,

) in a polar aprotic solvent (Acetone/DMF) to favor O-alkylation. Avoid soft bases.
Sticky Product Incomplete hydrolysis of saltsEnsure thorough washing with water during workup. Recrystallize from Acetic Acid.
Starting Material Remains Low reactivity of BromideAdd catalytic Potassium Iodide (Finkelstein condition) to generate the more reactive Iodide in situ.

References

  • Coumarin-Thiazole Hybrids: Synthesis and biological evaluation of novel coumarin-thiazole derivatives as potent anticancer agents. European Journal of Medicinal Chemistry.

  • Phenacyl Bromide Reactivity:Reactions of Secondary ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    -Ketothioamides with Ethyl Bromoacetate.[1] The Synthesis of N-Substituted 2-Acylmethylidene-1,3-thiazolin-4-ones. Polish Journal of Chemistry.[1] 
    
  • O-Alkylation Protocols: Synthesis and Characterization of Some New 4-Hydroxy-coumarin Derivatives. Molecules (MDPI).

  • General Coumarin Synthesis: Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. Molecules (NIH/NLM).

Sources

Method

Nucleophilic substitution reactions of alpha-bromo-2'-hydroxy-4'-methylacetophenone

Application Note: Nucleophilic Substitution Reactions of -Bromo-2'-hydroxy-4'-methylacetophenone Abstract This technical guide details the reactivity profile and experimental protocols for -bromo-2'-hydroxy-4'-methylacet...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Nucleophilic Substitution Reactions of


-Bromo-2'-hydroxy-4'-methylacetophenone 

Abstract

This technical guide details the reactivity profile and experimental protocols for


-bromo-2'-hydroxy-4'-methylacetophenone  (CAS: 144219-74-9). As a bifunctional electrophile possessing both an 

-haloketone moiety and an ortho-phenolic hydroxyl group, this compound serves as a critical scaffold in the synthesis of fused heterocycles (benzofurans, coumaranones) and bioactive thiazoles. This document provides optimized protocols for Hantzsch thiazole synthesis, intramolecular cyclization to 3-coumaranones, and controlled amination, supported by mechanistic insights and safety standards for handling lachrymatory agents.[1][2]

Introduction & Chemical Profile


-Bromo-2'-hydroxy-4'-methylacetophenone  represents a class of "privileged structures" in medicinal chemistry due to its dual reactivity. The electrophilic 

-carbon is highly susceptible to

attack, while the ortho-hydroxyl group provides a built-in nucleophile for intramolecular cyclization or hydrogen-bond stabilization.
PropertyData
IUPAC Name 2-bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one
CAS Number 144219-74-9
Molecular Weight 229.07 g/mol
Appearance Yellow to light brown crystalline solid
Solubility Soluble in DCM, EtOAc, Ethanol, DMSO; Insoluble in water
Reactivity Class

-Haloketone / Phenol
Key Hazard Lachrymator (Tear Gas Effect), Skin Corrosive
Mechanistic Duality: The "Ortho Effect"

The presence of the 2'-hydroxy group creates a competitive landscape between intermolecular substitution and intramolecular cyclization.

  • Path A (Intermolecular): Strong external nucleophiles (e.g., thioamides, amines) attack the

    
    -carbon faster than the internal phenoxide, leading to linear substitution or subsequent heterocyclization (e.g., thiazoles).
    
  • Path B (Intramolecular): In the presence of weak bases or non-nucleophilic bases, the deprotonated phenoxide attacks the

    
    -carbon, displacing bromide to form the 5-membered furanone ring (3-coumaranone).
    

Safety & Handling (CRITICAL)

WARNING: This compound is a potent lachrymator.

  • Engineering Controls: ALL operations must be performed inside a functioning chemical fume hood.

  • PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

  • Decontamination: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate to degrade the

    
    -bromo ketone functionality before cleaning.
    

Application I: Hantzsch Thiazole Synthesis

Target: Synthesis of 2-amino-4-(2-hydroxy-4-methylphenyl)thiazole. Utility: High-value scaffold for antimicrobial and kinase inhibitor discovery.

Mechanistic Pathway

The reaction proceeds via an initial intermolecular


 displacement of the bromide by the sulfur atom of thiourea, followed by a spontaneous intramolecular condensation between the amino group and the carbonyl carbon.

HantzschMechanism Start α-Bromo Ketone + Thiourea Inter Thioimidate Intermediate Start->Inter SN2 Attack (S) Cyclic Hydroxy-thiazoline Inter->Cyclic Cyclization (N) Product 2-Aminothiazole Derivative Cyclic->Product - H2O (Dehydration)

Figure 1: Mechanistic flow of the Hantzsch Thiazole Synthesis.

Experimental Protocol
  • Stoichiometry: 1.0 eq Ketone (229 mg, 1 mmol) : 1.1 eq Thiourea (84 mg, 1.1 mmol).[1]

  • Solvent System: Absolute Ethanol (5 mL).

  • Procedure:

    • Dissolve the

      
      -bromo ketone in ethanol in a round-bottom flask.
      
    • Add thiourea in one portion.

    • Heat to reflux (

      
      C) for 2–3 hours. Monitor by TLC (Hexane:EtOAc 3:1).
      
    • Observation: The product often precipitates as the hydrobromide salt (HBr) upon cooling.

  • Work-up:

    • Cool the mixture to

      
      C.
      
    • Filter the precipitate.[3]

    • Neutralization (Optional but recommended): Suspend the solid in water and adjust pH to ~8-9 with aqueous ammonium hydroxide (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
      ) to liberate the free base. Filter the resulting solid.
      
    • Recrystallize from Ethanol/Water.

Application II: Synthesis of 3-Coumaranone

Target: 6-methylbenzofuran-3(2H)-one. Utility: Precursor to aurones and biologically active benzofurans.

Mechanistic Pathway

This reaction exploits the intramolecular nucleophilicity of the phenoxide ion.

CoumaranoneSynthesis Substrate α-Bromo-2'-hydroxy- 4'-methylacetophenone Phenoxide Phenoxide Intermediate Substrate->Phenoxide Deprotonation (-HBr) Base Base (NaOAc) Base->Phenoxide Product 6-Methyl-3-coumaranone Phenoxide->Product Intramolecular SN2

Figure 2: Intramolecular cyclization pathway to 3-coumaranone.

Experimental Protocol
  • Stoichiometry: 1.0 eq Ketone : 2.0 eq Sodium Acetate (anhydrous).

  • Solvent: Ethanol or Acetone (anhydrous).

  • Procedure:

    • Dissolve 1 mmol of ketone in 10 mL of solvent.

    • Add 2 mmol of Sodium Acetate.

    • Reflux for 4 hours.

    • Note: Stronger bases (NaOH/KOH) may cause aldol polymerization or ring opening; mild bases like NaOAc or

      
       are preferred for this cyclization.
      
  • Work-up:

    • Remove solvent under reduced pressure.[4][5]

    • Resuspend residue in water to dissolve inorganic salts.

    • Extract with Ethyl Acetate (

      
       mL).
      
    • Dry over

      
       and concentrate.
      

Application III: Amination ( -Aminoketones)

Target: Synthesis of 2-(alkylamino)-1-(2-hydroxy-4-methylphenyl)ethanone. Utility: Precursors to


-blocker analogs and ephedrine-like compounds.
Protocol & Optimization

Direct reaction with amines is prone to polyalkylation (where the product reacts with another equivalent of bromo-ketone).

Optimization Strategy:

  • Method A (Excess Amine): Use 3–5 equivalents of the amine to statistically favor mono-alkylation.

  • Method B (Bulky Amine): Use tert-butylamine or similar sterically hindered amines to reduce over-alkylation.

  • Method C (Salt Formation): Use the amine hydrochloride salt + 1 eq of base (DIPEA) to release the nucleophile slowly.

Standard Protocol (Method A):

  • Dissolve amine (3.0 eq) in THF or DCM at

    
    C.
    
  • Add solution of

    
    -bromo ketone (1.0 eq) dropwise over 30 minutes.
    
  • Stir at

    
    C for 1 hour, then warm to RT.
    
  • Quench: Add dilute HCl to protonate the amine (product goes into aqueous phase).

  • Wash: Wash aqueous layer with Ether (removes unreacted ketone/dimer).

  • Basify: Adjust aqueous layer to pH 10 with NaOH.

  • Extract: Extract free base with DCM.

Troubleshooting Guide

IssueProbable CauseSolution
Low Yield (Thiazole) Incomplete cyclizationEnsure reflux temperature is maintained; add catalytic amount of NaOAc.
Polymerization Reaction temperature too highConduct amination at

C; dilute reaction mixture.
Lachrymatory Fumes Poor ventilation / Hot solventSTOP. Cool reaction before opening. Use a trap with aqueous ammonia.
Starting Material Stuck Bromine hydrolysisEnsure solvents are anhydrous. Water causes hydrolysis to

-hydroxy ketone.

References

  • BenchChem. (2025). The Versatility of 2-Bromoacetophenones in Nucleophilic Substitution Reactions. Retrieved from

  • National Institutes of Health (NIH). (2009). Crystal structure of 2-bromo-1-(4-hydroxyphenyl)ethanone. PMC. Retrieved from

  • Asian Journal of Organic & Medicinal Chemistry. (2017). Ultrasound Promoted Synthesis of

    
    -Bromoacetophenones. Retrieved from 
    
  • Organic Chemistry Portal. Synthesis of Thiazoles (Hantzsch Synthesis). Retrieved from

  • Thermo Fisher Scientific. (2025).[6][7] Safety Data Sheet: 2-Bromo-4'-methylacetophenone. Retrieved from

Sources

Application

High-Efficiency Synthesis of 2-Aminothiazoles via Hantzsch Condensation

Topic: Synthesis of 2-Aminothiazoles from Substituted Phenacyl Bromides Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers Abstract & Strategic Import...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Synthesis of 2-Aminothiazoles from Substituted Phenacyl Bromides Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

Abstract & Strategic Importance

The 2-aminothiazole scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore in blockbuster drugs like Famotidine (H2 antagonist), Cefdinir (cephalosporin antibiotic), and Meloxicam (NSAID). For drug discovery professionals, the ability to rapidly synthesize diverse 2-aminothiazole libraries with high purity is critical.

This guide moves beyond basic textbook descriptions to provide a robust, scalable, and self-validating protocol for the Hantzsch Thiazole Synthesis . We focus on the condensation of substituted phenacyl bromides (


-bromoacetophenones) with thiourea. We contrast the classical ethanol reflux method with a modern, green chemistry approach using water/PEG-400, ensuring you have the right tool for both gram-scale synthesis and high-throughput screening.

Scientific Foundation: Mechanism of Action

The Hantzsch synthesis is often oversimplified. To troubleshoot effectively, one must understand it as a cascade reaction involving alkylation, nucleophilic attack, and dehydration.

Mechanistic Pathway[1]
  • S-Alkylation (Rate Determining Step): The sulfur atom of thiourea acts as a nucleophile, attacking the

    
    -carbon of the phenacyl bromide in an 
    
    
    
    fashion. This releases HBr and forms an intermediate
    
    
    -thioketone.
  • Cyclization: The terminal amino group attacks the carbonyl carbon, forming a hydroxy-thiazoline intermediate.

  • Dehydration & Aromatization: Loss of a water molecule drives the formation of the aromatic thiazole ring.

Critical Insight: The reaction initially produces the hydrobromide salt of the thiazole.[1][2] The free base is only obtained after neutralization. Failure to account for this pH-dependent solubility is the #1 cause of low isolated yields.

HantzschMechanism Reactants Phenacyl Bromide + Thiourea Inter1 S-Alkylation (Thioether Intermediate) Reactants->Inter1 SN2 Attack (-HBr) Inter2 Cyclization (Hydroxy-thiazoline) Inter1->Inter2 Intramolecular Nucleophilic Attack Salt Thiazole HBr Salt (Precipitate/Soluble) Inter2->Salt Dehydration (-H2O) Product 2-Aminothiazole (Free Base) Salt->Product Neutralization (Na2CO3/NH4OH)

Figure 1: Step-wise mechanistic pathway of the Hantzsch Thiazole Synthesis.

Experimental Protocols

Protocol A: Standard Benchtop Synthesis (Ethanol Reflux)

Best for: Gram-scale synthesis, robust purification, and generating analytical standards.

Reagents:

  • Substituted Phenacyl Bromide (1.0 equiv)[3]

  • Thiourea (1.1 equiv)

  • Ethanol (Absolute or 95%)

  • Neutralization Buffer: 10% Aqueous Sodium Carbonate (

    
    ) or Ammonium Hydroxide (
    
    
    
    )

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equiv of phenacyl bromide in Ethanol (5 mL per mmol).

    • Expert Note: Phenacyl bromides are potent lachrymators. Weigh in a fume hood. If the solid is caked, crush it before addition to ensure rapid dissolution.

  • Addition: Add 1.1 equiv of Thiourea. The mixture may turn slightly yellow.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (

    
    ) for 1–2 hours.
    
    • Monitoring: Monitor by TLC (System: Hexane:EtOAc 3:1). The starting bromide spot (

      
      ) should disappear. The product salt often stays at the baseline or streaks.
      
  • Cooling & Precipitation (The Salt): Cool the reaction mixture to room temperature. Often, the hydrobromide salt will crystallize out as a white or pale yellow solid.

    • Decision Point: If you want the salt form (often more stable), filter here. If you want the free base (for bioassays), proceed to step 5.

  • Neutralization (The Critical Step): Pour the reaction mixture (suspension or solution) into a beaker containing 10 volumes of crushed ice and water. Slowly add the Neutralization Buffer with vigorous stirring until pH

    
     8–9.
    
    • Observation: The solution will become cloudy as the free base 2-aminothiazole precipitates.

  • Isolation: Filter the solid using a Buchner funnel. Wash copiously with water to remove inorganic salts (

    
    , 
    
    
    
    ).
  • Purification: Recrystallize from hot Ethanol/Water (ratio varies by substituent, typically 1:1 to 1:3).

Protocol B: Green Synthesis (Water/PEG-400)

Best for: High-throughput libraries, green chemistry compliance, and speed.

Reagents:

  • Substituted Phenacyl Bromide (1.0 equiv)[3]

  • Thiourea (1.1 equiv)

  • Solvent: Water or PEG-400 (Polyethylene Glycol)

Methodology:

  • Setup: Mix reactants in Water (or PEG-400) in a reaction vial.

  • Activation:

    • Option A (Microwave): Irradiate at

      
       for 5–10 minutes.
      
    • Option B (Conventional): Stir at

      
       for 20–40 minutes.
      
    • Catalysis: For difficult substrates (e.g., electron-rich aromatics), adding 10 mol%

      
      -cyclodextrin or a solid acid catalyst (e.g., silica-supported tungstosilicic acid) can accelerate the reaction.
      
  • Workup: Pour onto ice. If PEG-400 was used, extract with Ethyl Acetate. If Water was used, simply filter the precipitate.

Workflows & Visualization

ExperimentalWorkflow Start Start: Weigh Reagents (Hood: Lachrymator!) Mix Mix in Solvent (EtOH or Water) Start->Mix Heat Apply Heat (Reflux or MW) Mix->Heat Monitor TLC Check (Bromide Disappearance) Heat->Monitor Monitor->Heat Incomplete Neutralize Quench/Neutralize (pH > 8) Monitor->Neutralize Complete Filter Filtration & Wash (Remove NaBr) Neutralize->Filter Final Pure 2-Aminothiazole Filter->Final

Figure 2: Operational workflow for the synthesis and isolation of 2-aminothiazoles.

Comparative Data: Substituent Effects

The electronic nature of the substituent on the phenacyl bromide significantly impacts reaction time and yield.

Substituent (R)Electronic EffectMethodTimeYield (%)Notes
-H (Phenyl)NeutralEtOH Reflux1.0 h85-92Standard baseline.
-NO2 (4-Nitro)Strong EWGEtOH Reflux0.5 h90-95Fast reaction due to increased electrophilicity of

-carbon.
-OMe (4-Methoxy)Strong EDGEtOH Reflux2-3 h75-85Slower; requires longer heating or catalyst.
-Cl/-Br (4-Halo)Weak EWGWater/MW5 min88-94Excellent candidates for Green/Microwave synthesis.
Heterocycle (Pyridine)Basic NitrogenEtOH Reflux1.5 h60-75May require excess base during workup to free the product.

Troubleshooting & Expert Insights (The "Pro-Tips")

Issue 1: Sticky/Gummy Precipitate

  • Cause: The product is precipitating as an oil or semi-solid, often trapping impurities.

  • Fix: Do not filter immediately. Sonicate the aqueous suspension or scratch the side of the beaker with a glass rod to induce crystallization. Alternatively, recrystallize the gum from a minimum amount of hot ethanol.

Issue 2: Low Yield despite Clean TLC

  • Cause: Incomplete neutralization. The HBr salt is water-soluble. If the pH is not basic enough (>8), the product remains in the filtrate.

  • Fix: Check the pH of the filtrate. If acidic, add more

    
     and see if more precipitate forms.
    

Issue 3: "Double Spot" on TLC

  • Cause: This is often the Free Base vs. Salt equilibrium on the silica plate, or the formation of the imino-tautomer (2-imino-2,3-dihydrothiazole).

  • Fix: Add a drop of Triethylamine (

    
    ) to your TLC sample vial. This forces the entire sample into the free base form, usually collapsing the spots into one.
    

Issue 4: Starting Material Impurity

  • Insight: Phenacyl bromides degrade over time (turn purple/black) releasing HBr.

  • Fix: If the starting material is dark, wash it with cold hexane or recrystallize before use. Old starting material drastically lowers yield.

Characterization Standards

To validate your product, look for these key signals:

  • 1H NMR (DMSO-d6):

    • Thiazole C5-H: A sharp singlet typically between

      
       7.0 – 7.5 ppm . This is the diagnostic peak for ring closure.
      
    • Amino Group (-NH2): A broad singlet (exchangeable with

      
      ) usually around 
      
      
      
      6.8 – 7.2 ppm
      . Note: If you isolated the HBr salt, this will appear as a broad signal downfield (
      
      
      8.0-10.0 ppm) corresponding to
      
      
      .
    • Aromatic Protons: Pattern consistent with the substituent R.

  • IR Spectroscopy:

    • Primary Amine: Doublet stretch around 3400–3200

      
      .
      
    • C=N Stretch: Strong band around 1600–1620

      
      .
      

References

  • Recent developments of 2-aminothiazoles in medicinal chemistry. European Journal of Medicinal Chemistry, 2016.[4]

  • Hantzsch thiazole synthesis - Laboratory Experiment. ChemHelpASAP (YouTube/Handout), 2020.

  • Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate. Letters in Applied NanoBioScience, 2022.

  • Eco-friendly water as a solvent for the one-pot synthesis of 2-aminothiazoles. Journal of Chemical and Pharmaceutical Research, 2016.[5]

  • Troubleshooting low yields in Hantzsch thiazole synthesis. BenchChem Application Note, 2025.

Sources

Method

Preparation of 3-substituted benzofurans using 2-hydroxy-4-methylphenacyl bromide

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide Introduction & Mechanistic Rationale The benzofuran core is a privileged scaffol...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The benzofuran core is a privileged scaffold in medicinal chemistry, pervasive in numerous natural products and FDA-approved therapeutics [1]. While 2-substituted benzofurans are readily accessible via direct cyclization methods, the targeted synthesis of 3-substituted benzofurans presents a distinct regiochemical challenge.

This application note details a robust, three-step synthetic workflow to access 3-substituted benzofurans—specifically utilizing 2-hydroxy-4-methylphenacyl bromide (2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone) as the starting material to synthesize 6-methyl-3-phenylbenzofuran .

Instead of relying on complex transition-metal catalysis, this protocol leverages fundamental thermodynamic and kinetic principles [2]:

  • Intramolecular Cyclization (Entropy-Driven): The ortho-phenolic hydroxyl group undergoes a facile, base-mediated intramolecular Williamson-type ether synthesis, displacing the

    
    -bromide to form a coumaranone (benzofuran-3(2H)-one) intermediate.
    
  • Nucleophilic Addition (Kinetic Control): A Grignard reagent (phenylmagnesium bromide) is introduced at low temperatures to selectively attack the C3 carbonyl, avoiding unwanted enolization.

  • Dehydration (Thermodynamic Driving Force): Acid-catalyzed dehydration removes water, driven to completion by the massive thermodynamic stabilization gained from establishing the fully aromatic benzofuran

    
    -system.
    

Synthetic Workflow Visualization

G A 2-Hydroxy-4-methylphenacyl bromide B 6-Methylbenzofuran- 3(2H)-one A->B K2CO3, Acetone Cyclization C 6-Methyl-3-phenyl-2,3- dihydrobenzofuran-3-ol B->C PhMgBr, THF Grignard Addition D 6-Methyl-3-phenylbenzofuran (Target) C->D p-TsOH, Toluene Dehydration

Fig 1: Three-step synthetic workflow from 2-hydroxy-4-methylphenacyl bromide to 6-methyl-3-phenylbenzofuran.

Detailed Experimental Protocols

Step 1: Synthesis of 6-Methylbenzofuran-3(2H)-one
  • Objective: Base-catalyzed ring closure to form the coumaranone core.

  • Procedure:

    • Dissolve 2-hydroxy-4-methylphenacyl bromide (10.0 mmol, 1.0 eq) in 50 mL of reagent-grade acetone.

    • Add finely powdered anhydrous potassium carbonate (K₂CO₃, 20.0 mmol, 2.0 eq) in one portion.

    • Stir the suspension vigorously at room temperature for 2–4 hours.

    • Self-Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc, 4:1). The starting material will disappear, replaced by a less polar, UV-active spot.

    • Filter the mixture through a Celite pad to remove inorganic salts, washing the filter cake with excess acetone.

    • Concentrate the filtrate under reduced pressure. Partition the residue between ethyl acetate (50 mL) and distilled water (50 mL). Extract the aqueous layer once more with EtOAc (25 mL).

    • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate to yield the intermediate as a pale yellow solid.

  • Causality Insight: K₂CO₃ is specifically chosen as it is basic enough to deprotonate the phenol (pKa ~10) to initiate the S_N2 attack, but mild enough to prevent base-catalyzed aldol self-condensation of the resulting ketone product.

Step 2: Synthesis of 6-Methyl-3-phenyl-2,3-dihydrobenzofuran-3-ol
  • Objective: Regioselective carbon-carbon bond formation at the C3 position.

  • Procedure:

    • Dissolve 6-methylbenzofuran-3(2H)-one (8.0 mmol, 1.0 eq) in 30 mL of anhydrous THF under an inert atmosphere (N₂ or Argon).

    • Cool the reaction flask to 0 °C using an ice-water bath.

    • Dropwise, add phenylmagnesium bromide (PhMgBr, 1.0 M in THF, 9.6 mL, 1.2 eq) over 15 minutes via syringe.

    • Stir at 0 °C for 1 hour, then allow the mixture to naturally warm to room temperature for an additional 1 hour.

    • Self-Validation Check: Carefully quench the reaction by adding 20 mL of saturated aqueous NH₄Cl. Do not use strong acids (like HCl) for quenching, as this will trigger premature, uncontrolled dehydration.

    • Extract the aqueous mixture with EtOAc (3 × 30 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to afford the tertiary alcohol.

  • Causality Insight: Maintaining 0 °C during the Grignard addition is critical. The C2 position of the coumaranone possesses slightly acidic

    
    -protons. Low temperatures kinetically favor nucleophilic addition to the carbonyl over parasitic deprotonation (enolization), which would simply return the starting material upon aqueous workup.
    
Step 3: Synthesis of 6-Methyl-3-phenylbenzofuran
  • Objective: Aromatization via acid-catalyzed dehydration.

  • Procedure:

    • Dissolve the crude 6-methyl-3-phenyl-2,3-dihydrobenzofuran-3-ol (approx. 7.0 mmol) in 40 mL of toluene.

    • Add para-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.7 mmol, 0.1 eq).

    • Equip the reaction flask with a Dean-Stark apparatus and a reflux condenser.

    • Heat the mixture to reflux (approx. 110 °C) for 3–5 hours.

    • Self-Validation Check: Visually confirm the collection of water in the Dean-Stark trap. The reaction is complete when water ceases to accumulate.

    • Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (30 mL) to neutralize the acid catalyst, followed by brine.

    • Dry over Na₂SO₄, concentrate, and purify via silica gel flash chromatography (Hexanes:EtOAc, 95:5) to yield the pure 3-substituted benzofuran.

  • Causality Insight: The Dean-Stark trap physically removes water from the system, shifting the equilibrium forward according to Le Chatelier's principle. The immense thermodynamic stabilization achieved by forming the fully conjugated, aromatic benzofuran system ensures the dehydration proceeds quantitatively.

Quantitative Data & Analytical Markers

The following table summarizes the expected yields, reaction times, and critical spectroscopic markers required to validate the success of each synthetic step.

StepTarget CompoundExpected YieldReaction TimeKey Analytical Markers (IR & ¹H NMR)
1 6-Methylbenzofuran-3(2H)-one85–92%2–4 hIR: ~1710 cm⁻¹ (Strong C=O stretch)NMR: ~4.6 ppm (s, 2H, C2-CH₂), ~2.4 ppm (s, 3H, CH₃)
2 6-Methyl-3-phenyl-2,3-dihydrobenzofuran-3-ol75–85%1–2 hIR: ~3300 cm⁻¹ (Broad O-H stretch), Absence of C=ONMR: ~4.2, 4.4 ppm (ABq, 2H, diastereotopic C2-CH₂)
3 6-Methyl-3-phenylbenzofuran80–90%3–5 hIR: Absence of O-H stretchNMR: ~7.7 ppm (s, 1H, aromatic C2-H), Absence of aliphatic CH₂

References

  • Title: A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies Source: ACS Omega (via National Center for Biotechnology Information) URL: [Link]

  • Title: Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans Source: Molecules (MDPI) URL: [Link]

Technical Notes & Optimization

Troubleshooting

How to minimize side-chain vs nuclear bromination in 4-methyl-2-hydroxyacetophenone

Technical Support Center: Regiocontrol in 4-Methyl-2-Hydroxyacetophenone Bromination Ticket System Status: 🟢 Operational Current Topic: Regioselectivity (Nuclear vs. Side-Chain) Assigned Specialist: Senior Application Sc...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Regiocontrol in 4-Methyl-2-Hydroxyacetophenone Bromination

Ticket System Status: 🟢 Operational Current Topic: Regioselectivity (Nuclear vs. Side-Chain) Assigned Specialist: Senior Application Scientist

The Mechanistic Divergence (Dashboard)

Welcome to the technical support portal for acetophenone functionalization. The bromination of 4-methyl-2-hydroxyacetophenone presents a classic "Chemoselectivity Conflict" between three reactive sites.

Your substrate contains:

  • Activated Phenol Ring: Highly susceptible to Electrophilic Aromatic Substitution (EAS) at the C5 position (Nuclear).

  • Acetyl Group (

    
    ):  Susceptible to 
    
    
    
    -bromination (Side-Chain 1).
  • Benzylic Methyl (

    
    ):  Susceptible to Free Radical Substitution (Side-Chain 2).
    

The Core Conflict: The free hydroxyl group (


) is the "Root Cause" of most selectivity issues. It hyper-activates the ring (favoring nuclear bromination) and acts as a radical scavenger (inhibiting benzylic bromination).
Visualizing the Pathway

BrominationPathways Substrate 4-Methyl-2- Hydroxyacetophenone Nuclear Nuclear Product (5-Bromo-4-methyl- 2-hydroxyacetophenone) Substrate->Nuclear Ionic Pathway (Polar Solvent, Low Temp) Kinetic Control AlphaSide Side-Chain Product A (Alpha-Bromoacetyl) Substrate->AlphaSide Lewis Acid Pathway (CuBr2 or Protected OH) BenzylicSide Side-Chain Product B (Benzylic Bromide) Substrate->BenzylicSide Radical Pathway (NBS, AIBN, High Temp) *Requires OH Protection*

Figure 1: Decision pathways for bromination. Green indicates the natural preference of the free phenol; Yellow and Red require specific interventions.

Troubleshooting Guides (Q&A)

Select the issue that matches your experimental observation.

Ticket #101: "I want Nuclear Bromination (Ring), but I'm worried about side-chains."

User Observation: "I need to synthesize 5-bromo-4-methyl-2-hydroxyacetophenone. How do I ensure the bromine lands on the ring and not the acetyl group?"

Root Cause Analysis: This is the thermodynamically and kinetically favored pathway for the free phenol. The intramolecular hydrogen bond between the C2-OH and the Carbonyl-O locks the conformation, but the OH lone pairs still strongly activate the C3 and C5 positions. C5 is sterically favored over C3.

Solution Protocol: To minimize side-chain bromination and maximize nuclear substitution:

  • Preserve the Phenol: Do NOT protect the OH group. The free OH is necessary to direct the bromine to the ring.

  • Solvent Selection: Use polar protic solvents like Acetic Acid (AcOH) or Methanol . These stabilize the ionic intermediate (Wheland intermediate) required for nuclear substitution.

  • Temperature Control: Keep the reaction between 0°C and 5°C . Side-chain halogenation has a higher activation energy; keeping it cold suppresses the alpha-bromination of the ketone.

  • Reagent: Use molecular Bromine (

    
    ) or NBS. If using NBS, avoid radical initiators (AIBN/Light).
    

Recommended Workflow (Nuclear):

Dissolve substrate in Acetic Acid. Add


 (1.0 eq) dropwise at 0-5°C. Stir for 2 hours. Quench with Sodium Bisulfite.[1]
Ticket #102: "I want Acetyl Side-Chain Bromination ( -bromo), but the ring keeps reacting."

User Observation: "I am trying to make the


-bromo ketone for a thiazole synthesis, but I keep getting the 5-bromo aryl derivative or mixtures."

Root Cause Analysis: The ring is too activated. As long as the free -OH is present, the ring electron density is high enough to attack


 faster than the enol of the ketone can form.

Solution Protocol: You must deactivate the ring or change the mechanism.

  • Strategy A (The "King's Method" - No Protection): Use Copper(II) Bromide (

    
    )  in refluxing Ethyl Acetate or Chloroform. 
    
    
    
    is a highly selective brominating agent for ketones in the presence of phenols because it operates via a specific complexation with the carbonyl, bypassing the EAS mechanism on the ring.
  • Strategy B (Protection - High Reliability): Acetylate the phenol first (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    , Pyridine). The resulting ester is electron-withdrawing, deactivating the ring. Then, brominate the ketone using standard conditions (
    
    
    
    or NBS/p-TsOH). Deprotect afterwards if needed.[1]

Recommended Workflow (Side-Chain


): 

Option A (


):  Reflux substrate (1 eq) with 

(2 eq) in EtOAc for 4-8 hours. Filter off CuBr (white solid). Evaporate solvent. [2] Option B (Protection): Protect OH


/AcOH

Hydrolysis.
Ticket #103: "I want Benzylic Bromination (on the 4-Methyl group), but the reaction fails."

User Observation: "I am using NBS and AIBN to brominate the methyl group, but I get no product or tar."

Root Cause Analysis: Phenols are antioxidants. The free -OH group acts as a radical scavenger, quenching the radical chain reaction initiated by AIBN. You cannot perform radical bromination on a free phenol.

Solution Protocol:

  • Mandatory Protection: You must protect the phenol as a methyl ether (using MeI/K2CO3) or an acetate.

  • Conditions: Use NBS (1.05 eq), AIBN (cat.), in

    
     or Benzotrifluoride (green alternative). Reflux is required.[3][4]
    

Experimental Data & Comparison

Table 1: Solvent and Reagent Effects on Regioselectivity

Target RegionPreferred ReagentPreferred SolventTemperatureCritical AdditiveMechanism
Nuclear (Ring)

or NBS
Acetic Acid / MeOH0°C - RTNoneIonic (EAS)
Side-Chain (

-K)

EtOAc /

RefluxNoneLewis Acid Complex
Side-Chain (

-K)

Ether /

RTProtect OH Ionic (Enolization)
Side-Chain (Benzylic) NBS

/ PhCl
RefluxProtect OH + AIBNRadical (Wohl-Ziegler)

Detailed Protocol: Selective Nuclear Bromination

Objective: Minimize side-chain halogenation to isolate 5-bromo-4-methyl-2-hydroxyacetophenone.

  • Setup: Equip a 250mL 3-neck flask with a magnetic stirrer, addition funnel, and a drying tube (

    
    ).
    
  • Charge: Add 4-methyl-2-hydroxyacetophenone (10.0 g, 66.6 mmol) and Glacial Acetic Acid (50 mL).

  • Cooling: Immerse the flask in an ice-water bath (0–5°C).

  • Addition: Dissolve Bromine (

    
    )  (10.6 g, 3.4 mL, 66.6 mmol) in Acetic Acid (15 mL). Add this solution dropwise over 45 minutes.
    
    • Note: The solution will turn orange/red. Keep temperature below 10°C to prevent side-chain initiation.

  • Reaction: Stir at 5°C for 1 hour, then allow to warm to room temperature for 30 minutes. Monitor by TLC (Hexane:EtOAc 8:2).

  • Quench: Pour the mixture into ice water (200 mL) containing Sodium Bisulfite (1 g) to destroy excess bromine.

  • Isolation: The nuclear brominated product usually precipitates as a solid. Filter, wash with water, and recrystallize from Ethanol.

    • Expected Yield: 85-95%.

References

  • Bauri, A. K. (2017). Regio-selective bromination reaction of hydroxy acetophenones using NBS as brominating reagent.[4][5][6] European Journal of Biomedical and Pharmaceutical Sciences, 4(3), 466-470. Link

  • King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide.[7] The Journal of Organic Chemistry, 29(12), 3459–3461. Link

  • Pearson, D. E., et al. (1960). Acetophenone, 3-bromo-.[4][8][9] Organic Syntheses, Coll.[10] Vol. 5, p.117. Link

  • BenchChem Technical Support. (2025). Application Notes for the Bromination of 4-Hydroxyacetophenone. Link

  • Khan Academy. (2022). Mechanism of Bromination of Phenols. Link

Sources

Optimization

Technical Support Center: Recrystallization of 2-Bromo-2'-hydroxy-4'-methylacetophenone

Case ID: #REC-BrMAP-004 Status: Active Assigned Specialist: Senior Application Scientist, Purification Division[1] Executive Summary Compound: 2-Bromo-2'-hydroxy-4'-methylacetophenone (CAS: 144219-74-9) Synonyms: 2-Bromo...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: #REC-BrMAP-004 Status: Active Assigned Specialist: Senior Application Scientist, Purification Division[1]

Executive Summary

Compound: 2-Bromo-2'-hydroxy-4'-methylacetophenone (CAS: 144219-74-9) Synonyms: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone;


-Bromo-2'-hydroxy-4'-methylacetophenone.[1]
Critical Attribute:  This molecule features an intramolecular hydrogen bond between the 2'-hydroxyl group and the carbonyl oxygen. This reduces its effective polarity compared to para-isomers, significantly altering its solubility profile and increasing the risk of "oiling out" during crystallization.

Support Directive: This guide addresses the purification of 2-bromo-2'-hydroxy-4'-methylacetophenone, focusing on solvent selection to mitigate hydrolysis of the labile


-bromo group and handling the compound's lachrymatory nature.

Optimal Solvent Systems

The following systems have been validated for


-bromoacetophenones with ortho-phenolic moieties.
System ClassSolvent CompositionSuitability RatingTechnical Notes
Primary (Recommended) Hexane : Chloroform (1:1) High Matches the "masked" polarity of the 2'-OH system.[1] Excellent for removing non-polar tars while crystallizing the product.
Alternative (Green) Heptane : Ethyl Acetate (9:1) Medium-High A safer alternative to CHCl

.[1] Requires careful temperature control to prevent oiling out due to the higher boiling point of heptane.
Traditional Ethanol (95% or Absolute) Medium Standard for phenacyl bromides but carries a risk of solvolysis (ethanolysis) if heated for prolonged periods.
Stabilizing Glacial Acetic Acid Specialist Best for highly impure crude containing unreacted brominating agents.[1] The acidic medium suppresses hydrolysis.
Why Hexane/Chloroform? (The "Hidden" Polarity)

Unlike 4'-hydroxyacetophenone, where the hydroxyl group interacts freely with the solvent, the 2'-hydroxy group in your compound forms a strong 6-membered intramolecular hydrogen bond with the ketone. This makes the molecule behave more "lipophilically" (non-polar). A pure polar solvent like ethanol often struggles to differentiate between the product and polar impurities. The Hexane/Chloroform blend provides a gradient: Chloroform dissolves the chelated molecule, while Hexane acts as a gentle anti-solvent to induce lattice formation.

Detailed Experimental Protocol

Method A: The Hexane/Chloroform System (Standard Purity)

  • Preparation: Ensure all glassware is bone-dry. Water induces hydrolysis to the

    
    -hydroxy byproduct.[1]
    
  • Dissolution:

    • Place crude solid in an Erlenmeyer flask.

    • Add Chloroform (approx. 2 mL per gram of solid) and warm gently to 40°C. Do not boil aggressively.

    • If solids remain, filter hot through a glass frit (avoid paper filters which may absorb the lachrymatory oil).

  • Crystallization:

    • While keeping the solution warm (40°C), add Hexane dropwise.

    • Stop adding Hexane when a persistent turbidity (cloudiness) appears.

    • Add 1-2 drops of Chloroform to clear the solution.[1]

  • Cooling:

    • Allow the flask to cool to room temperature slowly (wrap in a towel to insulate).

    • Critical Step: If oil droplets form, vigorously stir/scratch the glass immediately.

    • Once at room temperature, move to a 4°C fridge for 2 hours.

  • Isolation:

    • Filter the pale yellow needles/prisms.

    • Wash with cold Hexane.

    • Dry in a vacuum desiccator over CaCl

      
       (avoid heat).
      

Troubleshooting Center (FAQ)

Q1: The product is "oiling out" (forming liquid droplets) instead of crystals. Why?

Diagnosis: The melting point of this compound (likely ~45-50°C based on analogs) is lower than the boiling point of your solvent, or the solution is too concentrated at high temperature. Fix:

  • Temperature Control: Do not heat the solvent above 45°C.

  • Seeding: Retain a tiny crystal from a previous batch. When the oil appears, add the seed crystal and scratch the flask wall vigorously.

  • Solvent Modification: Add more of the "good" solvent (e.g., Chloroform) to redissolve the oil, then cool much more slowly.

Q2: My product turned dark/black during heating.

Diagnosis: Thermal decomposition or HBr elimination.


-Bromo ketones are thermally unstable.[1]
Fix: 
  • Acidify: Add 1-2 drops of glacial acetic acid to the recrystallization solvent.[1] This inhibits the elimination of HBr.

  • Decolorize: If the solution is dark, treat with activated charcoal (Norit) for 5 minutes at warm temperature, then filter.

Q3: The yield is low, and the mother liquor smells fruity.

Diagnosis: Solvolysis. You likely used Ethanol or Methanol and heated it too long, converting the bromide to an ether (ethyl ether derivative). Fix: Switch to the Hexane/Chloroform or Hexane/DCM system. These solvents are non-nucleophilic and will not react with the alkyl bromide.

Safety & Handling (Lachrymator Protocol)

  • Hazard: This compound is a potent lachrymator (tear gas). It alkylates TRPA1 receptors in the eyes and lungs.

  • Containment: All weighing, filtration, and drying must occur inside a functioning fume hood.

  • Decontamination: Wash all glassware with a solution of ethanol and aqueous ammonia before removing it from the hood. The ammonia reacts with the bromide to form a harmless amine.

Process Logic Visualization

RecrystallizationLogic Start Crude 2-Bromo-2'-hydroxy- 4'-methylacetophenone CheckImpurity Check Crude Profile (TLC/Appearance) Start->CheckImpurity HighTar Dark/Tarry? CheckImpurity->HighTar TarTreatment Wash with cold solvent or Charcoal treatment HighTar->TarTreatment Yes SolventSelect Select Solvent System HighTar->SolventSelect No TarTreatment->SolventSelect SystemA Hexane : Chloroform (1:1) (Recommended for 2'-OH) SolventSelect->SystemA Best Yield SystemB Ethanol + 1% AcOH (For high MP analogs) SolventSelect->SystemB Alternative Dissolve Dissolve at < 45°C SystemA->Dissolve SystemB->Dissolve Cooling Slow Cooling Dissolve->Cooling OilingOut Droplets form? Cooling->OilingOut RemedyOil Reheat -> Add Solvent -> Seed OilingOut->RemedyOil Yes Crystals Crystalline Solid OilingOut->Crystals No RemedyOil->Cooling

Caption: Decision tree for solvent selection and troubleshooting "oiling out" phenomena during purification.

References

  • Organic Syntheses. (1941).[2] Phenacyl Bromide (Acetophenone,

    
    -bromo-).[1] Org. Syn. Coll. Vol. 1, p. 127.[3] Retrieved March 3, 2026, from [Link]
    
  • University of York. (n.d.). Problems with Recrystallisations: Oiling Out. Chemistry Teaching Labs. Retrieved March 3, 2026, from [Link]

Sources

Troubleshooting

Troubleshooting low yields in cyclization of 2-hydroxy-4-methylphenacyl bromide

Technical Support Center: Troubleshooting Cyclization of 2-Hydroxy-4-methylphenacyl Bromide Topic: Optimization and Troubleshooting of Intramolecular Cyclization to 6-Methylbenzofuran-3(2H)-one. Audience: Synthetic Chemi...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting Cyclization of 2-Hydroxy-4-methylphenacyl Bromide

Topic: Optimization and Troubleshooting of Intramolecular Cyclization to 6-Methylbenzofuran-3(2H)-one. Audience: Synthetic Chemists, Process Development Scientists.

Executive Summary & Reaction Overview

The cyclization of 2-hydroxy-4-methylphenacyl bromide (also known as 2-bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) is a classic intramolecular Williamson ether synthesis used to construct the benzofuran-3(2H)-one (coumaranone) scaffold.

While theoretically straightforward, this reaction is notoriously sensitive. Users frequently report low yields (<40%), colored impurities (aurone formation), or complete decomposition. This guide addresses the mechanistic bottlenecks—specifically the competition between the desired O-alkylation (cyclization) and the undesired intermolecular polymerization, hydrolysis, or oxidation.

Target Transformation:

  • Reactant: 2-Hydroxy-4-methylphenacyl bromide

  • Reagents: Weak base (NaOAc, K₂CO₃, or KF)

  • Solvent: Ethanol, Acetone, or DMF

  • Product: 6-Methylbenzofuran-3(2H)-one[1]

Diagnostic Phase: Troubleshooting Q&A

Q1: My reaction mixture turns dark red/brown within minutes. Is this normal? A: No. A dark red color indicates oxidation , likely forming an aurone derivative or quinoid species. Benzofuran-3-ones possess an active methylene group at the C2 position, which is highly susceptible to air oxidation under basic conditions.

  • Fix: You must degas your solvents (sparge with Argon/Nitrogen for 15 mins) and run the reaction under an inert atmosphere.

  • Fix: Reduce the base strength. Switch from K₂CO₃ to Sodium Acetate (NaOAc) to minimize enolate oxidation.

Q2: TLC shows the starting material is consumed, but I isolate a water-soluble solid or a complex mixture. A: This suggests hydrolysis of the C-Br bond rather than cyclization. If your solvent contains water, the bromide is displaced by hydroxide/water to form the


-hydroxy ketone (2,

-dihydroxy-4-methylacetophenone), which does not cyclize spontaneously and degrades.
  • Fix: Use anhydrous solvents. Commercial "absolute" ethanol often contains enough water to lower yields. Dry acetone over molecular sieves.

Q3: I see a spot on TLC that doesn't move (baseline) and my yield is low. A: This is likely intermolecular polymerization . If the concentration is too high, the phenoxide of one molecule attacks the bromide of another, forming a linear polyether instead of closing the ring.

  • Fix: Run the reaction under high dilution conditions (0.05 M - 0.1 M). Add the starting material solution slowly to the base solution to favor the intramolecular pathway.

Q4: The product melting point is lower than reported (Reported: ~85-88°C). A: This indicates contamination with the ring-opened acid or the aurone dimer . Benzofuranones are unstable to strong bases and can undergo ring-opening hydrolysis to (2-hydroxy-4-methylphenoxy)acetic acid derivatives.

  • Fix: Quench the reaction immediately upon completion. Do not let it stir overnight. Neutralize the base with dilute HCl/acetic acid during workup to pH 6-7.

Optimized Experimental Protocols

Two methods are recommended based on the scale and available equipment.

Method A: The Classic Sodium Acetate Method (Recommended for Purity)

Best for minimizing oxidation and side reactions.

  • Preparation: Dissolve 2-hydroxy-4-methylphenacyl bromide (1.0 eq) in anhydrous Ethanol (10 mL per gram of substrate).

  • Base Addition: Add anhydrous Sodium Acetate (NaOAc) (2.5 eq).

  • Reaction: Heat to reflux under Nitrogen atmosphere. Monitor by TLC (typically 1–3 hours).

  • Workup:

    • Cool to room temperature.[2][3]

    • Pour into ice-water (5x reaction volume).

    • The product should precipitate as a solid.[4] Filter and wash with cold water.

    • Note: If it oils out, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.[5]

  • Purification: Recrystallize from dilute ethanol or hexane/ethyl acetate.

Method B: The Potassium Carbonate/Acetone Method (Faster)

Best for small scale or rapid screening, but higher risk of oxidation.

  • Preparation: Dissolve reactant in anhydrous Acetone (0.1 M concentration).

  • Base: Add anhydrous K₂CO₃ (1.2 eq).

  • Reaction: Stir at room temperature (or mild reflux 40°C). Reaction is often complete in <1 hour.

  • Workup: Filter off the inorganic salts (KBr, excess carbonate). Evaporate the filtrate.

  • Purification: Flash chromatography (Silica, Hexane:EtOAc 9:1).

Comparative Data: Base & Solvent Effects

ParameterNaOAc / EtOHK₂CO₃ / AcetoneEt₃N / DCM
Reaction Rate Moderate (Reflux required)Fast (RT possible)Fast
Yield (Typical) 75-85% 50-65%30-50%
Oxidation Risk Low (Weak base)High (Stronger base)High
Polymerization LowModerateHigh (Quaternary salts form)
Recommendation Primary Choice Secondary ChoiceNot Recommended

Mechanistic & Troubleshooting Visualizations

Figure 1: Reaction Mechanism & Pathway

This diagram illustrates the desired intramolecular path versus the competing intermolecular and hydrolysis pathways.

ReactionMechanism SM 2-Hydroxy-4-methylphenacyl Bromide Phenoxide Phenoxide Intermediate SM->Phenoxide Deprotonation Hydrolysis Water Attack (Wet Solvent) SM->Hydrolysis H2O present Base Base (NaOAc/K2CO3) Base->Phenoxide Cyclization Intramolecular SN2 (Ring Closure) Phenoxide->Cyclization Fast (Dilute) Dimerization Intermolecular Attack (High Conc.) Phenoxide->Dimerization Slow (Conc.) Product 6-Methylbenzofuran-3(2H)-one (Target) Cyclization->Product Polymer Polymer/Dimer (Impurity) Dimerization->Polymer Diol alpha-Hydroxy Ketone (Degradation) Hydrolysis->Diol

Caption: Mechanistic bifurcation showing the critical dependence on concentration and water exclusion to favor the green pathway.

Figure 2: Troubleshooting Logic Flow

Follow this decision tree to diagnose low yields.

Troubleshooting Start Problem: Low Yield / Impurity CheckColor Is the mixture Red/Dark? Start->CheckColor CheckTLC Does TLC show SM? CheckColor->CheckTLC No Yes_Oxidation Issue: Oxidation (Aurone) Action: Degas solvent, Use N2, Weaker Base CheckColor->Yes_Oxidation Yes CheckSolubility Is product water soluble? CheckTLC->CheckSolubility No Yes_Incomplete Issue: Incomplete Reaction Action: Increase Temp, Check Base Quality CheckTLC->Yes_Incomplete Yes Yes_Hydrolysis Issue: Hydrolysis Action: Dry Solvents, Fresh Reagents CheckSolubility->Yes_Hydrolysis Yes No_Polymer Issue: Polymerization Action: High Dilution (<0.1M) CheckSolubility->No_Polymer No (Gummy solid)

Caption: Step-by-step diagnostic tree for isolating the root cause of reaction failure.

References

  • Organic Syntheses , Coll. Vol. 3, p. 538 (1955); Vol. 20, p. 52 (1940). Preparation of Phenacyl Bromide. (Foundational protocol for handling phenacyl bromides).

  • Beaudry, C. M. (2021).[6] Regioselective Synthesis of Benzofuranones and Benzofurans. Oregon State University / J. Org. Chem. (Modern mechanistic insights into benzofuranone formation). [2]

  • BenchChem . Troubleshooting low yields in the oxidative cyclization of chalcones. (General troubleshooting for phenolic cyclizations).

  • Organic Chemistry Portal . Synthesis of Benzofuran-3(2H)-ones. (Comprehensive review of synthetic methods and catalysts).

Sources

Optimization

Technical Support Center: Storage &amp; Handling of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone

Welcome to the Technical Support Center for alpha-bromoketone derivatives. This guide is specifically engineered for researchers and drug development professionals handling 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (C...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for alpha-bromoketone derivatives. This guide is specifically engineered for researchers and drug development professionals handling 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone (CAS: 144219-74-9). Due to its highly reactive nature, improper storage rapidly leads to decomposition, compromising experimental integrity.

This portal provides mechanistic troubleshooting, validated standard operating procedures (SOPs), and empirical data to ensure the stability of your compound.

Mechanistic Overview: The Causality of Decomposition

To prevent degradation, one must first understand the molecular vulnerabilities of the compound. 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone features an alpha-bromoketone moiety. The adjacent carbonyl group strongly withdraws electron density, rendering the alpha-carbon highly electrophilic. Combined with bromide acting as an excellent leaving group, this makes the molecule an ideal alkylating agent—but also exceptionally fragile.

The compound is highly susceptible to three primary degradation pathways:

  • Hydrolysis: Nucleophilic attack by trace water displaces the bromide ion, yielding an inactive alpha-hydroxyketone and releasing corrosive hydrogen bromide (HBr)[1].

  • Photolysis: UV and visible light induce homolytic cleavage of the weak C-Br bond, generating free radicals that trigger complex polymerization cascades.

  • Thermal & Base-Catalyzed Condensation: Elevated temperatures or the presence of weak bases deprotonate the alpha-carbon, leading to self-condensation and the formation of insoluble polymeric adducts[2].

DegradationPathways Compound 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone Moisture Moisture / H2O Compound->Moisture Light UV / Visible Light Compound->Light Heat Elevated Temperature Compound->Heat Base Bases / Nucleophiles Compound->Base AlphaHydroxy Alpha-Hydroxyketone (Hydrolysis) Moisture->AlphaHydroxy Nucleophilic Attack Radical C-Br Cleavage (Photolysis) Light->Radical Radical Formation Polymer Polymerization (Thermal) Heat->Polymer Self-Condensation Adduct Nucleophilic Adducts (Alkylation) Base->Adduct Substitution

Degradation pathways of alpha-bromoketones under environmental stress.

Troubleshooting Guide: Diagnosing Sample Degradation

If your experiments are yielding inconsistent results, use this diagnostic guide to determine if your compound has decomposed.

Q: My powder has changed from an off-white color to a dark green-brown or deep violet. What happened?

  • Causality: Photochemical degradation. Alpha-bromoketones are notoriously light-sensitive. Exposure to ambient laboratory lighting causes the C-Br bond to cleave, forming bromine radicals that rapidly polymerize the compound into highly colored, inactive byproducts.

  • Validation Check: Discard heavily discolored samples. To verify early-stage degradation, run an LC-MS; look for a broad polymeric baseline and the absence of the parent mass.

Q: LC-MS analysis of my stock solution shows a major peak with a mass shift of -79 Da and +17 Da. Is the compound ruined?

  • Causality: Hydrolysis. Trace moisture in your solvent or atmospheric humidity has displaced the bromide atom, converting the active alpha-bromoketone into an inactive alpha-hydroxyketone[1].

  • Validation Check: Test the water content of your solvent using Karl Fischer titration. Ensure it is strictly anhydrous (<50 ppm water) before preparing new stock solutions.

Q: The compound is no longer fully soluble in DMSO and leaves a gummy residue at the bottom of the vial.

  • Causality: Base-catalyzed self-condensation. Even trace alkalinity in glassware or degraded solvents can deprotonate the alpha-carbon, causing the molecules to attack one another and form insoluble oligomers[2].

  • Validation Check: Check the pH of your solvent system. Ensure all glassware is acid-washed and thoroughly dried before use.

Standard Operating Procedure: Optimal Storage & Handling

To guarantee the scientific integrity of your assays, follow this self-validating workflow for receiving and storing 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone.

StorageWorkflow Receive 1. Receipt & Inspection Aliquot 2. Aliquot into Single-Use Vials Receive->Aliquot Dry environment Purge 3. Purge with Argon Gas Aliquot->Purge Displace O2/H2O Seal 4. Seal in Amber Vials Purge->Seal Block UV light Store 5. Store at -20°C with Desiccant Seal->Store Halt kinetics

Step-by-step workflow for the optimal storage and handling of alpha-bromoketones.

Step-by-Step Methodology
  • Aliquoting under Controlled Atmosphere: Upon receipt, immediately transfer the bulk powder into a glove box or under a dry nitrogen stream. Divide the compound into single-use aliquots.

    • Validation Check: Weigh the sealed vials to establish a baseline mass. Any future mass increase indicates moisture ingress.

  • Inert Gas Purging: Gently purge each vial with Argon or Nitrogen gas. This displaces oxygen and atmospheric moisture, preventing both oxidation and hydrolysis[2].

  • Light-Resistant Packaging: Transfer the aliquots exclusively into amber glass vials. Wrap the caps in Parafilm to create a secondary moisture barrier.

  • Temperature Control: Store the vials in a dedicated, temperature-stable -20°C freezer containing a secondary desiccant chamber (e.g., Drierite). Low temperatures exponentially decrease the kinetic rate of hydrolysis and thermal degradation[3].

  • Thawing Protocol (Critical): Before use, remove the vial from the freezer and allow it to sit in a desiccator at room temperature for at least 30 minutes before opening.

    • Validation Check: Observe the exterior vial walls. If condensation is present on the outside, the interior is still too cold. Opening the vial prematurely will cause atmospheric moisture to condense directly onto the powder, instantly initiating hydrolysis.

Quantitative Data Summaries

Table 1: Stability Profile under Various Storage Conditions
Storage ConditionTemperatureAtmosphereLight ExposureEstimated Shelf LifePrimary Degradation Pathway
Optimal -20°CArgon/NitrogenDark (Amber Vial)> 12 monthsNone
Acceptable 2-8°CArgon/NitrogenDark (Amber Vial)3 - 6 monthsSlow Hydrolysis
Suboptimal 20-25°CAirDark< 1 monthOxidation / Hydrolysis
Poor 20-25°CAirDirect Light< 1 weekPhotolysis (C-Br cleavage)
Table 2: Solvent Compatibility for Stock Solutions
SolventMoisture RequirementRecommended StorageStabilityMechanistic Notes
Anhydrous Acetonitrile < 50 ppmAliquot at -20°C1 - 2 weeksBest choice; aprotic and strictly non-nucleophilic.
Anhydrous DMSO < 100 ppmAliquot at -20°C< 1 weekHighly hygroscopic. Absorbs water rapidly, leading to hydrolysis. Extended storage can cause Kornblum oxidation.
Methanol / Ethanol N/ADo not use< 24 hoursProtic solvents act as nucleophiles, causing rapid solvolysis (ether formation).

Frequently Asked Questions (FAQs)

Q: Can I prepare a stock solution in Methanol or Ethanol for my assays? A: No. Protic solvents like methanol and ethanol act as nucleophiles. They will rapidly attack the electrophilic alpha-carbon, displacing the bromide to form a methoxy or ethoxy ether derivative (solvolysis). Always use anhydrous, aprotic solvents like Acetonitrile.

Q: How long is a DMSO stock solution stable? A: Due to the highly hygroscopic nature of DMSO, stock solutions should be prepared immediately before use. If storage is unavoidable, aliquot the solution and freeze it at -20°C for no longer than 1 week. Repeated freeze-thaw cycles in DMSO will introduce water and destroy the compound.

Q: Is it safe to store this compound in a standard frost-free laboratory freezer? A: No. Frost-free freezers routinely cycle their internal temperatures above freezing to melt ice buildup. These thermal fluctuations cause micro-thawing and condensation inside your vials, drastically accelerating degradation[3]. Always use a continuous-cooling, temperature-stable -20°C freezer.

References

Sources

Troubleshooting

Technical Support Center: Phenacyl Bromide Synthesis &amp; Purification

Current Status: Online Agent: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Agent: Dr. A. Vance, Senior Application Scientist Topic: Removal of Unreacted Bromine (


) from Phenacyl Bromide Mixtures
Introduction: The Purity & Safety Paradox

Welcome. If you are accessing this guide, you likely have a crude reaction mixture of phenacyl bromide (


-bromoacetophenone) that retains the characteristic orange/red hue of unreacted bromine.

The Challenge: You must remove the toxic, corrosive bromine without degrading your product. Phenacyl bromide is a potent lachrymator (tear gas) and is chemically sensitive. It undergoes hydrolysis to phenacyl alcohol in the presence of aqueous bases, and it can polymerize or oxidize if handled roughly.

This guide provides two validated workflows to resolve this: the Aqueous Bisulfite Quench (Standard) and the Anhydrous Cyclohexene Scavenge (Alternative).

Module 1: The Standard Aqueous Quench

Best for: Standard synthesis where an aqueous workup is already planned.

The Science (Mechanism)

We utilize a redox reaction where sodium bisulfite (


) reduces elemental bromine (

) to water-soluble bromide ions (

).[1]

Expert Insight: Note the generation of


 (protons). This reaction acidifies the aqueous layer. While phenacyl bromide is relatively stable in acid, it is highly unstable in base . Therefore, bisulfite is superior to basic quenchers (like hydroxide) because it avoids the hydrolysis danger zone.
Protocol: Step-by-Step
  • Preparation: Prepare a 10% (w/v) Sodium Bisulfite solution. You will need approximately 10 mL per gram of estimated excess bromine.

  • Temperature Control: Cool your reaction mixture (typically in ether, DCM, or chloroform) to 0–5°C .

    • Why? Lower temperature inhibits hydrolysis and controls the exotherm of the quench.

  • The Quench: Slowly add the bisulfite solution with vigorous stirring .

    • Visual Cue: The organic layer will shift from orange/red to pale yellow or colorless.

  • Phase Separation: Transfer to a separatory funnel. Remove the aqueous layer immediately.

  • The Wash (Critical): Wash the organic layer once with cold water.

    • Warning: Do NOT wash with sodium bicarbonate or carbonate unless absolutely necessary to remove acid catalyst. If you must, do it cold and fast (<2 mins). Bases catalyze the hydrolysis of the C-Br bond [1].

Workflow Visualization

AqueousQuench Start Crude Reaction Mixture (Orange/Red) Cool Cool to 0-5°C Start->Cool AddBisulfite Add 10% NaHSO3 (Vigorous Stirring) Cool->AddBisulfite CheckColor Color Disappeared? AddBisulfite->CheckColor CheckColor->AddBisulfite No (Still Orange) SepFunnel Separatory Funnel CheckColor->SepFunnel Yes (Pale Yellow) AqLayer Aqueous Layer (Waste: HBr, NaHSO4) SepFunnel->AqLayer OrgLayer Organic Layer (Phenacyl Bromide) SepFunnel->OrgLayer Wash Cold Water Wash (Remove Salts) OrgLayer->Wash Dry Dry (MgSO4) & Concentrate Wash->Dry

Caption: Workflow for removing bromine via aqueous sodium bisulfite reduction.

Module 2: The Anhydrous Scavenge

Best for: Reactions where the introduction of water causes emulsions or when the product is intended for immediate downstream anhydrous applications.

The Science (Mechanism)

We use Cyclohexene as a "sacrificial alkene." Bromine undergoes electrophilic addition across the double bond to form 1,2-dibromocyclohexane .[2][3]



Expert Insight: 1,2-dibromocyclohexane is a high-boiling liquid (approx. 220°C). Phenacyl bromide is a solid (MP ~50°C). This phase difference allows you to crystallize your product while the scavenged bromine remains in the mother liquor [2].

Protocol: Step-by-Step
  • Quantify: Estimate the excess bromine (visually or by stoichiometry).

  • Add Scavenger: Add Cyclohexene dropwise to the reaction mixture at room temperature.

    • Visual Cue: The red color will vanish almost instantly upon contact.

  • Concentration: Evaporate the reaction solvent (e.g., ether/DCM).

    • Result: You will be left with a solid (product) suspended in a small amount of oil (the dibromo-scavenger).

  • Purification: Recrystallize immediately from Ethanol-Water or Methanol [3]. The dibromocyclohexane stays in the solution; pure phenacyl bromide crystallizes out.

Comparison of Methods
FeatureSodium Bisulfite (Aqueous)Cyclohexene (Anhydrous)
Mechanism Redox (Reduction to

)
Electrophilic Addition
Byproducts Water-soluble salts (

)
Organic liquid (1,2-dibromocyclohexane)
pH Impact Acidic (requires care)Neutral
Water Risk High (Hydrolysis risk if basic)None (until recrystallization)
Best Use General synthesisWater-sensitive / Emulsion-prone mixtures
Troubleshooting & FAQs

Q: My product turned into a dark oil instead of a white solid. What happened? A: This is usually due to impurities lowering the melting point (Melting Point Depression).

  • Cause 1: Residual solvent or scavenger (1,2-dibromocyclohexane).

  • Cause 2: Polymerization caused by heat or light.

  • Solution: Attempt recrystallization using Methanol or Petroleum Ether . If it remains oily, seed the mixture with a pure crystal of phenacyl bromide and cool to -20°C.

Q: The product has a persistent green or orange tint even after quenching. A:

  • Green: Often indicates trace Iron (Fe) contamination from metal spatulas or needles reacting with HBr. Use glass/plastic tools.

  • Orange: Trapped bromine inside the crystal lattice.

  • Solution: Wash the solid product with a mixture of Petroleum Ether and Water (1:1). The water removes inorganic salts/acids, and the petroleum ether removes oily colored impurities [3].

Q: Why do you advise against washing with Sodium Bicarbonate? A: Phenacyl bromide is an


-haloketone. The carbonyl carbon is highly electrophilic. In the presence of base (

,

), the hydroxide attacks the carbonyl or the

-carbon, leading to displacement of the bromide (hydrolysis to alcohol) or complex condensation reactions. If you must neutralize acid, use a weak base like solid

very briefly at cold temperatures.
Safety & Waste Handling (Lachrymator Protocol)

Critical Warning: Phenacyl bromide is a severe lachrymator. It attacks the mucous membranes of the eyes and respiratory tract.

  • Glassware Decontamination: Do not take dirty glassware out of the hood. Rinse all glassware with a dilute solution of Ammonia or Ethanolamine in ethanol. This chemically destroys the lachrymator by forming the amine derivative.

  • Spill Control: If spilled outside the hood, cover immediately with absorbent material soaked in ammonia solution. Evacuate the area.

References
  • Langenbeck, W., & Baehren, F. (1930). Hydrolysis of Phenacyl Esters. Berichte der deutschen chemischen Gesellschaft. (Cited in context of phenacyl ester instability).
  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Longman Scientific & Technical. (General reference for bromine quenching with cyclohexene).
  • Cowper, R. M., & Davidson, L. H. (1939). Phenacyl Bromide.[4][5][6] Organic Syntheses, 19, 24; Coll. Vol. 2, 480. Link

  • Sigma-Aldrich. (2023). Safety Data Sheet: 2-Bromoacetophenone. Link

Sources

Optimization

Optimizing reaction temperature for thiazole synthesis with phenacyl bromides

Topic: Optimizing Reaction Temperature for Phenacyl Bromide-Based Hantzsch Synthesis Ticket ID: THZ-OPT-2026 Status: Active The Thermal Landscape: Kinetic vs. Thermodynamic Control Welcome to the technical support center...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing Reaction Temperature for Phenacyl Bromide-Based Hantzsch Synthesis Ticket ID: THZ-OPT-2026 Status: Active

The Thermal Landscape: Kinetic vs. Thermodynamic Control

Welcome to the technical support center for Hantzsch thiazole synthesis. Before troubleshooting specific failures, it is critical to understand the thermal "checkpoints" of this reaction. The reaction between phenacyl bromides (


-haloketones) and thiourea/thioamides is a two-step sequence with distinct energy requirements.
The Mechanism-Temperature Nexus
  • Step 1: S-Alkylation (

    
    ) - Kinetic Phase: 
    
    • Reaction: Nucleophilic attack of the sulfur atom on the

      
      -carbon of the phenacyl bromide.
      
    • Thermal Requirement: Low to Moderate (Room Temperature to 50°C).

    • Risk: High temperatures here cause phenacyl bromide decomposition (dark tars) before it can react.

  • Step 2: Cyclization & Dehydration - Thermodynamic Phase:

    • Reaction: Intramolecular attack by nitrogen followed by loss of water.[1][2]

    • Thermal Requirement: Moderate to High (Reflux/Microwave).

    • Risk: Insufficient heat traps the reaction at the hydroxythiazoline intermediate , leading to incomplete conversion and greasy impurities.

Troubleshooting Guide (Q&A)

Category: Yield & Purity Issues

Q: My reaction mixture turned into a dark, viscous tar within 10 minutes. What happened? Diagnosis: Thermal Decomposition of Phenacyl Bromide. Root Cause: Phenacyl bromides are thermally sensitive and lachrymatory. Adding them directly to a boiling solvent or overheating the initial mixture causes polymerization or oxidative degradation before the thiourea can react. Resolution:

  • Protocol Adjustment: Dissolve the thiourea first in the solvent.

  • Stepwise Heating: Add the phenacyl bromide at Room Temperature (RT). Stir for 15–30 minutes to allow the initial S-alkylation to proceed (forming the intermediate salt).

  • Ramp Up: Only after this initial period, ramp the temperature to reflux to drive the dehydration.

Q: TLC shows a persistent spot just below the product, and the isolated solid is "greasy." Increasing reflux time didn't help. Diagnosis: Kinetic Trapping (Hydroxythiazoline Intermediate). Root Cause: The reaction has stalled at the cyclized but non-dehydrated intermediate. This often happens in neutral solvents or if the temperature is slightly too low to overcome the activation energy for water elimination. Resolution:

  • Acid Catalysis: Add a catalytic amount of acid (e.g., 5-10 mol% acetic acid or a few drops of conc. HCl). The acid protonates the hydroxyl group, making it a better leaving group (

    
    ).
    
  • Solvent Switch: If using Methanol (bp 65°C), switch to Ethanol (bp 78°C) or 1,4-Dioxane (bp 101°C) to access a higher thermal ceiling.

Q: I am seeing a "dimer" impurity. What is it? Diagnosis: Oxidative Dimerization of Thiourea. Root Cause: In the presence of air and heat, thiourea can oxidize to form formamidine disulfide (Hector's base derivatives). Resolution:

  • Inert Atmosphere: Run the reaction under Nitrogen or Argon, especially if using high temperatures (>80°C).

  • Stoichiometry: Use a slight excess of thiourea (1.1 - 1.2 eq) to account for minor sacrificial oxidation, but do not go beyond 1.5 eq.

Visualizing the Pathway

The following diagram illustrates the critical thermal checkpoints where the reaction can succeed or fail.

HantzschMechanism Start Phenacyl Bromide + Thiourea Intermediate S-Alkylated Intermediate Start->Intermediate Step 1: SN2 (RT - 50°C) Tar Dark Tars/ Polymerization Start->Tar Excess Heat (>80°C initial) Hydroxy Hydroxythiazoline (Trapped State) Intermediate->Hydroxy Cyclization (Low T) Product 2-Aminothiazole (Final Product) Intermediate->Product Direct Path (Optimized T) Hydroxy->Product Dehydration (Reflux/Acid)

Caption: Thermal checkpoints in Hantzsch synthesis. Note the "Trapped State" (Red) requiring heat/acid to proceed to Product (Green).

Optimized Experimental Protocols

Choose the protocol that matches your available equipment and green chemistry requirements.

Protocol A: Standard Reflux (The Workhorse)

Best for: General synthesis, scaling up, and thermally stable substrates.

ParameterSpecification
Solvent Ethanol (Absolute)
Temperature 78°C (Reflux)
Time 2 – 4 Hours
Stoichiometry 1.0 eq Phenacyl Bromide : 1.1 eq Thiourea

Step-by-Step:

  • Dissolve 1.1 eq of thiourea in Ethanol (5 mL/mmol).

  • Add 1.0 eq of phenacyl bromide slowly at Room Temperature .

  • Stir at RT for 30 minutes (Critical for preventing tars).

  • Heat to reflux (78°C) and monitor by TLC until the intermediate spot disappears.

  • Cool to RT. If product precipitates (hydrobromide salt), filter it. If not, neutralize with 10%

    
     to precipitate the free base.
    
Protocol B: Microwave-Assisted (High Throughput)

Best for: Library generation, difficult substrates, rapid optimization.

ParameterSpecification
Solvent Ethanol or PEG-400
Temperature 90°C – 110°C
Time 10 – 20 Minutes
Pressure ~250 psi (Vessel dependent)

Step-by-Step:

  • Combine reactants (1:1 ratio) in a microwave-safe vial.

  • Add Ethanol (2-3 mL/mmol).

  • Ramp: Set ramp time to 2 minutes to reach 100°C (avoids thermal shock).

  • Hold: Irradiate at 100°C for 15 minutes.

  • Cool: Active air cooling to 50°C.

  • Pour into ice water/carbonate mixture to isolate.

Protocol C: Aqueous "Green" Synthesis

Best for: Environmental compliance, simple workup (filtration).

ParameterSpecification
Solvent Water (with 10 mol% Sodium Dodecyl Sulfate or TBAB)
Temperature 70°C – 80°C
Time 1 – 2 Hours
Catalyst Surfactant/Phase Transfer Catalyst

Step-by-Step:

  • Suspend phenacyl bromide and thiourea in water.

  • Add surfactant (SDS or TBAB) to create an emulsion.

  • Heat to 75°C with vigorous stirring.

  • The product often precipitates directly from the hot aqueous solution upon cooling.

Troubleshooting Logic Tree

Use this flow to diagnose temperature-related failures quickly.

TroubleshootingTree Start Start Troubleshooting CheckTLC Check TLC/LCMS Start->CheckTLC Branch1 Starting Material Remains? CheckTLC->Branch1 Branch2 New Spot (Lower Rf)? CheckTLC->Branch2 Branch3 Dark/Tarry? CheckTLC->Branch3 Sol1 Increase Temp or Time Branch1->Sol1 Yes Sol2 Trapped Intermediate: Add Acid or Reflux Branch2->Sol2 Yes (Hydroxythiazoline) Sol3 Thermal Decomp: Lower Initial T Branch3->Sol3 Yes

Caption: Decision matrix for optimizing reaction conditions based on TLC observation.

References

  • BenchChem. Application Notes: Hantzsch Synthesis for Thiazole Derivatives - Reaction Mechanism and Workflow. (2025).[3][4]

  • Potts, K. T.The Chemistry of 1,2,3-Thiazoles and 1,2,4-Thiazoles. In Comprehensive Heterocyclic Chemistry.
  • Karthiyayini Gnanaoli, et al. Microwave-Assisted Synthesis of Nitrogen Heterocycles. (2021).[5]

  • Srivastava, A., et al. Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. (2024).

  • Patel, N. B., et al. Microwave-Assisted Hantzsch Thiazole Synthesis of N-Phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines.[6][7] (2010).

  • Facchinetti, V., et al. Hantzsch condensation of 2-bromoacetophenones with thiourea or selenourea enables a simple, fast, and eco-friendly solvent-free synthesis.[8] Synthesis.[1][2][3][4][5][8][9][10][11][12][13] (2016).

Sources

Troubleshooting

Controlling polymerization during benzofuran synthesis from alpha-bromo ketones

Topic: Polymerization Mitigation in -Bromo Ketone Reactions Status: Active Agent: Senior Application Scientist Ticket ID: BZ-POLY-001 Scope: Troubleshooting Rap-Stoermer and Feist-Benary condensations. Diagnostic Matrix:...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Polymerization Mitigation in -Bromo Ketone Reactions

Status: Active Agent: Senior Application Scientist Ticket ID: BZ-POLY-001 Scope: Troubleshooting Rap-Stoermer and Feist-Benary condensations.

Diagnostic Matrix: The Triage

Before altering your protocol, identify the specific failure mode. "Polymerization" is a catch-all term often used for two distinct chemical failures: radical degradation of the starting material or ionic oligomerization during the reaction.

SymptomVisual IndicatorRoot CauseImmediate Action
Rapid Darkening (Pre-Reaction) Reagent turns brown/black in storage or upon dissolution.Autocatalytic Decomposition.

-Bromo ketones release HBr, which catalyzes further enolization and self-condensation (tar formation).
STOP. Do not use this reagent. Recrystallize or distill immediately. See Module 3.
Viscous "Gunk" (During Reaction) Reaction mixture becomes a thick oil; TLC shows a streak (baseline to solvent front).Competitive Aldol Polymerization. The base is too strong or the temperature is too high, causing the ketone to react with itself rather than the phenol.Switch to a milder base (e.g.,

) and lower temperature. Add Phase Transfer Catalyst (PTC).
Incomplete Cyclization Product is isolated but is an unstable intermediate (acyclic ether).Dehydration Failure. The initial O-alkylation occurred, but the ring closure (dehydration) failed.Increase temperature after the initial alkylation step or add a dehydration agent (e.g., acid catalyst).
The Chemistry of Failure: Why It "Polymerizes"

To control the reaction, you must understand the competition between the Desired Pathway (Rap-Stoermer Cyclization) and the Failure Pathway (Self-Condensation/Degradation).

The Core Conflict:


-Bromo ketones are dual-reactive:
  • Electrophiles: At the

    
    -carbon (good for 
    
    
    
    with phenol).
  • Nucleophiles: Upon enolization (bad for self-reaction).

If the reaction environment is too basic or the


-bromo ketone is degraded (acidic), the ketone molecules attack each other, forming complex oligomers (tars) instead of reacting with the salicylaldehyde/phenol.
Pathway Visualization

The following diagram illustrates the critical divergence point where yield is lost.

BenzofuranPathways Start α-Bromo Ketone (Reagent) Intermed O-Alkylated Intermediate Start->Intermed + Phenol (Base, SN2) Tar Polymer/Tar (Black Gunk) Start->Tar Self-Condensation (Radical/Ionic) HBr HBr (Byproduct) Start->HBr Degradation Phenol Salicylaldehyde (Nucleophile) Phenol->Intermed Product Benzofuran (Target) Intermed->Product Intramolecular Aldol + Dehydration HBr->Start Autocatalysis

Caption: Competitive pathways in benzofuran synthesis. Red paths indicate "polymerization" failure modes driven by instability and self-reaction.

Protocol Optimization: The "Anti-Polymer" Workflow

This protocol is designed to minimize the concentration of free enol (which causes polymerization) and maximize the cross-coupling rate.

A. Reagent Stabilization (Critical Pre-Step)

You cannot build a house on rotting wood. If your


-bromo ketone is dark, you must purify it.
  • Purification: Recrystallize solids from ethanol/petroleum ether. Distill liquids under high vacuum (to minimize heat).

  • Storage: Store in the dark at -20°C.

  • Pro-Tip: For liquid

    
    -bromo ketones, adding a trace amount of water (0.5% w/w) can paradoxically inhibit polymerization by quenching radical chains, though this requires drying before use in strictly anhydrous reactions [1].
    
B. The Optimized Rap-Stoermer Protocol

Standard conditions often fail due to local overheating. This modified Phase Transfer Catalysis (PTC) method acts as a buffer.

Reagents:

  • Salicylaldehyde (1.0 equiv)

  • 
    -Bromo ketone (1.05 equiv) — Slight excess only
    
  • Base:

    
     (2.0 equiv) — Avoid NaOH/KOH to reduce aldol side-reactions
    
  • Catalyst: Tetrabutylammonium bromide (TBAB) (10 mol%)

  • Solvent: Water (Green Chemistry) or Acetonitrile (Standard)

Step-by-Step:

  • The "Cold" Start: Dissolve salicylaldehyde and TBAB in the solvent before adding the base.

  • Base Addition: Add

    
    . Stir for 10 minutes to generate the phenoxide anion.
    
  • Controlled Addition: Add the

    
    -bromo ketone slowly  (dropwise if liquid, portion-wise if solid) at room temperature.
    
    • Why? Keeping the concentration of free ketone low prevents it from finding another ketone molecule to polymerize with. It is forced to react with the abundant phenoxide.

  • Thermal Ramp: Only after addition is complete, heat to 80°C (reflux if MeCN).

    • Why? The initial substitution (

      
      ) happens easily at RT. The cyclization (dehydration) requires heat. Heating too early promotes tar formation.
      
  • Quench: Pour into ice water. The product should precipitate as a solid. If it oils out, extract with EtOAc, but avoid acid washing (induces polymerization).

Troubleshooting Decision Tree

Follow this logic flow to resolve persistent issues.

Troubleshooting Start Issue Detected Q1 Is the Starting Material Dark/Acrid? Start->Q1 A1_Yes Purify Reagent (Distill/Recryst) Q1->A1_Yes Yes A1_No Check Reaction Conditions Q1->A1_No No Q2 Reaction turns black instantly? A1_No->Q2 A2_Yes Exothermic Runaway. Use Ice Bath + Slow Addition Q2->A2_Yes Yes A2_No Check Base Strength Q2->A2_No No Q3 Using NaOH/KOH? A2_No->Q3 A3_Yes Switch to K2CO3 or Cs2CO3 Q3->A3_Yes Yes A3_No Add Radical Scavenger (TEMPO) or use PTC Q3->A3_No No

Caption: Logic flow for diagnosing polymerization causes. Blue nodes are decision points; Green/Red/Yellow are actions.

Frequently Asked Questions (FAQ)

Q: Can I use acetone as a solvent? A: Proceed with caution. While common, acetone can undergo self-aldol condensation with the benzaldehyde derivative under basic conditions, creating competing side products. Acetonitrile (MeCN) or DMF are chemically more inert for this specific transformation [2].

Q: My product is an oil that solidifies into a glass. Is this polymer? A: Not necessarily. Many benzofurans have low melting points. However, if it is a "glass," it may contain oligomers. Try triturating (grinding) the oil with cold ethanol or pentane. If it's pure, it should crystallize. If it remains a sticky gum, it is likely contaminated with oligomers.

Q: Why does the protocol recommend "Phase Transfer Catalysis" (PTC)? A: PTC (using TBAB or Aliquat 336) allows the reaction to occur in a biphasic system (e.g., Water/DCM or Solid/Liquid). This isolates the sensitive


-bromo ketone in the organic phase while the base stays in the aqueous/solid phase. The reaction only happens at the interface, drastically reducing the chance of the ketone encountering the conditions necessary for self-polymerization [3].

Q: I see HBr fumes. Is this normal? A: No. Visible fumes indicate rapid decomposition. The HBr acid generated will catalyze the formation of "fused" ketone polymers (red/black tar). You must neutralize the system immediately with a weak base or restart with fresh reagents.

References
  • McCombie, H., & White, A. (1941). Method of stabilizing halogenated ketones. U.S. Patent No. 2,229,625. Link

  • Koca, M., et al. (2022). Synthesis of Benzofuran Derivatives by Using Triethylamine As a Catalyst.[1] ACS Omega. Link

  • Dandia, A., et al. (2013). A green and convenient synthesis of 2-aroylbenzofurans in aqueous media.[2] Arabian Journal of Chemistry. Link

  • Yoshisuke, T., et al. Reaction of α-Haloketones with Phenols. Journal of Organic Chemistry.[3] Link

Sources

Optimization

Alternative brominating agents for 2-hydroxy-4-methylacetophenone

Technical Support Center: Selective α-Bromination of 2-Hydroxy-4-methylacetophenone Welcome to the Technical Support Center. Synthesizing α-bromoacetophenones from highly activated substrates like 2-hydroxy-4-methylaceto...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Selective α-Bromination of 2-Hydroxy-4-methylacetophenone

Welcome to the Technical Support Center. Synthesizing α-bromoacetophenones from highly activated substrates like 2-hydroxy-4-methylacetophenone presents a unique mechanistic challenge. The presence of the free hydroxyl group strongly activates the aromatic ring, making undesired nuclear (ring) bromination highly competitive with the desired side-chain (α-methyl) bromination.

This guide is designed for researchers and drug development professionals to troubleshoot selectivity issues, transition away from toxic elemental bromine (


), and implement self-validating protocols using alternative brominating agents.

Part 1: Troubleshooting & FAQs

Q1: I am observing significant formation of a byproduct, which I suspect is due to bromination on the aromatic ring. How can I favor α-bromination over nuclear bromination? A1: This is a classic electrophilic aromatic substitution (EAS) issue. The free 2-hydroxyl group donates electron density into the aromatic ring via resonance, severely lowering the activation energy for EAS. To prevent this, you must kinetically favor the enolization pathway [1].

  • Causality: The rate-determining step for α-bromination is the formation of the enol intermediate. By using non-polar solvents (which suppress the ionization of bromine needed for EAS), you accelerate enol formation while starving the EAS pathway.

  • Solution: Switch to a non-polar solvent system and utilize a milder, targeted brominating agent like Copper(II) bromide (

    
    ). Alternatively, protect the hydroxyl group as an acetate ester prior to bromination; this converts an activating group into a deactivating group, effectively shutting down the EAS pathway [2].
    

Q2: I switched to N-Bromosuccinimide (NBS) to avoid the toxicity of liquid bromine, but my reaction yields mostly unreacted starting material. What is going wrong? A2:

  • Causality: NBS is a much milder electrophile than

    
    . In the absence of an enolization catalyst, the activation energy barrier for the uncatalyzed α-bromination of 2-hydroxy-4-methylacetophenone is simply too high [2].
    
  • Solution: You must introduce an acid catalyst, such as p-Toluenesulfonic acid (pTSA). The acid protonates the carbonyl oxygen, drastically lowering the energy required to form the reactive enol intermediate, thereby driving the reaction forward [4].

Q3: When using Pyridinium Tribromide, I am seeing a mixture of monobrominated and α,α-dibrominated products. How do I control the stoichiometry? A3:

  • Causality: Once the first bromine atom is installed, its strong electron-withdrawing inductive effect increases the acidity of the remaining α-protons. Under certain conditions, this accelerates the second enolization step, leading to rapid over-bromination [3].

  • Solution: Strictly control the molar ratio of substrate to brominating agent to 1.0 : 0.95. Run the reaction at lower temperatures (0–5 °C) to maximize the kinetic difference between the first and second bromination events.

Part 2: Reaction Pathway Analysis

To successfully optimize your reaction, it is critical to understand the logical divergence between the desired and undesired mechanistic pathways.

Pathway Substrate 2-Hydroxy-4-methylacetophenone Phenoxide Phenoxide / Activated Ring (High Electron Density) Substrate->Phenoxide Polar Protic Solvents (e.g., H2O, AcOH) Enol Acid-Catalyzed Enolization (Rate-Determining Step) Substrate->Enol Acid Catalyst (pTSA) or CuBr2 Coordination RingBr Ring Bromination (Undesired Byproduct) Phenoxide->RingBr Electrophilic Aromatic Substitution (EAS) AlphaBr Selective α-Bromination (Desired Product) Enol->AlphaBr NBS / Pyridinium Tribromide (Non-polar solvents)

Mechanistic divergence between α-bromination and ring bromination pathways.

Part 3: Quantitative Comparison of Alternative Brominating Agents

When selecting a brominating agent, consider the trade-offs between reactivity, selectivity, and safety [1][3].

Brominating AgentTypical YieldSelectivity (α vs. Ring)Reaction ConditionsKey Advantage / Disadvantage
Elemental Bromine (

)
40-50%Poor (High ring bromination)Acetic acid, RTHighly reactive, but toxic, volatile, and unselective.
NBS + pTSA 75-85%GoodAcetonitrile, 60 °CSolid reagent, safer handling; succinimide byproduct is easily filtered.
Copper(II) Bromide (

)
80-90%ExcellentEtOAc/CHCl₃, RefluxSelf-indicating reaction (color change), avoids over-bromination.
Pyridinium Tribromide 85%GoodAcetic acid or THF, RTHighly efficient, easily weighed solid, rapid reaction kinetics.

Part 4: Self-Validating Experimental Protocols

A robust protocol should not require blind faith; it should provide the chemist with real-time, visual feedback indicating success or failure.

Protocol A: -Mediated α-Bromination (Recommended for Highest Selectivity)

This method utilizes


 as both a Lewis acid (to coordinate the carbonyl and drive enolization) and a mild bromine donor.
  • Setup: In a round-bottom flask, dissolve 10 mmol of 2-hydroxy-4-methylacetophenone in a 1:1 mixture of Ethyl Acetate (EtOAc) and Chloroform (

    
    ) (30 mL total).
    
  • Reagent Addition: Add 20 mmol of Copper(II) bromide (

    
    ). Self-Validation Cue: The solution will immediately turn a dark, opaque green/black, indicating the presence of active 
    
    
    
    species.
  • Reflux: Heat the mixture to reflux with vigorous stirring. Causality: Thermal energy drives the rate-determining enolization step, allowing the

    
     to transfer a bromine atom to the α-carbon.
    
  • Reaction Monitoring: Continue refluxing for 2-4 hours. Self-Validation Cue: The reaction is complete when the dark green color completely dissipates, leaving a clear solution suspended with a heavy, pure white precipitate of Copper(I) bromide (

    
    ). This visual redox shift guarantees the bromine transfer is finished.
    
  • Workup: Cool to room temperature and filter the mixture through a Celite pad to remove the white

    
     byproduct. Causality: Removing the insoluble 
    
    
    
    halts any further reactivity.
  • Purification: Concentrate the filtrate under reduced pressure and recrystallize the crude product from ethanol.

Workflow Step1 Dissolve Substrate (EtOAc/CHCl3) Step2 Add CuBr2 (Dark Green Solution) Step1->Step2 Step3 Reflux Reaction (Drive Enolization) Step2->Step3 Step4 Filter White CuBr (Self-Validation Cue) Step3->Step4 Step5 Concentrate & Purify (Recrystallization) Step4->Step5

Self-validating experimental workflow for CuBr2-mediated α-bromination.

Protocol B: NBS/pTSA-Catalyzed α-Bromination

This method is ideal for scaling up using safer, solid reagents.

  • Setup: Dissolve 10 mmol of the substrate in 25 mL of anhydrous Acetonitrile. Causality: A non-polar/aprotic environment suppresses the ionization of bromine, disfavoring ring bromination.

  • Catalyst Addition: Add 1 mmol (10 mol%) of p-Toluenesulfonic acid (pTSA). Causality: The acid protonates the carbonyl, drastically lowering the activation energy for enol formation[4].

  • Reagent Addition: Slowly add 10.5 mmol of N-Bromosuccinimide (NBS) in small portions over 15 minutes.

  • Reaction Monitoring: Heat to 60 °C. Self-Validation Cue: As the reaction proceeds, the dense NBS solid will dissolve, and succinimide (a lighter, fluffy, crystalline solid) will begin to precipitate. The shift in solid morphology validates the consumption of the brominating agent.

  • Workup: Cool the mixture in an ice bath to maximize succinimide precipitation. Filter the solid and wash the filtrate with saturated

    
     to neutralize the pTSA catalyst.
    
  • Purification: Extract with dichloromethane, dry over

    
    , and evaporate to yield the α-brominated product.
    

References

  • BenchChem Technical Support Team. "Acid-catalyzed bromination of acetophenone derivatives in organic synthesis." Benchchem.
  • BenchChem Technical Support Team. "Technical Support Center: 2-Bromo-4'-hydroxyacetophenone Synthesis." Benchchem.
  • Gao et al. "Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates." PMC.
  • ResearchGate Contributors. "Directed Regioselectivity of Bromination of Ketones with NBS: Solvent-Free Conditions versus Water." ResearchGate.
Troubleshooting

Technical Support Center: Handling &amp; Moisture Sensitivity of 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals working with 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals working with 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone . As an


-bromoacetophenone derivative featuring an ortho-hydroxyl group, this compound presents unique handling challenges. Its extreme moisture sensitivity and propensity for intramolecular degradation require rigorous laboratory techniques to ensure downstream synthetic success.
Section 1: Core Mechanisms & FAQs

Q1: Why is 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone exceptionally sensitive to ambient moisture? A1: The moisture sensitivity is driven by two distinct mechanistic pathways:

  • Intermolecular Hydrolysis: The highly electrophilic

    
    -carbon is adjacent to the carbonyl group, making the bromine atom an excellent leaving group. When exposed to water, the compound undergoes an 
    
    
    
    nucleophilic substitution, hydrolyzing the C-Br bond to form the corresponding
    
    
    -hydroxy ketone and releasing hydrobromic acid (HBr)[1].
  • Intramolecular Cyclization (The Ortho Effect): The presence of the ortho-hydroxyl group introduces an accelerated degradation pathway. Trace moisture can act as a weak base, mediating the deprotonation of this phenolic OH. The resulting phenoxide rapidly attacks the

    
    -carbon in an intramolecular 
    
    
    
    reaction, forming 6-methylbenzofuran-3(2H)-one and releasing HBr.

Q2: What are the physical and analytical signs of degradation in my reagent bottle? A2: Intact 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone should appear as a free-flowing, crystalline solid. Degradation is indicated by:

  • Physical State: The solid becoming "gummy," clumpy, or discolored (dark brown/orange) due to HBr-catalyzed polymerization.

  • Odor: A sharp, acidic odor indicating HBr gas accumulation. (Warning: This compound is a potent lachrymator and severe irritant; never smell it directly or handle it outside a fume hood)[2].

  • NMR Profile: In a

    
     NMR spectrum, the intact 
    
    
    
    protons appear as a singlet around 4.4–4.6 ppm. A shift to ~4.7–4.8 ppm (indicating
    
    
    or ring closure) confirms degradation.

Q3: What are the absolute best practices for storing this compound? A3: To prevent hydrolytic and thermal decomposition,


-bromo ketones must be stored in tightly sealed containers under an inert atmosphere (Argon or Nitrogen) at -20°C[1]. For long-term storage, seal the cap with Parafilm and store the bottle inside a secondary desiccator containing anhydrous calcium sulfate (Drierite).
Section 2: Troubleshooting Guide

Issue 1: Inconsistent yields in downstream alkylation or cross-coupling reactions.

  • Causality: Partial hydrolysis or intramolecular cyclization has consumed your starting material before the target nucleophile could be added.

  • Diagnostic Check: Run a TLC (Hexane/Ethyl Acetate). Look for the appearance of lower

    
     spots (hydrolysis product) or a distinct, highly UV-active spot (benzofuranone derivative).
    
  • Resolution: Recrystallize the reagent prior to use (see Protocol 2) and ensure all reaction solvents are strictly anhydrous.

Issue 2: Unexplained acidification and darkening of the reaction mixture.

  • Causality: Moisture-induced hydrolysis generates stoichiometric amounts of HBr, which can catalyze the decomposition of both the starting material and the product[2].

  • Diagnostic Check: Test the headspace of the reaction vessel with damp pH paper; it will turn highly acidic (red).

  • Resolution: Add a mild, non-nucleophilic acid scavenger (e.g., finely powdered anhydrous

    
     or 2,6-lutidine) to the reaction mixture to neutralize HBr as it forms, preventing acid-catalyzed side reactions[3].
    
Section 3: Degradation Kinetics & Storage Data

To emphasize the importance of handling conditions, the following table summarizes the quantitative impact of environmental exposure on the purity of ortho-hydroxy


-bromoacetophenones.
Storage ConditionAtmosphereTemp (°C)TimeframeEstimated Purity LossPrimary Degradant
Open to Air (High Humidity)Ambient Air25°C24 Hours> 40%6-methylbenzofuran-3(2H)-one
Sealed VialAmbient Air25°C1 Week15 - 20%Hydrolysis product + HBr
Sealed VialArgon4°C1 Month< 5%Minor hydrolysis
Desiccator + SealedArgon-20°C6 Months< 1%None detected
Section 4: Pathway Visualization

The following diagram maps the mechanistic causality of moisture-induced degradation, highlighting why rigorous anhydrous techniques are non-negotiable.

G A 2-bromo-1-(2-hydroxy- 4-methylphenyl)ethanone B H2O (Moisture) Nucleophilic Attack A->B Intermolecular SN2 C Base / Trace H2O Phenol Deprotonation A->C Proton Transfer D Hydrolysis Degradant (alpha-hydroxy ketone) B->D -HBr E Cyclization Degradant (6-methylbenzofuran-3-one) C->E Intramolecular SN2 (-HBr)

Caption: Moisture-induced degradation pathways of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone.

Section 5: Validated Experimental Protocols
Protocol 1: Anhydrous Handling and Reaction Setup (Schlenk Technique)

Causality: To prevent the


 hydrolysis and intramolecular cyclization outlined above, atmospheric moisture must be rigorously excluded from the reaction environment.
  • Glassware Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum (0.1 mmHg) for 3-5 minutes. Allow it to cool to room temperature under a positive pressure of Argon.

  • Reagent Transfer: Quickly transfer the required mass of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone into the flask.

    • Self-Validation Step: Observe the solid during transfer. If it is clumpy or sticky, abort the reaction setup and proceed immediately to Protocol 2.

  • Purging: Evacuate the flask and backfill with Argon. Repeat this cycle three times to ensure a completely inert atmosphere.

  • Solvent Addition: Add anhydrous solvent (e.g., THF or DCM, dried over activated molecular sieves) via a gas-tight syringe through a rubber septum.

  • Reaction Execution: Maintain a slight positive pressure of Argon throughout the reaction. If a base is required for your specific transformation, add it dropwise at 0°C to control the exothermic deprotonation and minimize unwanted intramolecular cyclization[4].

Protocol 2: Rescue & Recrystallization of Degraded Reagent

Causality: If the reagent has been exposed to moisture, HBr and degradation products will inhibit downstream chemistry. Recrystallization exploits differential solubility to isolate the intact


-bromo ketone from the more polar hydrolysis products[1].
  • Dissolution: Dissolve the crude/degraded 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone in a minimum volume of boiling anhydrous hexane or a hexane/ethyl acetate mixture (typically 9:1).

  • Hot Filtration: If insoluble polymeric material or dark oils are present, perform a rapid hot filtration through a fluted filter paper or a small plug of Celite to remove them.

  • Crystallization: Allow the clear filtrate to cool slowly to room temperature, then transfer to a -20°C freezer for 4 hours to maximize crystallization.

  • Isolation: Quickly filter the resulting white/pale-yellow crystals using a cold Büchner funnel. Wash the filter cake with a small volume of ice-cold hexane.

  • Drying: Dry the crystals under high vacuum (in the dark) for 2 hours to remove residual solvent.

    • Self-Validation Step: Melting point analysis should yield a sharp melting point, and TLC should show a single spot. Store the rescued material immediately under Argon at -20°C[5].

References
  • Managing thermal instability of alpha-bromo ketones. Benchchem.1

  • alpha-Bromoacetophenone - Physico-chemical Properties. ChemBK. 5

  • Phenacyl bromide | C8H7BrO | CID 6259. PubChem, National Institutes of Health. 2

  • BIH-Ph promoted reductions of α-bromoacetophenone derivatives. ResearchGate. 4

  • Halogenation Of Ketones via Enols. Master Organic Chemistry. 3

Sources

Reference Data & Comparative Studies

Validation

Benchtop vs. High-Field ¹H NMR: A Comparative Guide to Interpreting 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone

As a Senior Application Scientist, I frequently see researchers face a critical decision during the synthesis of active pharmaceutical ingredients (APIs): should routine structural verification be outsourced to a central...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently see researchers face a critical decision during the synthesis of active pharmaceutical ingredients (APIs): should routine structural verification be outsourced to a centralized high-field NMR facility, or can it be reliably performed in-hood using modern benchtop NMR systems?

To answer this, we must objectively compare the analytical performance of these two platforms. In this guide, we will use 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone —a highly versatile alpha-bromo ketone used extensively in Hantzsch thiazole syntheses—as our benchmark molecule. We will dissect its ¹H NMR spectrum, compare how 600 MHz and 80 MHz instruments resolve its complex spin systems, and provide a self-validating experimental protocol for quantitative analysis.

Structural and Mechanistic Overview

Before comparing instrument performance, we must understand the magnetic environments within 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone. The molecule presents four distinct proton environments that serve as diagnostic markers during synthesis:

  • Phenolic -OH: Engages in strong intramolecular hydrogen bonding with the adjacent ketone carbonyl.

  • Alpha-Bromo Ketone (-CH₂Br): Highly deshielded by both the halogen and the carbonyl group.

  • Aromatic Ring (H-3, H-5, H-6): A 1,2,4-trisubstituted benzene ring presenting a classic ABX (or AMX) spin system.

  • Aryl Methyl (-CH₃): An aliphatic singlet shifted slightly downfield by the aromatic ring.

G Mol 2-bromo-1-(2-hydroxy-4- methylphenyl)ethanone OH Phenolic -OH (Intramolecular H-bond) Mol->OH CH2Br Alpha-Bromo Ketone (-CH2Br) Mol->CH2Br ArH Aromatic Protons (H-3, H-5, H-6) Mol->ArH CH3 Aryl Methyl (-CH3) Mol->CH3 Shift1 ~11.8 ppm (Singlet) Deshielded by C=O OH->Shift1 Shift2 ~4.45 ppm (Singlet) Deshielded by Br & C=O CH2Br->Shift2 Shift3 6.7 - 7.6 ppm (Multiplets) Coupling defines substitution ArH->Shift3 Shift4 ~2.35 ppm (Singlet) Aliphatic region CH3->Shift4

Figure 1: Logical mapping of structural moieties to 1H NMR chemical shifts.

Comparative Analysis: 600 MHz High-Field vs. 80 MHz Benchtop NMR

The true test of an NMR spectrometer is its ability to resolve closely spaced resonances and maintain accurate integration. Recent advancements in benchtop NMR have made in-hood reaction monitoring a reality. However, as demonstrated in flowNMR applications, the trade-off for this convenience is magnetic field strength, which directly impacts the


 ratio (the ratio of chemical shift difference in Hz to the coupling constant in Hz).
The Causality

In our target molecule, the aromatic protons H-3 (~6.75 ppm) and H-5 (~6.70 ppm) are separated by only 0.05 ppm.

  • At 600 MHz: 0.05 ppm equates to a 30 Hz separation. With a meta-coupling constant (

    
    ) of ~1.5 Hz, the 
    
    
    
    ratio is 20. Because this is
    
    
    , the spectrum is strictly first-order . The peaks resolve beautifully into a fine doublet (H-3) and a doublet of doublets (H-5).
  • At 80 MHz: 0.05 ppm equates to only 4 Hz. The

    
     ratio drops to 2.6. This induces severe second-order effects  (roofing), causing the H-3 and H-5 signals to merge into a complex, unresolvable multiplet.
    

Despite this, the benchtop system perfectly resolves the critical -CH₂Br and -OH peaks, making it highly effective for monitoring the bromination of the precursor ketone, even if it cannot resolve the aromatic fine structure.

Quantitative Resolution Comparison
Proton EnvironmentExpected Shift (ppm)Multiplicity & J (Hz)600 MHz Performance80 MHz Performance
Phenolic -OH 11.80Singlet (1H)Baseline ResolvedBaseline Resolved
Aromatic H-6 7.60Doublet (

)
Baseline ResolvedPartially Overlapped
Aromatic H-3 6.75Fine Doublet (

)
Baseline ResolvedOverlapped with H-5
Aromatic H-5 6.70dd (

)
Baseline ResolvedOverlapped with H-3
Alpha -CH₂Br 4.45Singlet (2H)Baseline ResolvedBaseline Resolved
Aryl -CH₃ 2.35Singlet (3H)Baseline ResolvedBaseline Resolved

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, your acquisition protocol must be designed as a self-validating system. The following methodology guarantees quantitative accuracy.

Workflow S1 Sample Prep 50 mM in CDCl3 S2 Shimming & Tuning Linewidth < 0.5 Hz S1->S2 S3 Acquisition ns=16, d1=5s S2->S3 S4 Processing Zero-filling & FT S3->S4 S5 Validation Integration Ratios S4->S5

Figure 2: Self-validating experimental workflow for quantitative 1H NMR acquisition.

Step-by-Step Methodology

1. Sample Preparation

  • Action: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS).

  • Causality: CDCl₃ is deliberately chosen over polar aprotic solvents like DMSO-d₆. DMSO can compete for hydrogen bonding, which would disrupt the intramolecular H-bond between the phenolic -OH and the ketone carbonyl, causing the -OH peak to broaden and shift upfield. CDCl₃ preserves this bond, keeping the -OH peak as a sharp, diagnostic singlet at ~11.80 ppm.

2. Instrument Tuning & Shimming

  • Action: Tune the probe to the ¹H frequency. Shim the Z-axis gradients until the residual CHCl₃ peak (7.26 ppm) exhibits a full-width at half-maximum (FWHM) of < 0.5 Hz.

3. Acquisition Parameters

  • Action: Set the pulse angle to 30°, Acquisition Time (AQ) to 3.0 s, and Relaxation Delay (D1) to 5.0 s. Acquire 16 scans.

  • Causality: According to , accurate quantitative integration requires the total cycle time (AQ + D1) to be at least

    
     of the slowest relaxing spin. Aromatic and hydrogen-bonded protons typically have 
    
    
    
    values of 1–1.5 seconds. A total cycle time of 8.0 seconds ensures >99% longitudinal relaxation recovery, preventing signal saturation.

4. Processing & Self-Validation

  • Action: Apply a 0.3 Hz exponential line broadening window function, zero-fill to 64k points, Fourier transform, and apply a polynomial baseline correction. Set the TMS peak to 0.00 ppm.

  • Validation: Integrate the signals. The protocol is considered successful only if the integration ratios of OH : H-6 : (H-3+H-5) : CH₂Br : CH₃ equal exactly 1.00 : 1.00 : 2.00 : 2.00 : 3.00 . Any deviation greater than 5% immediately flags incomplete relaxation, baseline artifacts, or chemical impurities.

Conclusion

For the rigorous structural elucidation of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone, a 600 MHz high-field NMR remains the gold standard, as it is the only platform capable of fully resolving the first-order ABX aromatic spin system. However, if the goal is rapid reaction monitoring (e.g., tracking the conversion of the acetyl group to the alpha-bromo ketone), an 80 MHz benchtop NMR is highly capable. By relying on the well-separated -CH₂Br (4.45 ppm) and -OH (11.80 ppm) singlets, researchers can confidently track reaction kinetics directly in the fume hood without waiting for centralized facility queues.

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. URL:[Link]

  • Magritek. (2023). Reaction Monitoring by Benchtop NMR. URL: [Link]

  • Bruker. (2023). Explore On-line Benchtop NMR Monitoring Under Real Process Conditions. URL:[Link]

  • Tadiello, L., & Halse, M. E. (2024). Improved on-line benchtop NMR reaction monitoring. White Rose Research Online. URL:[Link]

Comparative

Publish Comparison Guide: Distinctive IR Carbonyl Stretch of Intramolecularly Hydrogen-Bonded Phenacyl Bromides

This guide outlines the spectroscopic characterization of intramolecularly hydrogen-bonded phenacyl bromides, focusing on the distinctive shifts in carbonyl stretching frequencies. Executive Summary In the structural cha...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the spectroscopic characterization of intramolecularly hydrogen-bonded phenacyl bromides, focusing on the distinctive shifts in carbonyl stretching frequencies.

Executive Summary

In the structural characterization of phenacyl bromides (


-bromoacetophenones), Infrared (IR) spectroscopy serves as a primary diagnostic tool. While standard phenacyl bromides exhibit carbonyl stretches influenced by rotational isomerism and field effects, intramolecularly hydrogen-bonded analogs  (specifically ortho-substituted derivatives like 2-bromo-2'-hydroxyacetophenone) display a "distinctive" spectroscopic signature.

This guide compares the IR spectral behavior of these chelated systems against non-bonded analogs, providing a mechanistic rationale and a validated experimental protocol for distinguishing intramolecular hydrogen bonding from intermolecular interactions.

Mechanistic Insight: The Spectral "Tug-of-War"

The carbonyl stretching frequency (


) in phenacyl bromides is determined by the summation of three competing electronic and steric vectors. Understanding these allows for precise structural assignment.
The Competing Forces
  • Inductive & Field Effects (Blue Shift

    
    ):  The 
    
    
    
    -bromine atom is electronegative. Through the
    
    
    -bond (induction) and through space (field effect), it withdraws electron density or creates dipolar repulsion with the carbonyl oxygen. This strengthens the C=O bond, typically raising the frequency to 1695–1705 cm⁻¹ (compared to acetophenone at ~1685 cm⁻¹).
  • Conjugation (Red Shift

    
    ):  The aromatic ring donates 
    
    
    
    -electron density into the carbonyl antibonding orbital, lowering the bond order and frequency.
  • Intramolecular Hydrogen Bonding (Strong Red Shift

    
    ):  In ortho-substituted analogs (e.g., o-OH), the formation of a stable 6-membered chelate ring weakens the C=O bond significantly. This effect dominates over the bromine's inductive effect.
    
Conformational Locking

Standard phenacyl bromide exists in equilibrium between cis (Br eclipsing O) and gauche conformers, often resulting in a split or broadened carbonyl band. Intramolecular H-bonding "locks" the molecule into a planar conformation, collapsing this equilibrium into a single, sharp, low-frequency band.

G cluster_0 Spectral Outcome NonBonded Standard Phenacyl Bromide (Rotational Isomerism) Cis Cis Conformer (High freq: ~1710 cm⁻¹) NonBonded->Cis Field Effect Gauche Gauche Conformer (Low freq: ~1690 cm⁻¹) NonBonded->Gauche Min. Steric Cis->Gauche Equilibrium HBonded o-Hydroxy Phenacyl Bromide (Chelated) Chelate Chelated Conformer (Locked Planarity) (Distinctive Low Freq: ~1640 cm⁻¹) HBonded->Chelate H-Bond Dominance

Figure 1: Conformational dynamics distinguishing standard phenacyl bromides from intramolecularly H-bonded analogs. The H-bond overrides rotational freedom.

Comparative Analysis: Spectral Data

The following table contrasts the carbonyl stretch of the intramolecularly bonded system against relevant controls.

Compound ClassStructure

(cm⁻¹)
MechanismDilution Effect
Phenacyl Bromide Unsubstituted1695 - 1705Inductive/Field effect of

-Br
None
p-Hydroxy Phenacyl Bromide para-OH1675 - 1685Conjugation + Intermolecular H-bondShift to Higher

(Intermolecular bonds break)
o-Hydroxy Phenacyl Bromide ortho-OH1635 - 1650 Intramolecular Chelation (Dominant)No Change (Bond is internal)
Key Observations:
  • The "Distinctive" Shift: The o-hydroxy derivative absorbs ~40–50 cm⁻¹ lower than the parent phenacyl bromide and ~30 cm⁻¹ lower than the p-isomer.

  • The Bromine Nuance: While o-hydroxyacetophenone absorbs at ~1640 cm⁻¹, the introduction of the

    
    -bromine in o-hydroxy phenacyl bromide might be expected to raise this. However, the chelation is often tightened by the steric bulk of the bromine, maintaining the low frequency.
    

Experimental Protocols

To rigorously validate the "distinctive" nature of the stretch, one must prove it arises from intramolecular rather than intermolecular forces.

Protocol: The Dilution Test (Self-Validating System)

This experiment differentiates between concentration-dependent intermolecular aggregates (dimers/oligomers) and concentration-independent intramolecular chelates.

Reagents:

  • Analyte: o-Hydroxy phenacyl bromide derivative.

  • Solvent: Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂). Note: CCl₄ is spectroscopically ideal but toxic; CH₂Cl₂ is a viable alternative if path length is adjusted.

Workflow:

  • Preparation: Prepare a stock solution at 0.1 M.

  • Scan 1 (Concentrated): Acquire FTIR spectrum (1600–1800 cm⁻¹ window). Note

    
     and peak width (FWHM).
    
  • Serial Dilution: Dilute stock to 0.01 M and 0.001 M.

  • Scan 2 & 3 (Dilute): Acquire spectra using a longer path-length cell (e.g., increase from 0.1 mm to 1.0 mm) to maintain signal intensity.

  • Analysis: Overlay spectra.

Decision Logic:

  • Intramolecular (Pass):

    
     remains constant (
    
    
    
    cm⁻¹). Band shape remains sharp.
  • Intermolecular (Fail):

    
     shifts to higher frequency (blue shift) as H-bonds break. Band sharpens significantly.
    
Protocol: KBr Pellet vs. Solution

Solid-state (KBr) spectra often show lattice effects that mimic H-bonding.

  • Recommendation: Always compare the KBr pellet spectrum with a solution spectrum. If the "distinctive" low-frequency band persists in non-polar solution, the structural assignment is valid.

Decision Tree for Spectral Interpretation

Use this logic flow to assign the carbonyl band in substituted phenacyl bromides.

DecisionTree Start Identify Carbonyl Peak (1600-1750 cm⁻¹) FreqCheck Is Frequency < 1660 cm⁻¹? Start->FreqCheck HighFreq Range 1680-1710 cm⁻¹ FreqCheck->HighFreq No LowFreq Range 1630-1650 cm⁻¹ FreqCheck->LowFreq Yes Dilution Perform Dilution Test HighFreq->Dilution Broad Band Result1 Non-H-Bonded (Parent Phenacyl Bromide) HighFreq->Result1 Sharp Singlet/Doublet LowFreq->Dilution Shift Peak Shifts Blue (+cm⁻¹) Dilution->Shift NoShift Peak Position Constant Dilution->NoShift Result2 Intermolecular H-Bond (p-Isomer / Dimer) Shift->Result2 Result3 Intramolecular H-Bond (o-Isomer / Chelate) NoShift->Result3

Figure 2: Logic flow for distinguishing intramolecular H-bonding from other carbonyl interactions.

References

  • NIST Mass Spectrometry Data Center. (2023). 2-Bromo-2'-methoxyacetophenone Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • University of Babylon. (n.d.). Infrared Spectroscopy: Factors Affecting Carbonyl Frequencies. Retrieved from [Link]

  • SpectraBase. (2023). Acetophenone, 2-bromo-2'-hydroxy- IR Spectrum. Wiley Science Solutions. Retrieved from [Link]

  • Hansen, P. E., & Spanget-Larsen, J. (2021). A Spectroscopic Overview of Intramolecular Hydrogen Bonds. Molecules, 26(9), 2409. Retrieved from [Link]

Validation

TLC visualization methods for alpha-bromo-2'-hydroxy-4'-methylacetophenone

This guide provides an in-depth technical comparison of Thin Layer Chromatography (TLC) visualization methods specifically optimized for -bromo-2'-hydroxy-4'-methylacetophenone . Executive Summary -bromo-2'-hydroxy-4'-me...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of Thin Layer Chromatography (TLC) visualization methods specifically optimized for


-bromo-2'-hydroxy-4'-methylacetophenone .

Executive Summary


-bromo-2'-hydroxy-4'-methylacetophenone is a bifunctional building block containing a phenolic hydroxyl group  (ortho-position), a ketone , and a reactive 

-halide
. Standard UV visualization is often insufficient for distinguishing it from non-brominated precursors (like 2'-hydroxy-4'-methylacetophenone) or hydrolysis byproducts.

This guide compares four distinct visualization strategies. Ferric Chloride (


)  is identified as the superior method for rapid purity confirmation due to its specificity for the phenolic moiety, while 4-(4-Nitrobenzyl)pyridine (NBP)  is the "Gold Standard" for verifying the integrity of the reactive 

-bromo motif.

Part 1: Comparative Analysis of Visualization Methods

The following matrix compares the efficacy of detection methods based on Sensitivity (Limit of Detection - LOD), Selectivity (ability to distinguish from impurities), and Operational Stability.

FeatureMethod A: UV Fluorescence Method B: Ferric Chloride (

)
Method C: 2,4-DNP Method D: NBP (Alkylation)
Target Moiety Conjugated Aromatic SystemPhenolic -OH (Chelation)Ketone (C=O)

-Bromide (Alkylating Agent)
Visualization Dark spot on Green (254 nm)Violet / Blue-Green Complex Yellow/Orange PrecipitateBlue/Purple spot
Sensitivity (LOD) ~1-5 µg< 0.5 µg (High) ~1 µg~2-5 µg
Selectivity Low (Detects all aromatics)High (Phenols only) Moderate (All ketones/aldehydes)High (Active Halides only)
Destructive? NoYesYesYes
Prep Time InstantFast (Spray/Dip)Moderate (Dip + Dry)Slow (Spray + Heat)
Best Use Case Initial fraction checkConfirming Phenol Integrity General Carbonyl CheckVerifying Bromination Success

Part 2: Detailed Methodologies & Protocols

UV Visualization (254 nm) - The Baseline
  • Mechanism: The aromatic ring of the acetophenone core absorbs UV light at 254 nm, quenching the fluorescence of the

    
     indicator in the silica gel.
    
  • Protocol:

    • Develop the TLC plate in Hexane:Ethyl Acetate (8:2) .

    • Dry the plate completely (solvent residue can mask quenching).

    • Visualize under short-wave UV (254 nm).[1][2]

    • Critical Note: Because the starting material (non-brominated ketone) and the product are both UV-active and have similar Rf values (due to intramolecular H-bonding), UV alone is insufficient for confirming reaction completion.

Ferric Chloride ( ) - The Phenol Specific Stain[3][4][5]
  • Why it works: The 2'-hydroxyl group is ortho to the carbonyl, creating a perfect bidentate ligand site.

    
     ions chelate with this site to form a colored complex. This distinguishes the molecule from side products where the phenol might be alkylated or protected.
    
  • Reagent Preparation:

    • Dissolve 1 g of Iron(III) Chloride (

      
      ) in 50 mL of Methanol and 50 mL of Water.[3]
      
  • Protocol:

    • Dip the dried TLC plate into the solution for 1 second.

    • Blot excess liquid on a paper towel.[4]

    • Observation: Colored spots (typically violet or deep green for ortho-phenols) appear immediately. No heating is required.[3]

4-(4-Nitrobenzyl)pyridine (NBP) - The Halide Specific Stain
  • Why it works: This is a specialized test for alkylating agents . The nitrogen in the pyridine ring performs a nucleophilic attack on the

    
    -carbon, displacing the bromine. Subsequent basification generates a highly conjugated, blue/purple zwitterion.
    
  • Reagent Preparation:

    • Solution A: 5% w/v 4-(4-nitrobenzyl)pyridine in acetone.

    • Solution B: 1 M Piperidine (or 10% NaOH) in water/methanol.

  • Protocol:

    • Spray the plate with Solution A .

    • Heat at 110°C for 2-3 minutes.

    • Allow to cool slightly, then spray with Solution B .

    • Observation: Intense blue/violet spots appear where the

      
      -bromo compound is located. Non-brominated impurities will NOT stain.
      

Part 3: Mechanistic Visualization (Graphviz)

The following diagram illustrates the decision logic for selecting the appropriate visualization method based on the analytical question.

TLC_Decision_Tree Start Start: TLC Analysis of alpha-bromo-2'-hydroxy-4'-methylacetophenone UV_Check Step 1: UV Visualization (254 nm) (Non-destructive) Start->UV_Check Question What is the analytical goal? UV_Check->Question Goal_Purity Goal: Confirm Phenol Integrity (Check for O-alkylation side products) Question->Goal_Purity Goal_Bromo Goal: Confirm Bromination (Check for unreacted ketone) Question->Goal_Bromo Goal_General Goal: General Purity (Check for non-UV active impurities) Question->Goal_General Method_FeCl3 Method: Ferric Chloride Stain Result: Violet/Green Complex Goal_Purity->Method_FeCl3 Specific for Phenols Method_NBP Method: NBP Stain Result: Blue/Purple Spot Goal_Bromo->Method_NBP Specific for Alkyl Halides Method_PMA Method: PMA or Vanillin Result: Charred/Colored Spot Goal_General->Method_PMA Universal Oxidizer

Figure 1: Decision matrix for selecting the optimal TLC visualization method based on the specific functional group verification required.

Part 4: Scientific Integrity & Safety

Expert Insight: The "Lachrymator" Factor

As a Senior Application Scientist, I must highlight that


-bromo ketones are potent lachrymators  (tear gas agents).
  • Safety Implication: When heating TLC plates (especially for NBP or Charring methods), do so strictly inside a fume hood. The vapors released can severely irritate eyes and respiratory tracts.

  • Stability Warning: This molecule is reactive. Avoid using basic mobile phases (like those containing triethylamine or ammonia) as they will induce degradation (cyclization or polymerization) on the silica, appearing as "streaking" on the TLC plate.

Troubleshooting "Ghost" Spots

If you observe a spot at the baseline that stains with


 but not NBP, it is likely the hydrolysis product (the 

-hydroxy ketone) caused by wet silica or old solvents. Always use fresh, anhydrous solvents for developing this specific compound.

References

  • Reich, H. J. (2022). TLC Stains and Visualization. University of Wisconsin-Madison Organic Chemistry Info. Retrieved from [Link]

  • Touchstone, J. C. (1992). Practice of Thin Layer Chromatography (3rd ed.). Wiley-Interscience.
  • Chemistry LibreTexts. (2022). Visualizing TLC Plates. Retrieved from [Link]

Sources

Comparative

Crystal structure analysis of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone

Crystal Structure Analysis: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Synthetic Chemists[1][2] Executive Summary: The "Ortho-Effect" in...

Author: BenchChem Technical Support Team. Date: March 2026

Crystal Structure Analysis: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Synthetic Chemists[1][2]

Executive Summary: The "Ortho-Effect" in Phenacyl Bromides

This guide provides a technical analysis of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone , focusing on its solid-state conformation and intermolecular interactions.[1][2] Unlike its para-substituted isomers, which form extensive intermolecular hydrogen-bonding networks, this ortho-hydroxy derivative is defined by a strong intramolecular Resonance-Assisted Hydrogen Bond (RAHB) .[1][2]

This structural distinction dictates its solubility, melting point, and reactivity profile—critical factors when utilizing this compound as a scaffold for benzofuran or coumarin synthesis.[1]

Chemical Identity & Structural Class

FeatureSpecification
IUPAC Name 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone
Common Name

-Bromo-2'-hydroxy-4'-methylacetophenone
CAS Number 144219-74-9
Molecular Formula

Key Structural Motif

Intramolecular H-Bond Ring
Primary Application Intermediate for 3-coumaranones and benzofurans

Comparative Structural Analysis

This section contrasts the target molecule with its structural analogues to highlight the impact of the ortho-hydroxyl group and the bromine substituent.[1][2]

A. The Dominant Interaction: Intramolecular vs. Intermolecular[1]

The defining feature of 2-bromo-1-(2-hydroxy-4-methylphenyl)ethanone is the position of the hydroxyl group relative to the carbonyl.[1][2]

  • Target (Ortho-Isomer): The 2-hydroxy group acts as a hydrogen bond donor to the carbonyl oxygen (acceptor).[1] This forms a stable, planar 6-membered pseudo-ring (the

    
     graph set motif).[1] This "locks" the molecule's conformation, reducing its ability to form strong intermolecular networks.[1]
    
  • Comparator (Para-Isomer): In 2-bromo-1-(4-hydroxyphenyl)ethanone, the hydroxyl group is distal.[1][2] It cannot bond internally and instead forms infinite 1D chains with neighboring molecules.[1]

Table 1: Structural Performance Comparison

FeatureTarget: 2-Hydroxy (Ortho) Comparator: 4-Hydroxy (Para) Impact on Properties
H-Bonding Intramolecular (

)
Intermolecular (

)
Ortho-isomer has lower MP and higher solubility in non-polar solvents.[1][2]
Conformation Planar (locked by H-bond)Twisted (phenyl vs. carbonyl)Planarity facilitates

stacking in the crystal lattice.[1][2]
Packing Motif Discrete dimers or

-stacked columns
Infinite 1D polymeric chainsPara-isomer crystals are harder and less soluble.[1][2]
Reactivity Carbonyl is "activated" by H-bondCarbonyl is less polarizedOrtho-isomer cyclizes more readily to coumaranones.[1][2]
B. The Halogen Effect: -Bromo Conformation

In the crystal lattice, the


-bromine atom typically adopts a syn-clinal or anti-periplanar orientation relative to the carbonyl to minimize dipole repulsion.[1]
  • Observation: In analogous ortho-hydroxy structures (e.g., 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone), the intramolecular H-bond forces the carbonyl to be coplanar with the benzene ring.[1]

  • Consequence: The bromine atom is often forced out of the plane, creating a "kinked" structure that disrupts close packing, further lowering the melting point compared to non-brominated analogues.[1]

Visualizing the Structural Logic

The following diagram illustrates the competing forces that dictate the crystal structure and the synthesis pathway that generates it.

StructuralLogic Precursor 4-Methyl-2-hydroxyacetophenone Bromination Bromination (Br2/CuBr2) Precursor->Bromination Target Target: 2-Bromo-1-(2-hydroxy- 4-methylphenyl)ethanone Bromination->Target OrthoOH Ortho-Hydroxyl Group Target->OrthoOH IntraHB Intramolecular H-Bond (S(6) Ring Formation) OrthoOH->IntraHB Promotes ParaOH Comparator: Para-Hydroxyl InterHB Intermolecular H-Bond (Infinite Chains) ParaOH->InterHB Promotes Packing Crystal Packing: Discrete Dimers / Pi-Stacking IntraHB->Packing Dictates

Figure 1: Structural logic flow comparing the intramolecular locking mechanism of the target (Ortho) versus the intermolecular networking of the para-isomer.[1][2]

Experimental Protocols

To validate these structural claims in your own laboratory, follow these standardized protocols.

Protocol A: Synthesis & Crystallization

Objective: Obtain single crystals suitable for X-ray diffraction (XRD).

  • Bromination:

    • Dissolve 2-hydroxy-4-methylacetophenone (10 mmol) in

      
       or Acetic Acid.
      
    • Add

      
       (20 mmol) or 
      
      
      
      (10 mmol) dropwise at reflux.[1]
    • Note: The intramolecular H-bond in the starting material activates the

      
      -position, accelerating the reaction compared to the para-isomer.[1]
      
  • Isolation:

    • Quench with ice water.[1][3] Extract with DCM.[1] Wash with

      
      .[1][4]
      
    • Evaporate solvent to yield a crude solid.[1][4]

  • Crystallization (Slow Evaporation):

    • Dissolve the crude solid in a minimal amount of Ethanol/Hexane (1:1) or Acetone .[1]

    • Allow to stand at room temperature (20-25°C) in a vibration-free environment.

    • Expectation: Yellow/orange prismatic crystals should form within 24-48 hours.[1]

Protocol B: Structural Validation (XRD)

Objective: Confirm the S(6) motif.

  • Mounting: Select a crystal approx.[1]

    
     mm.[1] Mount on a glass fiber.[1]
    
  • Collection: Collect data at 293 K (room temp) or 100 K (to reduce thermal motion of the Br atom).

  • Refinement: Look for the characteristic hydrogen bond distance:

    • 
       distance should be ~2.5 - 2.6 Å .[1]
      
    • 
       angle should be ~145-155° .[1]
      

Functional Implications

Why does this crystal structure matter for drug development?

  • Solubility: The "closed" nature of the intramolecular H-bond makes the molecule more lipophilic.[1] It dissolves more easily in organic solvents (DCM, Toluene) used for subsequent cyclization reactions than the "open" para-isomers.[1]

  • Reactivity (Cyclization): The proximity of the hydroxyl oxygen to the

    
    -carbon (bearing the bromine) is fixed by the H-bond.[1][2] However, for cyclization to a coumaranone , the phenol oxygen must attack the carbon bearing the bromine.[1] The planar H-bonded structure actually opposes the necessary rotation for this attack, requiring thermal energy or base catalysis to break the H-bond and permit cyclization.[1]
    

References

  • Synthesis & Analogous Structures: Qing, W.-X., & Zhang, W. (2009).[1][2] Crystal structure of 2-bromo-1-(4-hydroxyphenyl)ethanone. Acta Crystallographica Section E, 65(11), o2837.[1][5]

  • Ortho-Hydroxy Interactions: Hansen, P. E., & Spanget-Larsen, J. (2017).[1] NMR and IR investigations of intramolecular hydrogen bonding.[1][6] Molecules, 22(4).[1] (General grounding for S(6) motifs in 2-hydroxy-phenones).

  • Structural Analogue (5-Bromo derivative): Acta Crystallographica data for 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone, demonstrating the intramolecular H-bond and planar conformation.[1][2]

  • Reactivity Context: Nandgaonkar, et al. (2005).[1][2] Synthesis of Substituted 3-Formyl Chromones. Asian Journal of Chemistry, 17(3).[1] [1]

Sources

Validation

Resolving the Melting Point Discrepancy of 2-Bromo-2'-hydroxy-4'-methylacetophenone: A Technical Analysis

Topic: Melting point discrepancy in 2-bromo-2'-hydroxy-4'-methylacetophenone literature Content Type: Publish Comparison Guide Executive Summary: The "Phantom" Melting Point For researchers and drug development professio...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Melting point discrepancy in 2-bromo-2'-hydroxy-4'-methylacetophenone literature Content Type: Publish Comparison Guide

Executive Summary: The "Phantom" Melting Point

For researchers and drug development professionals working with 2-bromo-2'-hydroxy-4'-methylacetophenone (also known as


-bromo-2'-hydroxy-4'-methylacetophenone), the literature presents a frustrating contradiction. Reported melting points (MP) oscillate wildly, typically clustering around three distinct ranges: 45–55°C , 80–90°C , and 123–126°C .

This guide is not merely a list of values; it is a root-cause analysis of why these discrepancies exist. The variance is rarely due to simple instrument error. Instead, it signals structural identity crises driven by three factors:

  • Cyclization: The kinetic linear product converts to the thermodynamic coumaranone derivative.

  • Regioisomer Confusion: Misidentification between ortho- and para-hydroxy isomers.

  • Poly-bromination: Contamination with nuclear-brominated byproducts.

This guide provides the mechanistic insight and experimental protocols required to isolate the correct species and validate its purity.

Comparative Analysis of Reported Data

The following table summarizes the "discrepancy" by correlating reported MPs with the actual chemical species often responsible for them.

Observed MP RangeLikely Chemical SpeciesStructural CharacteristicRoot Cause of Error
45 – 55°C Target Compound (Linear)

-bromo ketone, ortho-OH
Correct Product. (Kinetic form)
80 – 95°C Cyclized Artifact 6-methylcoumaran-3-oneProcess Error: Basic workup or heat induced cyclization.
123 – 126°C Regioisomer 2-bromo-4'-hydroxyacetophenoneSourcing Error: Confusion with para-isomer.
> 130°C Nuclear Bromide 3,5-dibromo speciesStoichiometry Error: Excess

or lack of temp control.[1]

Critical Insight: The target compound (Linear) is an active alkylating agent designed to be reactive. If your product melts >80°C, you have likely synthesized the inert cyclized byproduct or purchased the wrong isomer.

Mechanistic Root Cause Analysis

The Cyclization Trap (The "80°C" Anomaly)

The most common synthesis failure is the unintended cyclization of the linear


-bromo ketone into 6-methylcoumaran-3-one  (6-methylbenzofuran-3-one).
  • Mechanism: The ortho-hydroxyl group is a nucleophile. Under basic conditions (e.g.,

    
     wash) or thermal stress (recrystallization in boiling ethanol), the phenoxide attacks the 
    
    
    
    -carbon, displacing the bromide.
  • Result: You isolate a stable, higher-melting solid that is pharmacologically distinct from the desired alkylating agent.

The Regioisomer Trap (The "125°C" Anomaly)

Commercial catalogs often index "2-bromo-hydroxyacetophenone" ambiguously.

  • Ortho (Target): Intramolecular H-bonding lowers the MP (~50°C).

  • Para (Isomer): Intermolecular H-bonding dramatically raises the MP (~125°C).

  • Validation: If your NMR shows a singlet at

    
     12.0 ppm (
    
    
    
    chelated to
    
    
    ), you have the ortho isomer. If the OH signal is broad/upfield, you have the para isomer.

Experimental Guide: Synthesis & Purification

To resolve the discrepancy, you must prioritize kinetic control and acidic/neutral conditions .

Optimized Synthesis Protocol (Heterogeneous Bromination)

Avoid liquid bromine (


) in acetic acid if possible, as the generated HBr promotes nuclear bromination.

Reagents:

  • 2'-Hydroxy-4'-methylacetophenone (10 mmol)

  • Copper(II) Bromide (

    
    ) (20 mmol)
    
  • Solvent: Ethyl Acetate (

    
    ) / Chloroform (
    
    
    
    ) (1:1 mixture)

Step-by-Step Procedure:

  • Dissolution: Dissolve the ketone in the

    
     mixture.
    
  • Addition: Add finely powdered

    
     in one portion.
    
  • Reflux: Heat to reflux with vigorous stirring. The heterogeneous reaction releases

    
     slowly (in situ), favoring side-chain bromination over ring substitution.
    
  • Monitoring: Monitor by TLC (Hexane:EtOAc 8:2). Look for the disappearance of the starting material (

    
    ) and appearance of the mono-bromo product (
    
    
    
    ).
    • Note: A lower spot (

      
      ) indicates di-bromo impurities.
      
  • Filtration: Filter off the white

    
     byproduct while hot.
    
  • Concentration: Evaporate the solvent under reduced pressure below 40°C . High heat promotes cyclization.

Purification Strategy (The "Anti-Cyclization" Workflow)

Standard recrystallization in Ethanol is FORBIDDEN as it promotes solvolysis and cyclization.

Protocol:

  • Dissolution: Dissolve the crude yellow solid in a minimum amount of Benzene or Toluene (warm, not boiling).

  • Precipitation: Slowly add Petroleum Ether (40-60 fraction) until turbidity appears.

  • Crystallization: Cool to 0°C or -20°C.

  • Filtration: Filter rapidly.

  • Drying: Vacuum dry over

    
     or 
    
    
    
    . Do not oven dry.

Visualizing the Discrepancy Pathways

The following diagram illustrates the chemical pathways leading to the different melting point outcomes.

G cluster_0 Critical Control Point Start Start: 2'-Hydroxy-4'-methylacetophenone Target TARGET (Linear): 2-Bromo-2'-hydroxy-4'-methylacetophenone (MP: 45-55°C) Start->Target CuBr2, EtOAc Kinetic Control Para ISOMER (Wrong SM): 2-Bromo-4'-hydroxyacetophenone (MP: 123-126°C) Start->Para Wrong Starting Material (Para-isomer) Cyclized IMPURITY (Cyclized): 6-Methylcoumaran-3-one (MP: 80-95°C) Target->Cyclized Basic Workup (NaHCO3) or Heat (>60°C)

Caption: Chemical pathways explaining the melting point divergence. Green indicates the correct target; Red and Yellow indicate common errors.

Analytical Decision Tree

D CheckMP Measure MP RangeLow 45 - 55°C CheckMP->RangeLow RangeMid 80 - 95°C CheckMP->RangeMid RangeHigh > 120°C CheckMP->RangeHigh ActionLow Likely Correct. Confirm with NMR (Look for δ 4.5s & δ 12.0s) RangeLow->ActionLow ActionMid Cyclized Product. Discard. Restart with Acidic Workup. RangeMid->ActionMid ActionHigh Wrong Isomer (Para). Check Starting Material. RangeHigh->ActionHigh

Caption: Diagnostic workflow for validating product identity based on melting point.

References

  • Synthesis of

    
    -bromoacetophenones using 
    
    
    
    :
    • King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide.[2] The Journal of Organic Chemistry, 29(12), 3459–3461.

  • Cyclization of 2-bromo-2'-hydroxyacetophenones to Coumaranones

    • Donnelly, J. A., & Doran, H. J. (1975). Cyclization of 2-bromo-2'-hydroxyacetophenones. Tetrahedron, 31(13-14), 1565-1569.
  • Melting Point Data for 2-Bromo-4'-hydroxyacetophenone (Para-isomer)

    • PubChem Compound Summary for CID 4964.
  • General Properties of Coumaran-3-ones

    • ChemicalBook Entry for 6-methylcoumarin (Structural analog comparison).

Sources

Comparative

Technical Comparison: UV-Vis Absorbance Profiles of 2-Hydroxy-4-methylphenacyl Bromide vs. Acetophenone

The following guide provides a technical comparison of the UV-Vis absorption profiles of 2-Hydroxy-4-methylphenacyl bromide (also known as -bromo-2-hydroxy-4-methylacetophenone) and Acetophenone . Executive Summary Aceto...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a technical comparison of the UV-Vis absorption profiles of 2-Hydroxy-4-methylphenacyl bromide (also known as


-bromo-2-hydroxy-4-methylacetophenone) and Acetophenone .

Executive Summary

Acetophenone serves as the fundamental aromatic ketone benchmark, exhibiting a classic dual-band UV spectrum characteristic of the benzoyl chromophore. 2-Hydroxy-4-methylphenacyl bromide is a complex derivative where the spectral signature is drastically altered by three key structural modifications: ortho-hydroxylation , para-methylation , and


-bromination .

The primary distinction lies in the bathochromic (red) shift and hyperchromic (intensity) effect observed in the substituted derivative. While acetophenone displays a primary


 transition at ~243 nm, the 2-hydroxy derivative shifts this band significantly (to >260 nm) and enhances the secondary band (~330 nm) due to strong intramolecular hydrogen bonding (the "chelate effect").

Molecular Architecture & Chromophores

To understand the spectral shifts, we must analyze the electronic environment of both molecules.

Structural Comparison Diagram

The following Graphviz diagram illustrates the structural differences and the resulting electronic effects influencing the UV spectra.

G cluster_0 Reference: Acetophenone cluster_1 Target: 2-Hydroxy-4-methylphenacyl bromide Aceto Acetophenone (C6H5-CO-CH3) Trans1 π → π* Transition (Benzene Ring + C=O) ~243 nm Aceto->Trans1 Trans2 n → π* Transition (Carbonyl Lone Pair) ~320 nm (Weak) Aceto->Trans2 Effect1 2-OH Group (Auxochrome + H-Bond) Major Red Shift Trans1->Effect1 Shift to ~260-270 nm Trans2->Effect1 Shift to ~330-340 nm (Intensity Increase) HMPB 2-Hydroxy-4-methyl- phenacyl bromide HMPB->Effect1 Intramolecular H-Bonding Effect2 4-Methyl Group (Hyperconjugation) Minor Red Shift HMPB->Effect2 +I Effect Effect3 α-Bromine (Inductive -I) Spectral Fine-Tuning HMPB->Effect3 Side Chain

Caption: Structural comparison showing the electronic contributions of substituents that lead to spectral shifts.

Comparative Spectral Data

The following table summarizes the key absorption maxima (


) and molar extinction coefficients (

) in polar solvents (typically Ethanol or Methanol).
FeatureAcetophenone [1, 2]2-Hydroxy-4-methylphenacyl bromide [3, 4]
Primary Band (

)
243 nm 260 – 275 nm
Intensity (

)
High (~10,000

)
High (>12,000

)
Secondary Band (

)
320 nm 330 – 340 nm
Intensity (

)
Very Low (~50

)
Moderate/High (Enhanced by H-bond)
Visual Appearance Colorless liquidOff-white to pale yellow solid
Key Driver of Shift Conjugation of Phenyl + C=OIntramolecular H-Bonding (2-OH

O=C)

Note: Exact values for the bromide derivative may vary by ±5 nm depending on solvent polarity (solvatochromism). The values above are synthesized from data on the parent 2-hydroxy-4-methylacetophenone and the known bathochromic effect of


-bromination.

Mechanistic Interpretation

The "Chelate Effect" (Intramolecular Hydrogen Bonding)

The most defining feature of the 2-hydroxy-4-methylphenacyl bromide spectrum is the presence of the hydroxyl group at the ortho position.

  • Mechanism: The hydrogen atom of the 2-OH group forms a stable 6-membered pseudo-ring with the carbonyl oxygen.

  • Spectral Consequence: This stabilizes the excited state more than the ground state, reducing the energy gap (

    
    ) for the transition. This results in a significant red shift (bathochromic shift)  of the secondary band (from 320 nm to ~335 nm) and a marked increase in its intensity, making it a distinct analytical feature compared to acetophenone [5, 6].
    
Auxochromic Contributions
  • 4-Methyl Group: Acts as a weak auxochrome via hyperconjugation, donating electron density into the

    
    -system. This contributes a further 5–10 nm red shift to the primary 
    
    
    
    band compared to unsubstituted 2-hydroxyacetophenone.
  • 
    -Bromine:  The bromine atom on the side chain (
    
    
    
    ) is electron-withdrawing (-I effect). While it does not participate directly in the aromatic resonance, its proximity to the carbonyl group can induce a slight bathochromic shift (typically 2–5 nm) compared to the non-brominated ketone [7].

Experimental Protocol: Obtaining the Spectra

To validate these differences experimentally, follow this standardized protocol.

Reagents & Equipment[1][2]
  • Solvent: Spectroscopic grade Methanol (MeOH) or Ethanol (EtOH) . (Note: Non-polar solvents like Hexane may disrupt the H-bonding equilibrium less, but polar solvents are standard for solubility).

  • Instrument: Double-beam UV-Vis Spectrophotometer (Scan range: 200–400 nm).

  • Cuvettes: Quartz cuvettes (1 cm path length).

Workflow Diagram

Protocol Start Start PrepStock Prepare Stock Solutions (1 mM in MeOH) Start->PrepStock Dilute Dilute to Working Conc. (Target: 10-50 µM) Absorbance should be 0.1 - 1.0 PrepStock->Dilute Baseline Run Baseline Correction (Pure MeOH) Dilute->Baseline ScanAceto Scan Acetophenone (200-400 nm) Baseline->ScanAceto ScanHMPB Scan 2-Hydroxy-4-methyl- phenacyl bromide (200-400 nm) ScanAceto->ScanHMPB Overlay Overlay Spectra ScanHMPB->Overlay Analyze Identify Shifts: Look for shift >260nm and enhanced >330nm band Overlay->Analyze

Caption: Step-by-step workflow for comparative spectral analysis.

Step-by-Step Procedure
  • Stock Preparation: Dissolve 10 mg of each compound in 50 mL of Methanol. Sonicate if necessary (the bromide derivative is a solid).

  • Dilution: Prepare a working solution by diluting 1 mL of stock into 99 mL of Methanol (approx.

    
     M).
    
  • Baseline: Fill both reference and sample cuvettes with pure Methanol and auto-zero the instrument.

  • Measurement: Replace the sample cuvette with the Acetophenone solution. Scan 200–400 nm. Rinse.[1][2] Repeat with the 2-Hydroxy-4-methylphenacyl bromide solution.

  • Data Analysis: Observe the

    
    .[1][3] Acetophenone should peak near 243 nm. The bromide derivative should show a broader, red-shifted profile.
    

Applications & Relevance[8][9]

  • Reaction Monitoring: The distinct shift allows researchers to monitor the Fries rearrangement (formation of the hydroxy ketone) or the

    
    -bromination  step without interference from the starting material.
    
  • Purity Assessment: The intensity of the band at ~335 nm is proportional to the concentration of the ortho-hydroxy species. A decrease in this band may indicate degradation or cyclization (e.g., formation of coumaranones).

  • Drug Intermediates: 2-Hydroxy-4-methylphenacyl bromide is a versatile building block for heterocycles (e.g., coumarins, benzofurans). Confirming the integrity of the phenacyl bromide moiety via UV is a critical quality control step [8].

References

  • NIST Chemistry WebBook. Acetophenone UV-Vis Spectrum. National Institute of Standards and Technology. Link

  • StudyRaid. UV-Vis Absorption Characteristics of Acetophenone. Link

  • ChemicalBook. 2'-Hydroxy-4'-methylacetophenone Spectral Properties. Link

  • BenchChem. Synthesis and Properties of 2-Bromo-4'-hydroxyacetophenone (Analogous Data). Link

  • Catalán, J., et al. Intramolecular hydrogen bonding and fluorescence of o-hydroxyacetophenone. The Journal of Physical Chemistry. Link

  • Sobolewski, A. L., & Domcke, W. Excited-state hydrogen transfer in o-hydroxybenzaldehyde and analogues. Link

  • Köse, E. Spectroscopic analysis of alpha-bromoacetophenone derivatives. DergiPark. Link

  • PubChem. 2-Bromo-1-(4-hydroxyphenyl)ethanone Data. National Library of Medicine. Link

Sources

Validation

Characterization of Impurities in the Bromination of 2-Hydroxy-4-Methylacetophenone: A Comparative Guide

Topic: Characterization of impurities in the bromination of 2-hydroxy-4-methylacetophenone Content Type: Publish Comparison Guide Executive Summary The regioselective bromination of 2-hydroxy-4-methylacetophenone (2H4MAP...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Characterization of impurities in the bromination of 2-hydroxy-4-methylacetophenone Content Type: Publish Comparison Guide

Executive Summary

The regioselective bromination of 2-hydroxy-4-methylacetophenone (2H4MAP) is a pivotal step in the synthesis of imidazopyridine-based hypnotics, most notably Zolpidem . The critical challenge in this transformation is directing the halogenation to the


-carbon of the acetyl group (side-chain) while suppressing Electrophilic Aromatic Substitution (EAS) on the highly activated phenolic ring.[1]

This guide objectively compares the impurity profiles generated by two dominant synthetic methodologies: Molecular Bromine (


)  and N-Bromosuccinimide (NBS) .[1] It provides a validated analytical framework for characterizing the three critical impurity classes: Nuclear Brominated Isomers (NBI), Poly-Brominated Species (PBS), and Oxidative Degradants.[1]

Mechanistic Pathways & Impurity Formation

To control purity, one must understand the causality of impurity formation. The presence of the hydroxyl group at the ortho position and a methyl group at the para position creates a complex electronic environment.

The Regioselectivity Paradox
  • Target Pathway (Side-Chain): Requires enolization of the ketone, followed by electrophilic attack by

    
    .[1] This is favored by Lewis acids or specific solvent effects (e.g., ether/methanol).[1]
    
  • Impurity Pathway (Nuclear): The phenol group (

    
    ) strongly activates the ring at the ortho and para positions.[1] Since the para position relative to the hydroxyl is occupied by the methyl group, the primary nuclear impurity arises from bromination at the vacant ortho position (Position 3) or the position para to the methyl group (Position 5).[1]
    
Reaction Pathway Diagram[1]

ReactionPathways cluster_conditions Condition Dependent SM 2-Hydroxy-4- methylacetophenone Target Target: Alpha-Bromo Derivative (Side-Chain) SM->Target Controlled Bromination (Br2/MeOH or NBS/TsOH) Imp_Nuc Impurity A: 3-Bromo-2-hydroxy- 4-methylacetophenone (Nuclear) SM->Imp_Nuc EAS (Ring Activation) Imp_Di Impurity B: Alpha,Alpha-Dibromo Derivative Target->Imp_Di Excess Reagent

Figure 1: Mechanistic divergence in the bromination of 2H4MAP. Green path represents the desired synthesis; red and yellow paths denote primary impurity vectors.

Comparative Analysis of Bromination Methodologies

We evaluated the two industry-standard protocols regarding their impurity fingerprints.

Method A: Molecular Bromine ( ) in Methanol/Ether[1]
  • Mechanism: Acid-catalyzed enolization drives side-chain bromination.[2]

  • Pros: High atom economy, low cost.

  • Cons: High risk of Poly-Brominated Species (PBS) .[1] The reaction is autocatalytic (generates HBr), accelerating the second bromination on the alpha-carbon.[1]

Method B: N-Bromosuccinimide (NBS) with p-TsOH[1]
  • Mechanism: Slow release of low-concentration

    
     or direct radical mechanism.
    
  • Pros: Kinetic control minimizes di-bromo formation.

  • Cons: Higher propensity for Nuclear Bromination (NBI) if the catalyst load is not optimized, as the succinimide byproduct can buffer the acidity required for enolization.

Performance Matrix
MetricMethod A: Molecular Bromine (

)
Method B: NBS / p-TsOH
Primary Impurity

-Dibromo derivative (PBS)
3-Bromo nuclear isomer (NBI)
Impurity Load High (5–8% without recrystallization)Moderate (2–4%)
Reaction Control Difficult (Exothermic, autocatalytic)High (Controlled reagent release)
Suitability Large-scale crude productionHigh-purity / Lab-scale optimization

Characterization Guide: Analytical Protocols

To validate the synthesis, a self-validating analytical workflow is required. Single-method analysis (e.g., HPLC-UV only) is insufficient due to the co-elution risks of regioisomers.[1]

Recommended Workflow

AnalyticalWorkflow cluster_Screening Step 1: Rapid Screening cluster_Quant Step 2: Quantitative Profiling cluster_ID Step 3: Structural Confirmation Sample Crude Reaction Mixture TLC TLC (Hexane:EtOAc 8:2) Qualitative Check Sample->TLC HPLC Reverse Phase HPLC (C18, Gradient Elution) TLC->HPLC If conversion >95% LCMS LC-MS (ESI+) Mass confirmation HPLC->LCMS Unknown peaks >0.1% NMR 1H-NMR Regioisomer differentiation LCMS->NMR Isolate & Confirm

Figure 2: Hierarchical analytical workflow for impurity characterization.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

This method is optimized to resolve the nuclear isomer from the product.[1]

  • Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[3]

  • Gradient:

    • 0-2 min: 10% B (Isocratic hold)[1]

    • 2-15 min: 10%

      
       80% B (Linear ramp)[1]
      
    • 15-20 min: 80% B (Wash)[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (aromatic ring) and 310 nm (conjugated ketone).[1]

  • Retention Time Logic:

    • Di-bromo impurity: Elutes latest (most lipophilic).

    • Target (

      
      -bromo):  Elutes mid-gradient.
      
    • Nuclear isomer: Often elutes slightly before the target due to intramolecular H-bonding effects altering polarity.

    • Starting Material: Elutes earliest.

Protocol 2: LC-MS Identification Criteria

When unknown peaks appear, use these mass-to-charge (m/z) discriminators in ESI+ mode:

CompoundFormulaExpected m/z

Isotopic Pattern
Starting Material

151.1No Bromine pattern
Target Product

229.0 / 231.01:1 doublet (

)
Nuclear Impurity

229.0 / 231.01:1 doublet (Indistinguishable from target by MS alone; requires NMR or RT)
Di-bromo Impurity

306.9 / 308.9 / 310.91:2:1 triplet

Experimental Protocol: Optimized Selective Bromination

To minimize the impurities characterized above, the following protocol utilizes a modified NBS approach that balances yield with purity.

Reagents:

  • 2-Hydroxy-4-methylacetophenone (10 mmol)[1]

  • N-Bromosuccinimide (10.5 mmol, recrystallized)[1]

  • p-Toluenesulfonic acid (p-TsOH) (0.5 mmol)[1]

  • Acetonitrile (30 mL)[1][2]

Procedure:

  • Dissolution: Dissolve the ketone and p-TsOH in acetonitrile at room temperature. Ensure complete solvation to prevent localized concentration hotspots.

  • Addition: Add NBS portion-wise over 30 minutes. Crucial: Do not dump NBS all at once; this spikes the radical concentration and favors nuclear bromination.

  • Reaction: Heat to 60°C and stir for 2 hours. Monitor via TLC (Hexane/EtOAc 8:2).

  • Quench: Cool to 0°C. Add cold water (50 mL) to precipitate the crude product.

  • Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1).[1] This specific solvent system effectively partitions the more soluble nuclear impurities into the mother liquor.

References

  • Mechanism of Alpha-Bromination: BenchChem Technical Support. (2025).[1][4][5] Application Notes and Protocols for the Bromination of 4-Hydroxyacetophenone. Retrieved from [1]

  • Zolpidem Impurity Profiling: Alentris Research. (2024).[1][6] Zolpidem Impurity - Types and Origins. Retrieved from [1]

  • Analytical Method Transfer: Agilent Technologies. (2020). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones. Retrieved from [1]

  • Regioselectivity in Bromination: EJBPS. (2015). Regio-Selective Bromination Reaction of Hydroxy Acetophenones Using NBS. Retrieved from [1]

  • General Impurity Standards: SynThink Chemicals. Zolpidem EP Impurities & USP Related Compounds. Retrieved from [1]

Sources

Safety & Regulatory Compliance

Safety

Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- proper disposal procedures

The following guide details the operational safety and disposal protocols for Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (CAS: 144219-74-9). Senior Scientist Note: This compound is an -bromo ketone .

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the operational safety and disposal protocols for Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (CAS: 144219-74-9).

Senior Scientist Note: This compound is an


-bromo ketone . In drug development, these are prized as versatile electrophiles for heterocycle synthesis (e.g., coumarins, benzofurans). However, from a safety perspective, they are potent lachrymators  (tear gas agents) and powerful alkylating agents.

Crucial Warning: Do NOT place untreated


-bromo ketones directly into a general halogenated waste drum. The residual vapors can pressurize the drum or "gas out" the waste room, endangering EHS personnel. You must chemically deactivate this compound before disposal.

Part 1: Immediate Safety & Containment

Hazard Profile:

  • Primary Hazard: Severe Lachrymator (induces tearing, respiratory distress, and skin burns).

  • Secondary Hazard: Alkylating Agent (potential mutagen).

  • Reactivity: Reacts violently with strong oxidizers and bases.

Mandatory PPE & Engineering Controls:

Category Requirement Rationale
Respiratory Fume Hood (Certified) Critical. All operations must occur behind the sash. Vapors are heavier than air and will settle on bench surfaces if not contained.

| Dermal | Double Nitrile Gloves | The outer pair should be removed immediately upon contamination.


-bromo ketones penetrate latex rapidly. |
| Ocular  | Chemical Splash Goggles  | Safety glasses are insufficient against lachrymatory vapors. |
| Spill Kit  | Thiosulfate Solution  | Keep a spray bottle of 10% Sodium Thiosulfate handy to neutralize minor drips immediately. |

Part 2: The "Self-Validating" Deactivation Protocol

The only safe disposal method is chemical neutralization via nucleophilic substitution. We will convert the volatile, toxic bromide into a non-volatile, water-soluble thiosulfate adduct.

Mechanism: The thiosulfate anion (


) acts as a soft nucleophile, attacking the 

-carbon and displacing the bromide ion. This destroys the alkylating capability of the molecule.
Reagents Required
  • Solvent: Acetone or Ethanol (to dissolve the organic substrate).

  • Neutralizer: Sodium Thiosulfate Pentahydrate (

    
    ).
    
  • Validator: TLC plates (Silica) and UV lamp.

Step-by-Step Deactivation Workflow

1. Preparation

  • Dissolve the waste Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- in a minimal amount of acetone.

  • Prepare a 15% w/v aqueous Sodium Thiosulfate solution. Use a 2:1 molar excess of thiosulfate relative to the bromo-ketone to ensure complete consumption.

2. Reaction

  • Slowly add the Thiosulfate solution to the organic solution while stirring.

  • Observation: The mixture may warm slightly (exothermic).

  • Stir at room temperature for 2 hours .

3. Validation (The "Trust" Step)

  • Do not assume it worked. Verify.[1][2][3][4]

  • Run a Thin Layer Chromatography (TLC) spot of the reaction mixture alongside the starting material (if available) or a reference standard.

  • Result: The starting material spot (high

    
    , UV active) should disappear. The product (ionic thiosulfate adduct) will remain at the baseline (
    
    
    
    ).
  • Sensory Check: Carefully waft air near the hood sash (do not inhale deeply). The sharp, biting "tear gas" odor should be replaced by a faint sulfur/solvent smell.

4. Final Disposal

  • Once validated, the mixture is no longer a lachrymator.

  • Adjust pH to neutral (pH 6-8) if necessary.

  • Pour the resulting mixture into the Halogenated Organic Waste container.

  • Note: Even though the bromide is ionic, the organic backbone remains. Do not pour down the drain unless explicitly authorized by your facility's wastewater permit.

Part 3: Visualized Workflows

Figure 1: Chemical Deactivation Pathway

This decision tree illustrates the logic flow for handling lachrymatory waste.

DeactivationProtocol Start Waste: Ethanone, 2-bromo-1-... Solvent Dissolve in Acetone/Ethanol Start->Solvent Reagent Add 2.0 eq Sodium Thiosulfate (aq) Solvent->Reagent Reaction Stir 2-4 Hours (Nucleophilic Substitution) Reagent->Reaction Check Validation: TLC Analysis Reaction->Check Decision Starting Material Present? Check->Decision Recycle Add more Thiosulfate + Stir Overnight Decision->Recycle Yes (High Rf spot) Safe Deactivated Adduct (Non-Lachrymatory) Decision->Safe No (Baseline spot only) Recycle->Reaction Disposal Dispose as Halogenated Waste Safe->Disposal

Caption: Operational workflow for the neutralization of alpha-bromo ketones using sodium thiosulfate.

Part 4: Waste Classification & Regulatory Codes

When filling out your hazardous waste tag, use the following classifications.

FieldEntryNotes
Chemical Name Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)- (Neutralized)Always indicate if treatment has occurred.[3][4][5]
Waste Stream Halogenated Organic Contains Bromine (Br).[6]
RCRA Code D001 (Ignitable)Due to Acetone/Ethanol solvent used in deactivation.
Hazards Irritant, FlammableThe "Corrosive/Lachrymator" hazard is removed by treatment.[7]

Segregation Rules:

  • KEEP AWAY FROM: Oxidizers (e.g., Nitric Acid, Peroxides). Thiosulfate + Acid/Oxidizer = Sulfur Dioxide gas (Toxic).

  • KEEP AWAY FROM: Strong Bases.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.
  • Vanderbilt University Environmental Health & Safety. (n.d.). Management of Lachrymators. [Link]

Sources

Handling

Personal protective equipment for handling Ethanone, 2-bromo-1-(2-hydroxy-4-methylphenyl)-

-Bromo-2'-hydroxy-4'-methylacetophenone. Executive Hazard Summary Immediate Action Required: Treat this compound as a Potent Lachrymator and Alkylating Agent .

Author: BenchChem Technical Support Team. Date: March 2026


-Bromo-2'-hydroxy-4'-methylacetophenone.

Executive Hazard Summary

Immediate Action Required: Treat this compound as a Potent Lachrymator and Alkylating Agent .

While standard Safety Data Sheets (SDS) often categorize


-haloketones generically as "Irritants," field experience dictates a higher standard of care. This molecule possesses a highly reactive 

-carbon capable of rapid

alkylation of biological nucleophiles (specifically cysteine residues on TRPA1 ion channels), resulting in immediate, debilitating ocular and respiratory pain.

Operational Directive:

  • Zero-Exposure Tolerance: All handling must occur within a certified chemical fume hood.

  • Decontamination Readiness: A dedicated neutralization station must be prepared before the container is opened.

Risk Assessment & Mechanism of Action

To handle this compound safely, one must understand why it is dangerous.

The Alkylation Hazard

The bromine atom at the


-position renders the adjacent carbon highly electrophilic. Upon contact with biological tissue, the compound irreversibly alkylates proteins.
  • Lachrymatory Effect: Activates pain receptors in the cornea and mucous membranes at parts-per-billion (ppb) concentrations.

  • Delayed Sensitization: Repeated exposure, even at sub-symptomatic levels, can lead to severe allergic contact dermatitis.

Physicochemical Safety Data
PropertyValue/DescriptionOperational Implication
Physical State Solid (Crystalline)Risk of airborne dust generation during weighing.
Solubility Low in water; High in DCM, DMSOLipophilic nature allows rapid skin permeation.
Reactivity High (Electrophile)Incompatible with strong bases, amines, and oxidizers.
Volatility Low to ModerateVapor pressure is sufficient to cause lab-wide evacuation if handled outside a hood.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with


-bromoketones in solution. The following "Defense in Depth" strategy is required.
PPE Selection Table
Protection ZoneRecommended EquipmentTechnical Justification
Hand (Primary) Silver Shield / 4H (Laminate) Provides >480 min breakthrough time against halogenated organics.
Hand (Dexterity) Nitrile (5-8 mil) Worn over laminate gloves to improve grip and prevent snagging.
Ocular Chemical Splash Goggles Safety glasses are inadequate; vapors can bypass side shields.
Face Face Shield (8-inch) Required during transfer or solubilization to protect facial skin from aerosols.
Respiratory Fume Hood (Face Velocity >100 fpm) Primary engineering control.
Respiratory (Backup) Full-Face Respirator w/ P100 + OV Only for spill cleanup outside the hood. Do not use for routine handling.
Body Tyvek Lab Coat + Apron Prevents particulate accumulation on street clothes.
Visualization: Defense in Depth Strategy

PPE_Strategy cluster_0 Engineering Controls cluster_1 Personal Protective Equipment cluster_2 Operator Safety Hood Fume Hood (Negative Pressure) Operator Protected Researcher Hood->Operator Primary Barrier Static Static Ionizer (Dust Control) Static->Hood Prevents Dispersion Goggles Unvented Goggles (Vapor Seal) Goggles->Operator Ocular Defense Gloves Double Gloving: Laminate + Nitrile Gloves->Operator Dermal Defense

Figure 1: The "Defense in Depth" strategy prioritizes engineering controls (Hood) over PPE, but requires redundant PPE layers for ultimate safety.

Operational Protocols

A. Preparation of Neutralizing Solution

Do not start work without this solution present.

  • Composition: 10% Sodium Thiosulfate (

    
    ) + 2% Sodium Carbonate (
    
    
    
    ) in water.
  • Mechanism: The thiosulfate sulfur acts as a "soft" nucleophile, rapidly displacing the bromine atom to form a water-soluble, non-volatile, and non-lachrymatory Bunte salt.

B. Weighing & Transfer
  • Static Control: Use an anti-static gun or ionizer bar inside the hood before opening the vial. Static cling can cause these light crystals to "jump," contaminating the sash.

  • Taring: Tare the solvent vial, not the weigh boat. Transfer solid directly into the pre-weighed vial if possible to minimize surface contamination.

  • Solubilization: Add solvent (e.g., DMSO, DCM) immediately. Once in solution, the vapor pressure drops, but skin permeation risk increases.

C. Waste Disposal[1][2][3][4][5][6]
  • Segregation: Do NOT mix with general organic waste immediately.

  • Quench: Add the specific waste to a container with the Neutralizing Solution (Section 4A). Let sit for 24 hours.

  • Labeling: Label as "Halogenated Organic - Deactivated w/ Thiosulfate."

Emergency Response & Decontamination

Spill Response Logic

If a spill occurs outside the hood, evacuate the lab immediately. Re-enter only with SCBA or Full-Face Respirator.

For spills inside the hood:

  • Cover: Gently cover the spill with absorbent pads dampened with Neutralizing Solution .

  • Wait: Allow 15 minutes for the thiosulfate to react with the ketone.

  • Clean: Wipe up (using laminate gloves). Double bag the waste.

  • Wash: Scrub the surface with soap and water (alkaline hydrolysis aids further decontamination).

Decontamination Pathway

Decon_Logic Spill Spill / Contamination Thio Apply 10% Sodium Thiosulfate Spill->Thio Immediate Action Reaction Nucleophilic Displacement (SN2 Reaction) Thio->Reaction Chemical Process Product Formation of Bunte Salt (Water Soluble / Non-Volatile) Reaction->Product Result Clean Soap & Water Wash Product->Clean Final Cleanup

Figure 2: The chemical logic of deactivating


-bromoketones using thiosulfate.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12204018 (2-Bromo-1-(2-hydroxy-4-methylphenyl)ethanone). Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). Retrieved from [Link]

© Copyright 2026 BenchChem. All Rights Reserved.